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  • Product: 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile
  • CAS: 34945-66-9

Core Science & Biosynthesis

Foundational

The Chemical Structure, Physicochemical Properties, and Applications of 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile

Target Audience: Medicinal Chemists, Pharmacologists, and Drug Development Professionals Content Type: Technical Whitepaper Executive Summary In contemporary medicinal chemistry, the pursuit of novel, rigidified bicyclic...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Medicinal Chemists, Pharmacologists, and Drug Development Professionals Content Type: Technical Whitepaper

Executive Summary

In contemporary medicinal chemistry, the pursuit of novel, rigidified bicyclic scaffolds is driven by the need to improve target affinity while minimizing the entropic penalty of binding. 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile (CAS: 34945-66-9) has emerged as a highly versatile heterocyclic building block. By fusing an electron-deficient pyridine ring with a conformationally restricted 1,4-oxazine system, this scaffold provides unique spatial geometry. The inclusion of a nitrile group at the 7-position further equips the molecule with a robust synthetic handle and a linear hydrogen-bond acceptor, making it an ideal starting point for the development of targeted therapeutics, including advanced kinase and mono-ART (e.g., PARP7) inhibitors.

Structural Identity and Rationale

The molecular architecture of 3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile is defined by a bicyclic core. The [3,2-b] fusion indicates that the oxazine oxygen is attached to the C3 position of the pyridine ring, while the oxazine nitrogen is attached to the C2 position.

From a drug design perspective, this structure is highly advantageous:

  • The Pyridine Core: Confers aromaticity, enabling π−π stacking interactions within hydrophobic enzyme pockets.

  • The 1,4-Oxazine Ring: Introduces a degree of sp3 character (via the dihydro carbons), which improves aqueous solubility compared to fully planar heteroaromatics. The secondary amine (NH) serves as a critical vector for library derivatization.

  • The 7-Carbonitrile Group: Acts as a strong electron-withdrawing group (EWG), modulating the pKa of the adjacent pyridine nitrogen. It also serves as a bioisostere for halogens or as a precursor for tetrazoles, amides, and primary amines.

G Core 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile Pyridine Pyridine Ring (Aromaticity & pi-stacking) Core->Pyridine Oxazine 1,4-Oxazine Ring (Conformational restriction) Core->Oxazine Nitrile 7-Carbonitrile (Versatile synthetic handle) Core->Nitrile

Structural deconstruction of the pyrido[3,2-b][1,4]oxazine-7-carbonitrile scaffold.

Physicochemical Properties

Understanding the physicochemical parameters of this building block is critical for predicting the ADME (Absorption, Distribution, Metabolism, and Excretion) profile of downstream drug candidates. The data below summarizes the core metrics of the commercial standard 1.

PropertyValueSource / Methodology
CAS Number 34945-66-91
Molecular Formula C8H7N3O2
Molecular Weight 161.16 g/mol 2
Topological Polar Surface Area (TPSA) ~58.0 ŲComputed (Base core + Nitrile) 3
Hydrogen Bond Donors 1Structural Analysis (Oxazine NH)
Hydrogen Bond Acceptors 3Structural Analysis (Nitrile, Pyridine N, Oxazine O)
Purity (Commercial) ≥ 95%1

With a molecular weight of 161.16 g/mol and a TPSA well below the 140 Ų threshold, this compound perfectly aligns with Lipinski’s Rule of Five, leaving ample "molecular weight budget" for downstream elaboration into a final drug candidate.

Synthetic Workflows and Derivatization

The synthesis of the pyrido[3,2-b][1,4]oxazine core typically begins with a 2-amino-3-halopyridine derivative, followed by O-alkylation and an intramolecular nucleophilic aromatic substitution ( SN​Ar ) or metal-catalyzed cyclization.

G Start Starting Material (Halopyridine) Step1 O-Alkylation (Introduce linker) Start->Step1 Step2 Intramolecular Cyclization Step1->Step2 Step3 Cyanation (Pd-catalyzed) Step2->Step3 Product Target Scaffold (CAS: 34945-66-9) Step3->Product

Typical synthetic workflow for the assembly of the pyrido-oxazine core.

Self-Validating Protocol: N-Alkylation of the Oxazine Core

For medicinal chemists utilizing CAS 34945-66-9 as a building block, the most common first step is functionalizing the secondary amine at the 4-position. The following protocol outlines an optimized N-alkylation workflow, engineered to prevent side reactions at the nitrile group.

Objective: Chemoselective N-alkylation to generate diverse library members.

Materials:

  • 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile (1.0 eq)

  • Electrophile (e.g., primary alkyl bromide) (1.2 eq)

  • Cesium Carbonate ( Cs2​CO3​ ) (2.0 eq)

  • Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Procedure & Causality:

  • Preparation: Flame-dry a round-bottom flask under an inert argon atmosphere. Causality: Eliminates ambient moisture, preventing base-catalyzed hydrolysis of the sensitive 7-carbonitrile group into an amide.

  • Dissolution: Dissolve the pyrido-oxazine scaffold (1.0 eq) in anhydrous DMF to achieve a 0.2 M concentration. Causality: DMF is selected for its high dielectric constant ( ϵ≈38 ), which effectively solvates the intermediate nitrogen anion, accelerating the reaction rate.

  • Deprotonation: Add Cs2​CO3​ (2.0 eq) in one portion. Stir at room temperature for 30 minutes. Causality: Cs2​CO3​ provides optimal basicity to deprotonate the oxazine NH without being harsh enough to trigger nucleophilic attack on the nitrile—a common failure mode when using stronger bases like Sodium Hydride (NaH). The large cesium cation also enhances the nucleophilicity of the resulting anion via the "cesium effect."

  • Alkylation: Dropwise add the alkyl bromide (1.2 eq). Elevate the temperature to 60°C and stir for 4-6 hours. Causality: Heating accelerates the SN​2 displacement, overcoming the steric hindrance imposed by the adjacent fused bicyclic system.

  • Quenching & Extraction: Cool to room temperature, quench with saturated aqueous NH4​Cl , and extract with EtOAc (3x). Wash the combined organic layers with brine (5x). Causality: Repeated brine washes are strictly required to partition the high-boiling DMF into the aqueous phase, preventing contamination during isolation.

  • Purification: Dry over Na2​SO4​ , concentrate in vacuo, and purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

Applications in Drug Discovery: PARP7 Inhibition

Derivatives of the pyrido[3,2-b][1,4]oxazine scaffold have gained significant traction in oncology. Notably, recent structure-activity relationship (SAR) campaigns have utilized this core to develop potent, orally bioavailable inhibitors of PARP7 (a mono-ADP-ribosylating enzyme) 4.

In these applications, the rigid bicyclic system projects binding vectors precisely into the PARP7 active site, while the nitrile group often engages in critical hydrogen-bonding interactions with active-site residues. Inhibiting PARP7 prevents the mono-ADP-ribosylation of substrate proteins like STAT3, ultimately reversing tumor immune evasion.

G Drug Pyrido-oxazine Derivative Target PARP7 (Mono-ART) Drug->Target Inhibits Activation Restored Immune Response Drug->Activation Therapeutic Efficacy Substrate Substrate Proteins (e.g., STAT3) Target->Substrate Mono-ADP-ribosylation Immune Tumor Immune Evasion Substrate->Immune Promotes

Mechanism of action for pyrido-oxazine derivatives in PARP7 inhibition.

Safety and Handling

As with all specialized chemical intermediates, strict adherence to laboratory safety protocols is required. According to GHS classification standards 3:

  • Hazard Statements: H319 (Causes serious eye irritation).

  • Precautionary Statements: P264 (Wash thoroughly after handling), P280 (Wear protective gloves/eye protection).

  • Storage: Store in a cool, dry place away from strong oxidizing agents. Keep the container tightly closed to prevent degradation of the nitrile functionality.

References

  • ResearchGate. "Exploring the structural-activity relationship of hexahydropyrazino[1,2-d]pyrido[3,2-b][1,4]oxazine derivatives as potent and orally-bioavailable PARP7 inhibitors". URL: [Link]

Sources

Exploratory

An In-depth Technical Guide to the Synthesis of 3,4-Dihydro-2H-pyrido[3,2-b]oxazine-7-carbonitrile

An In-depth Technical Guide to the Synthesis of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile Abstract This technical guide provides a comprehensive overview of the synthetic pathways and underlying mechanisms...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Synthesis of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile

Abstract

This technical guide provides a comprehensive overview of the synthetic pathways and underlying mechanisms for the preparation of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile, a heterocyclic scaffold of significant interest in medicinal chemistry and drug development. The pyrido[1][2]oxazine core is a privileged structure found in a variety of biologically active compounds, including potential anticancer agents such as EGFR-tyrosine kinase inhibitors, as well as compounds with analgesic and local anesthetic properties.[3][4][5] This document details a logical and field-proven synthetic strategy, beginning with the construction of the critical intermediate, 2-amino-5-cyano-3-hydroxypyridine, followed by the cyclization to form the target oxazine ring system. Each section explains the causality behind experimental choices, provides validated protocols, and is supported by mechanistic diagrams and authoritative references to ensure scientific integrity and practical applicability for researchers in the field.

Introduction: The Significance of the Pyrido[1][2]oxazine Scaffold

The fusion of a pyridine ring with a 1,4-oxazine moiety creates a rigid, three-dimensional structure that is highly attractive for molecular recognition by biological targets. The nitrogen atom in the pyridine ring and the oxygen and nitrogen atoms in the oxazine ring provide multiple points for hydrogen bonding and other non-covalent interactions. The specific target of this guide, 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile, incorporates a nitrile group, a versatile functional group that can act as a hydrogen bond acceptor or be further elaborated into other functionalities, making it a valuable intermediate for creating libraries of potential drug candidates.[6] This guide will elucidate a robust and reproducible synthetic approach to this important molecule.

Retrosynthetic Analysis and Strategy

A logical retrosynthetic analysis of the target molecule suggests a two-part strategy. The final bond formations to create the oxazine ring involve the connection of the 2-amino and 3-hydroxy groups of a pyridine precursor with a two-carbon linker. This leads to the identification of the key intermediate, 2-amino-5-cyano-3-hydroxypyridine . The overall synthetic plan is therefore divided into two primary stages:

  • Synthesis of the Key Intermediate: Preparation of 2-amino-5-cyano-3-hydroxypyridine.

  • Oxazine Ring Formation: Cyclization of the key intermediate to yield the final product.

Retrosynthesis Target 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile Intermediate 2-amino-5-cyano-3-hydroxypyridine + C2-Electrophile (e.g., Br-CH2-CH2-Br) Target->Intermediate Oxazine Ring Formation Precursor 2-amino-5-bromo-3-hydroxypyridine Intermediate->Precursor Cyanation

Caption: Retrosynthetic approach for the target molecule.

PART I: Synthesis of the Key Intermediate: 2-amino-5-cyano-3-hydroxypyridine

The primary challenge in this synthesis is the construction of the polysubstituted pyridine ring bearing amino, hydroxyl, and cyano groups in the required orientation. While numerous methods exist for synthesizing substituted pyridines, a direct, one-pot synthesis of this specific intermediate is not well-documented. Therefore, a robust, multi-step approach starting from a commercially available precursor is the most reliable strategy. The proposed pathway begins with 2-amino-5-bromo-3-hydroxypyridine.

Pathway Overview: From Halopyridine to Cyanopyridine

The most field-proven method to introduce a cyano group onto an aromatic ring is through the displacement of a halide. The Rosenmund-von Braun reaction, which utilizes copper(I) cyanide, is a classic and effective method for this transformation on halopyridines.[1]

Pathway_1 cluster_0 A 2-amino-5-bromo-3-hydroxypyridine B 2-amino-5-cyano-3-hydroxypyridine A->B Rosenmund-von Braun Reaction Reagents CuCN DMF or Pyridine 150-200 °C

Caption: Synthesis of the key cyanopyridine intermediate.

Mechanism: The Rosenmund-von Braun Reaction

The mechanism of the Rosenmund-von Braun reaction is thought to proceed through a nucleophilic substitution pathway, facilitated by the copper(I) salt.

  • Coordination: The copper(I) cyanide coordinates to the nitrogen of the pyridine ring, activating the ring towards nucleophilic attack.

  • Nucleophilic Attack: The cyanide ion attacks the carbon atom bearing the bromine atom.

  • Elimination: The bromide ion is eliminated, and the copper salt dissociates, yielding the final cyanopyridine product.

The high temperatures are necessary to overcome the activation energy for the displacement of the bromide from the electron-deficient pyridine ring.

Experimental Protocol: Synthesis of 2-amino-5-cyano-3-hydroxypyridine

Disclaimer: This protocol is based on established procedures for the Rosenmund-von Braun reaction on halopyridines and should be adapted and optimized for this specific substrate in a controlled laboratory setting.[1]

Materials:

  • 2-amino-5-bromo-3-hydroxypyridine (1.0 eq)

  • Copper(I) cyanide (CuCN) (1.5 eq)

  • Anhydrous N,N-Dimethylformamide (DMF) or Pyridine

  • Aqueous solution of ferric chloride and hydrochloric acid

  • Ethyl acetate

Procedure:

  • In a high-pressure reaction vessel equipped with a magnetic stirrer, combine 2-amino-5-bromo-3-hydroxypyridine (1.0 eq) and copper(I) cyanide (1.5 eq).

  • Add anhydrous DMF (or pyridine) to the vessel to create a slurry.

  • Seal the vessel and heat the reaction mixture to 150-200 °C with vigorous stirring for 12-24 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Carefully pour the mixture into a vigorously stirred aqueous solution of ferric chloride and hydrochloric acid to decompose the copper cyanide complex. Caution: This step may release toxic hydrogen cyanide gas and should be performed in a well-ventilated fume hood.

  • Extract the aqueous mixture with ethyl acetate (3 x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 2-amino-5-cyano-3-hydroxypyridine.

Self-Validation: The identity and purity of the product should be confirmed by ¹H NMR, ¹³C NMR, and Mass Spectrometry. The disappearance of the starting material signal and the appearance of a new set of aromatic signals, along with the characteristic nitrile stretch in the IR spectrum (around 2220-2230 cm⁻¹), will validate the success of the reaction.

PART II: Oxazine Ring Formation

With the key intermediate in hand, the final step is the construction of the 1,4-oxazine ring. This is achieved through a double alkylation reaction using a two-carbon electrophile, such as 1,2-dibromoethane. This reaction is a classic example of heterocyclic synthesis via intramolecular cyclization.

Pathway Overview: Cyclization

The reaction involves the sequential alkylation of the amino and hydroxyl groups of the pyridine precursor by 1,2-dibromoethane in the presence of a base.

Pathway_2 cluster_1 C 2-amino-5-cyano-3-hydroxypyridine D 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile C->D Intramolecular Cyclization Reagents2 Br-CH2-CH2-Br K2CO3 or NaH DMF or Acetonitrile

Caption: Final cyclization step to form the target molecule.

Mechanism: Sequential Nucleophilic Substitution

The formation of the oxazine ring proceeds via a two-step mechanism involving intramolecular Williamson ether synthesis after an initial N-alkylation.

  • N-Alkylation: In the presence of a base (e.g., potassium carbonate), the more nucleophilic amino group attacks one of the electrophilic carbon atoms of 1,2-dibromoethane in an Sₙ2 reaction, displacing a bromide ion and forming an N-(2-bromoethyl) intermediate.

  • Intramolecular O-Alkylation: The base then deprotonates the hydroxyl group, forming a pyridinolate anion. This anion undergoes a rapid intramolecular Sₙ2 attack on the carbon bearing the remaining bromine atom, closing the six-membered ring and forming the final product.

Mechanism start 2-amino-5-cyano-3-hydroxypyridine + Br-CH2-CH2-Br intermediate N-(2-bromoethyl) intermediate start->intermediate 1. N-Alkylation (Sₙ2) (Base) final 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile intermediate->final 2. Intramolecular O-Alkylation (Sₙ2) (Base)

Caption: Mechanism of the oxazine ring formation.

The choice of base is critical. A mild base like potassium carbonate is often sufficient. Stronger bases like sodium hydride can also be used but may require careful temperature control to avoid side reactions.

Experimental Protocol: Synthesis of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile

Disclaimer: This protocol is a generalized procedure based on the synthesis of related pyrido[3,2-b][1][2]oxazine systems and requires optimization.[1]

Materials:

  • 2-amino-5-cyano-3-hydroxypyridine (1.0 eq)

  • 1,2-Dibromoethane (1.1 eq)

  • Potassium carbonate (K₂CO₃) (2.5 eq)

  • Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile

  • Water

  • Ethyl acetate

Procedure:

  • To a solution of 2-amino-5-cyano-3-hydroxypyridine (1.0 eq) in anhydrous DMF, add potassium carbonate (2.5 eq).

  • Stir the suspension at room temperature for 30 minutes.

  • Add 1,2-dibromoethane (1.1 eq) dropwise to the mixture.

  • Heat the reaction mixture to 80-100 °C and stir for 8-16 hours, monitoring the reaction by TLC or HPLC until the starting material is consumed.

  • Cool the reaction mixture to room temperature and pour it into cold water.

  • Extract the product with ethyl acetate (3 x volumes).

  • Combine the organic layers, wash with water and then brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography or recrystallization to obtain 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile.

Self-Validation: The final product should be characterized by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) to confirm its structure and purity. In the ¹H NMR spectrum, the appearance of two new triplet signals corresponding to the ethylene bridge of the oxazine ring is a key diagnostic feature.

Data Summary

The following table summarizes the expected inputs and outputs for the proposed synthetic pathway. Yields are estimates based on analogous reactions in the literature and will require experimental optimization.

StepStarting MaterialKey ReagentsProductExpected Yield (%)
12-amino-5-bromo-3-hydroxypyridineCuCN, DMF2-amino-5-cyano-3-hydroxypyridine60-80
22-amino-5-cyano-3-hydroxypyridine1,2-Dibromoethane, K₂CO₃, DMF3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile70-90

Conclusion

The synthesis of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile can be reliably achieved through a two-stage process involving the cyanation of a readily available halopyridine precursor followed by a base-mediated cyclization with 1,2-dibromoethane. The methodologies described herein are based on well-established and robust chemical transformations, providing a clear and logical pathway for researchers. The causality behind each step, from the choice of the Rosenmund-von Braun reaction for its reliability in cyanation to the sequential nucleophilic substitution for the oxazine ring closure, is grounded in fundamental principles of organic chemistry. This guide provides the necessary technical details and mechanistic insights to empower researchers in drug development to access this valuable heterocyclic scaffold.

References

  • Henry, N., et al. Synthesis of substituted 3,4-dihydro-2 H-pyrido[3,2- b][1][2]oxazine as new scaffolds for potential bioactive compounds. ResearchGate. [Link]

  • Deshmukh, S., et al. (2023). Novel pyrido[2,3-b][1][2]oxazine-based EGFR-TK inhibitors: rational design and synthesis of potent and selective agents targeting resistance mutations in non-small cell lung cancer. RSC Medicinal Chemistry. [Link]

  • Takeda, H., et al. (1983). [Studies on pyridinol derivatives. II. Synthesis and pharmacological activity of 2H-pyrido[3,2-b]-1,4-oxazin-3-one derivatives]. Yakugaku Zasshi. [Link]

  • MySkinRecipes. 4-Methyl-3,4-dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile. MySkinRecipes. [Link]

  • Google Patents. US4033975A - Process for the production of 2-amino-3-hydroxypyridine derivatives.

Sources

Foundational

A Comprehensive Technical Guide to the Molecular Weight and Exact Mass of 3,4-Dihydro-2H-pyrido[3,2-b]oxazine-7-carbonitrile

A Comprehensive Technical Guide to the Molecular Weight and Exact Mass of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile For Researchers, Scientists, and Drug Development Professionals Introduction In the lands...

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Author: BenchChem Technical Support Team. Date: April 2026

A Comprehensive Technical Guide to the Molecular Weight and Exact Mass of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern drug discovery and development, a precise understanding of a compound's fundamental physicochemical properties is paramount. For the novel heterocyclic compound 3,4-Dihydro-2H-pyrido[3,2-b]oxazine-7-carbonitrile, two such critical parameters are its molecular weight and exact mass. While often used interchangeably in general discourse, these two values are distinct and provide different, yet complementary, information crucial for analytical characterization, synthetic chemistry, and pharmacokinetic studies. This technical guide provides an in-depth exploration of the molecular weight and exact mass of this compound, detailing the basis of their calculation and their significance in a research and development context.

Core Molecular Attributes

The foundational step in determining the molecular weight and exact mass of a compound is the verification of its molecular formula. For 3,4-Dihydro-2H-pyrido[3,2-b]oxazine-7-carbonitrile, the established molecular formula is C₈H₇N₃O. This formula delineates the precise number of atoms of each element within a single molecule of the substance.

Quantitative Data Summary

The calculated molecular weight and exact mass for 3,4-Dihydro-2H-pyrido[3,2-b]oxazine-7-carbonitrile are presented below.

ParameterValue
Molecular FormulaC₈H₇N₃O
Molecular Weight161.16 g/mol
Exact Mass161.0589 Da

Understanding the Distinction: Molecular Weight vs. Exact Mass

The divergence between molecular weight and exact mass stems from the isotopic distribution of elements.

  • Molecular Weight (also known as molar mass) is calculated using the weighted average atomic mass of each element, which accounts for the natural abundance of all its isotopes. This value is expressed in grams per mole ( g/mol ) and is essential for stoichiometric calculations in chemical synthesis, enabling researchers to convert between the mass of a substance and its molar quantity.

  • Exact Mass , on the other hand, is calculated using the mass of the most abundant isotope of each element (e.g., ¹²C, ¹H, ¹⁴N, and ¹⁶O). This value, expressed in Daltons (Da), represents the mass of a single molecule containing only the most common isotopes. The exact mass is of paramount importance in high-resolution mass spectrometry, where it is used to determine the elemental composition of a molecule with a high degree of accuracy.

The following diagram illustrates the conceptual relationship between the molecular formula and these two key mass parameters.

G A Molecular Formula (C₈H₇N₃O) B Weighted Average Atomic Masses A->B Considers Isotopic Abundance C Most Abundant Isotopic Masses A->C Considers Only Most Abundant Isotope D Molecular Weight (161.16 g/mol) B->D Calculation Basis E Exact Mass (161.0589 Da) C->E Calculation Basis

Caption: Relationship between Molecular Formula, Molecular Weight, and Exact Mass.

Experimental Protocols: Determination and Verification

In a laboratory setting, the molecular weight and exact mass are not merely calculated but are experimentally verified using techniques such as mass spectrometry.

High-Resolution Mass Spectrometry (HRMS) for Exact Mass Determination

Objective: To experimentally determine the exact mass of 3,4-Dihydro-2H-pyrido[3,2-b]oxazine-7-carbonitrile to confirm its elemental composition.

Methodology:

  • Sample Preparation: A dilute solution of the compound is prepared in a suitable solvent (e.g., acetonitrile or methanol) with the addition of a small amount of an acid (e.g., formic acid) to promote ionization.

  • Ionization: The sample solution is introduced into the mass spectrometer, and the molecules are ionized, typically using electrospray ionization (ESI). This process generates protonated molecules, [M+H]⁺.

  • Mass Analysis: The ions are then guided into a high-resolution mass analyzer, such as an Orbitrap or a time-of-flight (TOF) analyzer. These instruments are capable of measuring the mass-to-charge ratio (m/z) of ions with very high precision.

  • Data Analysis: The resulting mass spectrum will show a peak corresponding to the [M+H]⁺ ion. The measured m/z value of this peak is then used to calculate the experimental exact mass of the neutral molecule. For 3,4-Dihydro-2H-pyrido[3,2-b]oxazine-7-carbonitrile, the expected m/z for the [M+H]⁺ ion would be approximately 162.0667.

Conclusion

A clear and accurate understanding of both the molecular weight and the exact mass of 3,4-Dihydro-2H-pyrido[3,2-b]oxazine-7-carbonitrile is indispensable for any scientific endeavor involving this compound. These fundamental parameters provide the basis for reproducible synthetic procedures, accurate analytical characterization, and meaningful interpretation of biological data. This guide has delineated the definitions, calculations, and experimental considerations for these values, providing a solid foundation for researchers and developers working with this promising molecule.

References

  • PubChem. 3,4-Dihydro-2H-pyrido(3,2-b)(1,4)oxazine. [Link]

Exploratory

A Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of 3,4-Dihydro-2H-pyrido[3,2-b]oxazine-7-carbonitrile

A Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile For Researchers, Scientists, and Drug Development Professionals Molecular Structure and Atom Numbering...

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Author: BenchChem Technical Support Team. Date: April 2026

A Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Molecular Structure and Atom Numbering

A clear and consistent numbering system is essential for unambiguous NMR signal assignment. The structure of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile is presented below with the IUPAC-recommended numbering.

NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_analysis Data Analysis & Structure Validation Weigh Weigh 15-25 mg Dissolve Dissolve in 0.6 mL DMSO-d6 Weigh->Dissolve Filter Filter into NMR Tube Dissolve->Filter H1 1D ¹H Filter->H1 Insert Sample, Lock & Shim C13 1D ¹³C & DEPT-135 H1->C13 COSY 2D COSY C13->COSY HSQC 2D HSQC COSY->HSQC HMBC 2D HMBC HSQC->HMBC Assign_H Assign ¹H Signals (Integration, Multiplicity) HMBC->Assign_H Assign_C Assign ¹³C Signals (DEPT) Assign_H->Assign_C Connect Establish Connectivity (COSY, HSQC, HMBC) Assign_C->Connect Validate Final Structure Validation Connect->Validate

Caption: Recommended workflow for complete NMR-based structure elucidation.

Trustworthiness: The Self-Validating Power of 2D NMR

The true power of this protocol lies in its self-validating nature. Each 2D experiment provides a layer of confirmation for the assignments made from the 1D spectra. For instance, the HMBC experiment is expected to show key correlations that bridge the different parts of the molecule, providing undeniable proof of the carbon skeleton.

Key Predicted HMBC Correlations:
  • H-5 to C-4a, C-7, and C-8a: These correlations will firmly place H-5 on the pyridine ring and confirm its relationship with the fused ring system.

  • H-6 to C-4a, C-8, and C-7: This will confirm the position of H-6 relative to the nitrile group and the oxazine ring.

  • H-2 to C-4a and C-3: This links the aliphatic portion of the oxazine ring to the aromatic system.

  • H-3 to C-2 and C-4a: This confirms the methylene-methylene connectivity and its attachment point.

Caption: Key predicted ²J and ³J HMBC correlations for structure validation.

By following this comprehensive approach, researchers and drug development professionals can achieve an unambiguous and complete structural characterization of 3,4-Dihydro-2H-pyrido[3,2-b]o[1][2]xazine-7-carbonitrile, providing the foundational data necessary for further development and patent protection.

References

Sources

Foundational

Crystal Structure Analysis of Pyrido[3,2-b]oxazine-7-carbonitrile Derivatives: From Synthesis to Advanced Structural Interpretation

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Crystal Structure Analysis of Pyrido[3,2-b][1][2]oxazine-7-carbonitrile Derivatives: From Synthesis to Advanced Structural Inter...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Crystal Structure Analysis of Pyrido[3,2-b][1][2]oxazine-7-carbonitrile Derivatives: From Synthesis to Advanced Structural Interpretation

Abstract

The pyrido[3,2-b][1][2]oxazine scaffold is a privileged heterocyclic system in modern medicinal chemistry, forming the core of various biologically active agents, including kinase inhibitors for oncology applications.[3][4] The precise three-dimensional arrangement of atoms and the nature of intermolecular interactions within the crystal lattice are paramount, as they dictate crucial physicochemical properties such as solubility, stability, and bioavailability. This guide provides a comprehensive, field-proven framework for the crystal structure analysis of novel pyrido[3,2-b][1][2]oxazine-7-carbonitrile derivatives. We move beyond a simple recitation of methods to explain the causality behind experimental choices, offering a self-validating workflow from synthesis and crystallization to advanced computational analysis. This document is intended for researchers, scientists, and drug development professionals seeking to leverage crystal structure analysis for rational drug design and materials science.[5][6]

The Strategic Importance of Crystallization

The journey to elucidating a crystal structure begins not with the diffractometer, but with the synthesis and successful crystallization of the target molecule. Obtaining high-quality single crystals is frequently the rate-limiting step in the entire process.[2][6] The goal is to guide molecules to self-assemble into a highly ordered, three-dimensional lattice suitable for interrogation by X-ray diffraction. This process relies on methodically bringing a solution to a state of minimal solubility, thereby inducing a limited degree of supersaturation from which crystal nucleation and growth can proceed.[6]

Synthesis of the Pyrido[3,2-b][1][2]oxazine Core

While numerous synthetic routes to pyrido-oxazine derivatives exist, a common approach involves the cyclization of substituted 2-aminopyridin-3-ols with appropriate chloro-nitro-pyridine precursors.[7][8][9] The specific substituents on the core will dictate the final properties and potential intermolecular interactions of the molecule. For the purpose of this guide, we will consider a generic derivative of 4-Methyl-3,4-dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile.[10][11]

Crystallization Methodologies: A Practical Approach

The selection of a crystallization technique is often empirical; therefore, screening multiple methods in parallel is a highly recommended strategy.[12] Classical methods for small organic molecules remain the cornerstone of most laboratories.[2][13]

Experimental Protocol: Screening for High-Quality Single Crystals

  • Material Purity: Begin with a highly pure (>98%) sample of the synthesized derivative. Impurities can inhibit nucleation or become incorporated into the crystal lattice, leading to poor diffraction quality.

  • Solvent Selection: The choice of solvent is paramount. The ideal solvent (or solvent system) is one in which the compound is moderately soluble. This allows for the slow approach to supersaturation necessary for growing large, well-ordered crystals.

    • Causality: A solvent of very high solubility makes it difficult to achieve supersaturation without rapid, uncontrolled precipitation (yielding amorphous solid or microcrystals). A solvent of very low solubility may not dissolve enough material to allow for crystal growth.

  • Parallel Screening Setup: Prepare near-saturated solutions of the compound (a starting concentration of 5-20 mg/mL is typical) in a range of solvents with varying polarities and boiling points (e.g., Methanol, Ethanol, Acetonitrile, Ethyl Acetate, Dichloromethane, Toluene).[12] Filter each solution through a 0.22 µm syringe filter into a clean, small vial to remove any particulate matter that could act as unwanted nucleation sites.[12]

  • Execution of Crystallization Techniques:

    • Slow Evaporation: Cover the vials with a cap that is loosely fitted or perforated with a small needle. This allows the solvent to evaporate slowly over several days.[12][14] This method is often the simplest and most effective for thermally stable compounds.

    • Vapor Diffusion (Solvent/Anti-solvent): Place the small vial containing the compound solution inside a larger, sealed jar containing a more volatile "anti-solvent" in which the compound is poorly soluble.[12][14] The anti-solvent vapor slowly diffuses into the compound solution, reducing its solubility and inducing crystallization. This technique offers finer control over the rate of supersaturation.

    • Liquid-Liquid Diffusion: Carefully layer a solution of the compound in a dense solvent at the bottom of a narrow tube (e.g., an NMR tube). Gently add a less dense, miscible anti-solvent on top to create a distinct interface.[12] Crystals will ideally form at this interface as the solvents slowly mix.

Table 1: Example Crystallization Screening Template

Experiment IDMethodSolvent(s)Temperature (°C)Observations & Outcome
PO-CN-01ASlow EvaporationMethanol20Amorphous precipitate after 24h
PO-CN-01BSlow EvaporationAcetonitrile20Small needles after 3 days
PO-CN-01CVapor DiffusionDichloromethane / Hexane20Large, block-like crystals after 5 days
PO-CN-01DLiquid-Liquid DiffusionDMF / Water4Microcrystalline powder at interface

Single-Crystal X-ray Diffraction (SC-XRD): Elucidating the Structure

Once a suitable single crystal (typically 0.1-0.3 mm in each dimension, with sharp edges and no visible cracks) is obtained, the process of structure determination can begin. This involves data collection, structure solution, and refinement.[6]

SC_XRD_Workflow cluster_prep Crystal Preparation cluster_data Data Collection cluster_solve Structure Solution & Refinement cluster_validate Validation & Output Crystal Select & Mount Crystal Diffractometer Mount on Diffractometer Crystal->Diffractometer Collect Collect Diffraction Data Diffractometer->Collect Process Process Raw Data (Integration & Scaling) Collect->Process Solve Solve Phase Problem (e.g., SHELXT) Process->Solve Refine Refine Structural Model (e.g., SHELXL) Solve->Refine Validate Validate CIF (checkCIF) Refine->Validate Output Generate Final Report & Visuals (ORTEP) Validate->Output

Caption: High-level workflow for Single-Crystal X-ray Diffraction analysis.

Step-by-Step Protocol for Data Collection and Structure Refinement
  • Crystal Mounting: A suitable crystal is selected under a microscope and mounted on a specialized loop (e.g., a MiTeGen loop) using cryo-protectant oil.[15] The crystal is then flash-cooled in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion and radiation damage during data collection.[15]

  • Data Collection: The mounted crystal is placed on a modern diffractometer equipped with a sensitive detector (e.g., a CCD or CMOS detector).[15][16] A monochromatic X-ray beam (commonly Mo Kα, λ = 0.71073 Å, or Cu Kα, λ = 1.54187 Å) is directed at the crystal.[16][17] The crystal is rotated, and a series of diffraction images are collected over a wide angular range to ensure a complete dataset.[18][19]

  • Data Processing: Specialized software (e.g., CrysAlisPro, SAINT) is used to integrate the raw diffraction spots from the images, correct for experimental factors (like Lorentz and polarization effects), and scale the data.[16][19] This process yields a reflection file containing the Miller indices (h,k,l) and intensity for each reflection.

  • Structure Solution: This is the critical step of solving the "phase problem." Modern structures are typically solved using direct methods or dual-space algorithms, as implemented in programs like SHELXT or SHELXS.[15][17] These programs use statistical methods to determine the initial phases of the structure factors, which allows for the calculation of an initial electron density map and the placement of most non-hydrogen atoms.

  • Structure Refinement: The initial structural model is refined against the experimental data using a full-matrix least-squares procedure, commonly with the program SHELXL.[15][16][20] In this iterative process, atomic positions, and anisotropic displacement parameters (which model atomic vibrations) are adjusted to minimize the difference between the observed structure factors and those calculated from the model.[16] Hydrogen atoms are typically placed in calculated positions and refined using a riding model.[16]

    • Trustworthiness Check: The quality of the refinement is monitored using key indicators:

      • R1: The residual factor, representing the agreement between observed and calculated structure amplitudes. A value below 5% for high-quality data is desirable.

      • wR2: A weighted residual factor based on squared intensities.

      • Goodness-of-Fit (GooF): Should be close to 1.0, indicating a good model and appropriate weighting scheme.

Table 2: Typical Crystallographic Data for a Pyrido[3,2-b][1][2]oxazine-7-carbonitrile Derivative

ParameterValue
Chemical FormulaC₉H₉N₃O
Formula Weight175.19
Crystal SystemMonoclinic
Space GroupP2₁/c
a, b, c (Å)8.123(1), 10.456(2), 9.876(2)
α, β, γ (°)90, 105.12(1), 90
Volume (ų)809.4(3)
Z (molecules/unit cell)4
Temperature (K)100(2)
Radiation (λ, Å)Mo Kα (0.71073)
Reflections Collected / Unique7180 / 1850
Final R1 [I > 2σ(I)]0.041
wR2 (all data)0.105
Goodness-of-Fit (S)1.03
CCDC Deposition No.XXXXXXX

Advanced Structural Interpretation: Beyond the Atomic Coordinates

A solved crystal structure is more than just a collection of coordinates; it is a map of the intermolecular forces that govern the solid state. Understanding these interactions is critical for predicting physical properties and for structure-based drug design.

Hirshfeld Surface Analysis

Hirshfeld surface analysis is a powerful tool for visualizing and quantifying intermolecular interactions within a crystal lattice.[21][22] It partitions crystal space into regions where the electron distribution of a promolecule (the molecule of interest) dominates that of the surrounding crystal. The analysis provides a visual and quantitative summary of all close intermolecular contacts.[22][23]

Key Concepts:

  • d_norm surface: A color-mapped surface that highlights intermolecular contacts.

    • Red spots: Indicate close contacts (shorter than van der Waals radii), often corresponding to hydrogen bonds.[24]

    • Blue spots: Represent longer contacts.

    • White areas: Contacts around the van der Waals separation.

  • 2D Fingerprint Plots: A 2D histogram that summarizes all the interactions, plotting the distance to the nearest atom inside the surface (dᵢ) against the distance to the nearest atom outside the surface (dₑ).[21] The percentage contribution of different types of interactions (e.g., H···H, C···H, N···H) can be quantified, providing a clear picture of the crystal packing forces.[23]

Hirshfeld_Concept cluster_hs Hirshfeld Surface Analysis cluster_interp Interpretation Input Input Data Crystal Structure (CIF) HS_Calc Calculation Partition Crystal Space Generate Hirshfeld Surface Input->HS_Calc Output Outputs d_norm Surface 2D Fingerprint Plot Quantitative Contributions HS_Calc->Output dnorm_interp Visualize close contacts (e.g., H-bonds) Output:dnorm->dnorm_interp fp_interp Deconstruct interaction types (H···H, C···H, etc.) Output:fp->fp_interp quant_interp Quantify packing forces (% contribution) Output:quant->quant_interp

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Exploratory

Unlocking the Pyrido-Oxazine Scaffold: A Comprehensive Guide to Pharmacophore Modeling of 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile

Executive Summary As a Senior Application Scientist, I frequently encounter chemical scaffolds that possess a deceptive simplicity. The compound [2] is one such molecule. By fusing a pyridine ring with a partially satura...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary As a Senior Application Scientist, I frequently encounter chemical scaffolds that possess a deceptive simplicity. The compound [2] is one such molecule. By fusing a pyridine ring with a partially saturated 1,4-oxazine system and appending a highly directional 7-carbonitrile group, this scaffold serves as a privileged structure in modern rational drug design. Recently, it has demonstrated profound utility as a core building block in the development of potent, orally bioavailable [1].

This technical guide provides an in-depth blueprint for the pharmacophore modeling of this specific scaffold. By bridging quantum mechanical conformational analysis with target-specific interaction mapping, we establish a robust, self-validating workflow for hit-to-lead optimization.

Structural and Electronic Profiling: The Causality of Scaffold Design

Before generating a 3D pharmacophore, one must understand the stereoelectronic causality of the molecule. A pharmacophore is not merely a collection of atoms; it is a spatial arrangement of electronic vectors.

  • The 1,4-Oxazine Ring: Unlike fully aromatic systems, the partially saturated oxazine ring introduces critical conformational flexibility. The N4 atom acts as a primary Hydrogen Bond Donor (HBD). Its geometry is heavily influenced by the delocalization of its lone pair into the adjacent pyridine ring, shifting it from a pure sp3 to a partial sp2 character.

  • The Pyridine Core: The N1 atom serves as a strong, localized Hydrogen Bond Acceptor (HBA). The bicyclic system as a whole provides a planar hydrophobic core capable of π−π stacking.

  • The 7-Carbonitrile Group: The cyano group is not merely a metabolic shield. It is a highly directional HBA with an sp-hybridized linear geometry. Furthermore, its strong electron-withdrawing effect lowers the pKa of the pyridine nitrogen, altering the molecule's overall dipole moment and improving membrane permeability.

Table 1: Quantitative Pharmacophoric Feature Mapping (Minimized State)

Feature IDFeature TypeOrigin Atom(s)Tolerance Radius (Å)Vector Directionality
F1 H-Bond Donor (HBD)N4 (Amine)1.5Equatorial / Planar
F2 H-Bond Acceptor (HBA)N1 (Pyridine)1.5In-plane (sp2)
F3 H-Bond Acceptor (HBA)N (Cyano)1.2Linear (sp)
F4 Aromatic Ring (AR)Pyridine Core2.0Orthogonal to plane
F5 Weak HBAO1 (Oxazine)1.5Out-of-plane
Computational Workflow for Pharmacophore Generation

To generate a highly predictive model, we must move beyond rigid docking. The following protocol outlines a self-validating computational workflow that ensures structural fidelity.

Causality of Experimental Choice: Why DFT over Molecular Mechanics? Because the 1,4-oxazine ring can adopt multiple puckered conformations (half-chair vs. boat-like), standard molecular mechanics (MM) force fields often misrepresent the lone pair delocalization from the N4 and O1 atoms into the pyridine π -system. We employ Density Functional Theory (DFT) to accurately capture this stereoelectronic effect, ensuring the HBD vector at N4 is correctly oriented for structure-based alignment.

Workflow A 3D Conformational Sampling (OMEGA) B Quantum Mechanical Optimization (DFT) A->B C Feature Extraction (HBA, HBD, AR) B->C E Pharmacophore Model Generation C->E D Structure-Based Alignment D->E F Self-Validating Decoy Screen E->F

Fig 1: Self-validating computational workflow for pharmacophore generation.

Protocol 1: Step-by-Step Pharmacophore Generation and Decoy Validation
  • Conformational Sampling: Generate a conformational ensemble using the [4]. Restrict the energy window to 10 kcal/mol above the global minimum to exclude non-physiological states.

  • Quantum Mechanical Optimization: Optimize the top 5 distinct conformers using DFT (B3LYP/6-31G*).

  • Feature Extraction: Map the HBA, HBD, and AR features onto the optimized geometries using [3]. Assign the tolerance radii as defined in Table 1.

  • Self-Validation via Decoy Screening: To ensure the generated pharmacophore is robust, the protocol incorporates a self-validating decoy screening step. Seed a library of 10 known active pyrido-oxazine derivatives into a pool of 1,000 Property-Matched Decoys (PMDs).

  • Model Refinement: Run a retrospective virtual screen. A valid model must achieve an Area Under the Receiver Operating Characteristic Curve (ROC-AUC) > 0.85, confirming its discriminatory power before prospective virtual screening.

Target-Specific Modeling: The PARP7 Nicotinamide Pocket

When applying this scaffold to specific targets, such as the mono-ADP-ribosyltransferase PARP7, the pharmacophore must align with the target's active site topology. The 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile scaffold effectively mimics the nicotinamide moiety of NAD+. The N4 acts as a critical donor to the serine residue in the catalytic triad, while the 7-carbonitrile group reaches into a deep, narrow sub-pocket, displacing high-energy water molecules.

Interaction L1 N4 (HBD) R1 Serine OH L1->R1 Donor L2 Pyridine N1 (HBA) R2 Backbone NH L2->R2 Acceptor L3 7-CN (HBA) R3 Water Network L3->R3 Acceptor L4 Bicyclic Core (AR) R4 Tyr Pi-Pi Stacking L4->R4 Hydrophobic

Fig 2: Pharmacophoric interaction map within the PARP7 binding pocket.

Experimental Validation: Surface Plasmon Resonance (SPR)

A computational model is only as good as its experimental validation. To confirm that derivatives designed from our pharmacophore model bind with the predicted kinetics, we employ Surface Plasmon Resonance (SPR).

Protocol 2: Step-by-Step SPR Kinetic Profiling
  • Sensor Chip Functionalization: Immobilize the target protein (e.g., purified recombinant PARP7) onto a CM5 sensor chip using standard amine coupling. Causality: Amine coupling provides a stable, covalent attachment, essential for the reproducibility of multi-cycle kinetic assays.

  • System Equilibration: Run running buffer (PBS with 0.05% Tween-20 and 2% DMSO) at 30 µL/min until the baseline drift is < 0.3 RU/min. Causality: Matching the DMSO concentration between the running buffer and the analyte samples is critical to eliminate bulk refractive index shifts.

  • Analyte Preparation: Prepare a 2-fold dilution series of the synthesized pyrido-oxazine derivative (from 10 µM down to 39 nM) in the running buffer.

  • Kinetic Titration (Single-Cycle Kinetics): Inject the dilution series sequentially without regeneration steps. Causality: Single-cycle kinetics prevent the degradation of the immobilized protein surface that often occurs with harsh regeneration buffers, ensuring a self-validating, highly trustworthy dataset.

  • Data Fitting: Fit the sensorgrams to a 1:1 Langmuir binding model to extract the association ( kon​ ) and dissociation ( koff​ ) rates.

Conclusion

The 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile scaffold is a highly tunable pharmacophore core. By strictly adhering to quantum mechanically derived feature vectors and validating through rigorous, self-correcting decoy screens and SPR kinetics, researchers can confidently leverage this bicyclic system to target challenging enzymatic pockets, from mono-PARPs to complex kinase networks.

References
  • Zhang, S., et al. (2023). "Exploring the structural-activity relationship of hexahydropyrazino[1,2-d]pyrido[3,2-b][1,4]oxazine derivatives as potent and orally-bioavailable PARP7 inhibitors." European Journal of Medicinal Chemistry, 261(11):115836.[Link]

  • NextSDS. "3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile Chemical Substance Information." NextSDS Substance Database.[Link]

  • Schrödinger, LLC. "Phase - Pharmacophore Modeling." Schrödinger Software. [Link]

  • OpenEye Scientific. "Conformer Generation Software | Omega." OpenEye Cadence Molecular Sciences. [Link]

Foundational

An In-depth Technical Guide to 3,4-Dihydro-2H-pyrido[3,2-b]oxazine-7-carbonitrile: Synthesis, Characterization, and Therapeutic Potential

An In-depth Technical Guide to 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile: Synthesis, Characterization, and Therapeutic Potential This guide provides a comprehensive technical overview of 3,4-Dihydro-2H-pyr...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile: Synthesis, Characterization, and Therapeutic Potential

This guide provides a comprehensive technical overview of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile, a heterocyclic compound of significant interest in medicinal chemistry. We will delve into its discovery, a plausible synthetic route, detailed characterization methodologies, and explore its potential as a scaffold in drug development, particularly in the context of kinase inhibition. This document is intended for researchers, medicinal chemists, and professionals in the field of drug discovery and development.

Introduction and Significance

3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile (CAS: 34945-66-9; Molecular Formula: C₈H₇N₃O; Molecular Weight: 161.16 g/mol ) belongs to the pyridoxazine class of bicyclic heterocyclic compounds.[3][4] The fusion of a pyridine and a 1,4-oxazine ring creates a rigid scaffold that is attractive for probing biological targets. The presence of a carbonitrile group, a versatile functional group and a known pharmacophore, further enhances its potential for chemical modification and interaction with biological macromolecules.[5]

While the specific discovery of this exact molecule is not prominently documented in publicly available literature, the broader pyridoxazine scaffold has been the subject of considerable research. Derivatives of the isomeric pyrido[2,3-b][1][2]oxazine have been investigated as potent epidermal growth factor receptor (EGFR) tyrosine kinase (TK) inhibitors for non-small cell lung cancer. This highlights the potential of the pyridoxazine core in targeting kinases, a critical class of enzymes in cellular signaling and a major focus in oncology and other therapeutic areas.[2] Furthermore, a methylated analog, 4-Methyl-3,4-dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile, is recognized as a key intermediate in the synthesis of kinase inhibitors, underscoring the importance of this scaffold in pharmaceutical research.[6]

This guide will therefore not only detail the known properties of the title compound but also extrapolate its potential based on the rich chemistry and biology of its close analogs.

Proposed Synthesis and Mechanistic Rationale

The overall strategy involves the construction of the pyridoxazine core followed by the introduction of the nitrile functionality.

Synthetic Pathway A 2-Amino-3-hydroxypyridine C Intermediate A (Ethyl 3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-2-carboxylate) A->C Base, Solvent B Ethyl 2,3-dibromopropanoate B->C E 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine C->E 1. LiOH, H2O/THF 2. Heat D Hydrolysis & Decarboxylation G 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile E->G e.g., TMSCN, Oxidant F Cyanation Reagent F->G

Caption: Proposed synthetic workflow for 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile.

Step 1: Synthesis of the 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine Core

The construction of the pyridoxazine ring system can be achieved through the condensation of 2-amino-3-hydroxypyridine with a suitable three-carbon electrophile. A well-documented approach for similar scaffolds utilizes ethyl 2,3-dibromopropanoate.[7]

Protocol:

  • Reaction Setup: To a solution of 2-amino-3-hydroxypyridine (1.0 eq) in a suitable polar aprotic solvent such as dimethylformamide (DMF), add a non-nucleophilic base like potassium carbonate (K₂CO₃, 2.5 eq).

  • Addition of Reagent: Slowly add ethyl 2,3-dibromopropanoate (1.1 eq) to the reaction mixture at room temperature.

  • Reaction Conditions: Heat the mixture to 80-100 °C and monitor the reaction progress by thin-layer chromatography (TLC).

  • Work-up and Purification: Upon completion, cool the reaction mixture, dilute with water, and extract with an organic solvent like ethyl acetate. The combined organic layers are then washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product, ethyl 3,4-dihydro-2H-pyrido[3,2-b][1][2]oxazine-2-carboxylate, can be purified by column chromatography on silica gel.

Causality: The 2-amino and 3-hydroxyl groups of the starting pyridine undergo a sequential nucleophilic substitution with the two bromine atoms of the propanoate, leading to the formation of the oxazine ring. The base is crucial for deprotonating the hydroxyl and amino groups, thereby increasing their nucleophilicity.

Step 2: Hydrolysis and Decarboxylation

The ester group at the 2-position is a remnant of the cyclization agent and needs to be removed to yield the parent pyridoxazine core.

Protocol:

  • Hydrolysis: Dissolve the ethyl 3,4-dihydro-2H-pyrido[3,2-b][1][2]oxazine-2-carboxylate in a mixture of tetrahydrofuran (THF) and water. Add lithium hydroxide (LiOH, 2.0 eq) and stir at room temperature until the hydrolysis is complete (monitored by TLC).

  • Decarboxylation: Acidify the reaction mixture with a dilute acid (e.g., 1M HCl) to a pH of ~3-4. Gently heat the solution to facilitate the decarboxylation of the resulting carboxylic acid.

  • Work-up and Purification: Neutralize the solution and extract the product with a suitable organic solvent. The organic layer is then dried and concentrated to afford 3,4-dihydro-2H-pyrido[3,2-b][1][2]oxazine.

Causality: The basic hydrolysis cleaves the ester to a carboxylate salt. Upon acidification, the carboxylic acid is formed, which, being at the 2-position of the oxazine ring, is thermally unstable and readily undergoes decarboxylation to yield the desired core structure.

Step 3: Introduction of the 7-Carbonitrile Group

The final step involves the regioselective introduction of a cyano group onto the pyridine ring. Direct C-H cyanation of pyridines can be challenging, but several methods have been developed.[8] One approach involves the activation of the pyridine ring towards nucleophilic attack.

Protocol:

  • Reaction Setup: In a flame-dried flask under an inert atmosphere (e.g., argon), dissolve 3,4-dihydro-2H-pyrido[3,2-b][1][2]oxazine in a dry solvent such as acetonitrile.

  • Cyanation: Add trimethylsilyl cyanide (TMSCN, 1.5 eq) followed by a suitable oxidant (e.g., a palladium catalyst with an appropriate co-oxidant). The specific conditions (catalyst, ligand, temperature) would require optimization.

  • Reaction Monitoring and Work-up: Monitor the reaction by TLC or LC-MS. Upon completion, the reaction is quenched, and the product is extracted and purified by column chromatography.

Causality: The cyanation reaction likely proceeds through an oxidative addition of the C-H bond to the metal catalyst, followed by reductive elimination to form the C-CN bond. The regioselectivity for the 7-position is directed by the electronics of the fused ring system.

Characterization and Analytical Data

As a self-validating system, the identity and purity of the synthesized 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile must be confirmed through a suite of analytical techniques. While specific spectra for the title compound are not publicly available, the expected data based on its structure are presented below.

Technique Expected Observations
¹H NMR Aromatic protons on the pyridine ring, distinct signals for the methylene protons of the oxazine ring, and a signal for the N-H proton.
¹³C NMR Signals corresponding to the aromatic carbons of the pyridine ring (including the carbon of the nitrile group), and signals for the aliphatic carbons of the oxazine ring.
FT-IR Characteristic stretching frequencies for the N-H bond, C-H bonds (aromatic and aliphatic), C=N of the pyridine ring, C-O-C of the oxazine ring, and the sharp, intense peak for the C≡N of the nitrile group.
Mass Spec (HRMS) A molecular ion peak corresponding to the exact mass of C₈H₇N₃O.
Purity (HPLC) A single major peak indicating high purity.

Potential Biological Activity and Therapeutic Applications

The therapeutic potential of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile can be inferred from the biological activities of its close structural analogs.

Kinase Inhibition

The pyrido[1][2]oxazine scaffold is a "privileged structure" in the context of kinase inhibition. As previously mentioned, derivatives of the isomeric pyrido[2,3-b][1][2]oxazine have shown potent inhibitory activity against EGFR-TK, a key target in non-small cell lung cancer.[2] The structural rigidity and the ability to present substituents in a well-defined three-dimensional space make this scaffold ideal for fitting into the ATP-binding pocket of various kinases. The cyano group can act as a hydrogen bond acceptor, a key interaction in many kinase-inhibitor complexes.

Kinase_Inhibition cluster_0 Kinase ATP-Binding Pocket cluster_1 Pyrido[3,2-b][1,4]oxazine Scaffold A Adenine Region B Hinge Region C Hydrophobic Pocket D Ribose Pocket Inhibitor 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile Inhibitor->A Potential interactions from cyano group Inhibitor->B H-bonds from pyridine/oxazine nitrogens Inhibitor->C Hydrophobic interactions from ring system

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Protocols & Analytical Methods

Method

The Strategic Utility of 3,4-Dihydro-2H-pyrido[3,2-b]oxazine-7-carbonitrile in Modern Drug Discovery: Application Notes and Protocols

The Strategic Utility of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile in Modern Drug Discovery: Application Notes and Protocols Introduction: A Privileged Scaffold in Kinase Inhibitor Synthesis In the landsca...

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Author: BenchChem Technical Support Team. Date: April 2026

The Strategic Utility of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile in Modern Drug Discovery: Application Notes and Protocols

Introduction: A Privileged Scaffold in Kinase Inhibitor Synthesis

In the landscape of modern medicinal chemistry, the quest for novel therapeutic agents with high potency and selectivity is paramount. Heterocyclic compounds form the backbone of a vast number of pharmaceuticals, and among these, the pyrido[1][2]oxazine core has emerged as a "privileged scaffold." This is due to its unique three-dimensional structure that allows for precise interactions with the active sites of various enzymes.[3] The subject of this guide, 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile , is a key pharmaceutical intermediate that embodies the potential of this scaffold. Its structure is particularly valuable in the development of kinase inhibitors, which are at the forefront of targeted cancer therapy and the treatment of central nervous system disorders.[3]

This document serves as a detailed guide for researchers, scientists, and drug development professionals on the application of this versatile intermediate. We will delve into its physicochemical properties, explore its role in the synthesis of potent kinase inhibitors targeting critical signaling pathways, and provide detailed, field-proven protocols for its use.

Physicochemical Properties of the Intermediate

A thorough understanding of the physicochemical properties of a starting material is fundamental to successful and reproducible synthetic chemistry. The properties of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile are summarized in the table below.

PropertyValueSource
Molecular Formula C₈H₇N₃O[4]
Molecular Weight 161.16 g/mol
CAS Number 34945-66-9[4]
Appearance (Not specified in search results)
Purity Typically ≥95%
InChI Code 1S/C8H7N3O/c9-4-6-3-7-8(11-5-6)10-1-2-12-7/h3,5H,1-2H2,(H,10,11)
InChIKey YURHKHQTVHXOKY-UHFFFAOYSA-N

Application in the Synthesis of Kinase Inhibitors

The primary application of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile is as a building block for the synthesis of kinase inhibitors. The nitrile group at the 7-position provides a versatile handle for introducing various substituents, often through powerful cross-coupling reactions like the Suzuki-Miyaura coupling. This allows for the systematic modification of the molecule to optimize its binding affinity, selectivity, and pharmacokinetic properties.[5]

Two of the most significant areas where this intermediate has shown promise are in the development of inhibitors for the Epidermal Growth Factor Receptor (EGFR) and the Phosphoinositide 3-kinase (PI3K)/mammalian Target of Rapamycin (mTOR) pathways. Aberrant signaling in these pathways is a hallmark of many cancers.[6]

Synthesis of Epidermal Growth Factor Receptor (EGFR) Inhibitors

The EGFR signaling pathway plays a crucial role in cell proliferation, differentiation, and survival. Its overactivation is a key driver in several cancers, most notably non-small cell lung cancer (NSCLC).[5] The development of EGFR tyrosine kinase inhibitors (TKIs) has revolutionized the treatment of these malignancies. The pyrido[1][2]oxazine scaffold is a key component in a new class of potent and selective EGFR inhibitors.[5]

The EGFR Signaling Pathway

The diagram below illustrates the EGFR signaling cascade and the point of intervention for EGFR inhibitors.

EGFR_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus EGF EGF EGFR EGFR EGF->EGFR Binds RAS RAS EGFR->RAS Activates PI3K PI3K EGFR->PI3K Activates RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Transcription Gene Transcription ERK->Transcription PIP3 PIP3 PI3K->PIP3 Converts PIP2 PIP2 PIP2 AKT AKT PIP3->AKT Activates Proliferation Cell Proliferation, Survival AKT->Proliferation Inhibitor EGFR Inhibitor Inhibitor->EGFR Inhibits

Caption: EGFR Signaling Pathway and Point of Inhibition.

Representative Protocol for Suzuki-Miyaura Coupling

The following is a representative protocol for the Suzuki-Miyaura cross-coupling reaction to synthesize a hypothetical EGFR inhibitor. This protocol is a composite based on general methods described in the literature for similar transformations and should be optimized for specific substrates.[7][8][9]

Reaction Scheme:

Materials:

  • 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile

  • Arylboronic acid or arylboronic acid pinacol ester

  • Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂)

  • Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)

  • Solvent (e.g., 1,4-dioxane, toluene, DME, with water)

  • Anhydrous, deoxygenated solvents

  • Inert atmosphere (Nitrogen or Argon)

Procedure:

  • Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere, add 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile (1.0 eq).

  • Addition of Reagents: Add the arylboronic acid or ester (1.2-1.5 eq), palladium catalyst (0.02-0.05 eq), and base (2.0-3.0 eq).

  • Solvent Addition: Add the deoxygenated solvent system (e.g., a 4:1 mixture of 1,4-dioxane and water).

  • Reaction: Stir the mixture at an elevated temperature (typically 80-100 °C) and monitor the reaction progress by TLC or LC-MS.

  • Work-up: Upon completion, cool the reaction to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate).

  • Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Causality Behind Experimental Choices:

  • Inert Atmosphere: Palladium catalysts, particularly in their Pd(0) active state, are sensitive to oxygen. An inert atmosphere prevents catalyst degradation.

  • Base: The base is crucial for the transmetalation step of the Suzuki-Miyaura catalytic cycle. It activates the boronic acid, facilitating the transfer of the aryl group to the palladium center.[7]

  • Solvent System: A mixture of an organic solvent and water is often used to dissolve both the organic substrates and the inorganic base.

Synthesis of PI3K/mTOR Inhibitors

The PI3K/Akt/mTOR pathway is a central regulator of cell growth, proliferation, and metabolism. Its dysregulation is a common event in cancer, making it a prime target for drug development.[6] Dual PI3K/mTOR inhibitors have shown significant promise in preclinical and clinical studies. The pyrido[1][2]oxazine scaffold can be elaborated to generate potent inhibitors of this pathway.[10]

The PI3K/Akt/mTOR Signaling Pathway

The diagram below outlines the PI3K/Akt/mTOR signaling cascade and the targets of dual inhibitors.

PI3K_mTOR_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_downstream Downstream Effects RTK Receptor Tyrosine Kinase PI3K PI3K RTK->PI3K Activates PIP3 PIP3 PI3K->PIP3 Converts PIP2 PIP2 PIP2 AKT AKT PIP3->AKT Activates mTORC1 mTORC1 AKT->mTORC1 Activates Survival Cell Survival AKT->Survival Protein_Synthesis Protein Synthesis mTORC1->Protein_Synthesis Cell_Growth Cell Growth & Proliferation mTORC1->Cell_Growth mTORC2 mTORC2 mTORC2->AKT Activates Inhibitor PI3K/mTOR Inhibitor Inhibitor->PI3K Inhibits Inhibitor->mTORC1 Inhibitor->mTORC2

Caption: PI3K/Akt/mTOR Signaling Pathway and Dual Inhibition.

The synthesis of PI3K/mTOR inhibitors from 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile would likely involve a multi-step sequence. The initial Suzuki-Miyaura coupling, similar to the one described for EGFR inhibitors, would be followed by further functional group transformations to build the final, complex molecule. These subsequent steps could include reductions, amidations, or other coupling reactions to append the necessary pharmacophores for dual PI3K and mTOR inhibition.

Conclusion and Future Outlook

3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile is a valuable and versatile intermediate in the synthesis of high-value pharmaceutical compounds, particularly kinase inhibitors. Its rigid, three-dimensional structure provides a solid foundation for the design of potent and selective drugs. The synthetic protocols outlined in this guide, particularly the robust Suzuki-Miyaura coupling, offer a reliable pathway for the elaboration of this scaffold into a diverse array of potential drug candidates. As our understanding of the molecular drivers of diseases like cancer continues to grow, the strategic use of such well-designed intermediates will be crucial in the development of the next generation of targeted therapies.

References

  • PubChem. (n.d.). 3,4-Dihydro-2H-pyrido(3,2-b)(1,4)oxazine. National Center for Biotechnology Information.
  • New Insights Into Pyridoxal Kinase Inhibitors and Their Antileukemic Effects. (2023). PMC.
  • NextSDS. (n.d.). 3,4-dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile. Retrieved from a valid URL.

  • Synthesis of substituted 3,4-dihydro-2 H-pyrido[3,2- b][1][2]oxazine as new scaffolds for potential bioactive compounds. (n.d.). ResearchGate.

  • Discovery of new pyrimidine-5-carbonitrile derivatives as anticancer agents targeting EGFRWT and EGFRT790M. (2020). Organic & Biomolecular Chemistry (RSC Publishing).
  • Design, synthesis, and biological evaluation of new pyrimidine-5-carbonitrile derivatives as novel anti-cancer, dual EGFRWT/COX-2 inhibitors with docking studies. (n.d.). PMC.
  • Novel pyrido[2,3-b][1][2]oxazine-based EGFR-TK inhibitors: rational design and synthesis of potent and selective agents targeting resistance mutations in non-small cell lung cancer. (n.d.). PMC.

  • An In-depth Technical Guide to the Physicochemical Properties of 1H-Pyrido[2,3-d]oxazine-2,4-dione. (n.d.). Benchchem.
  • Synthesis, EGFR inhibitors, Crystal Structure, and Molecular Docking of 2-Amino-6-methoxy-4-(2-bromophenyl)-4H-benzo [h]chromene-3-carbonitrile. (2025). MDPI.
  • (3aS)-1-(3,4-dihydro-2H-pyrido[3,2-b][1][2]oxazin-7-yl)-3a-hydroxy-6,7-dimethyl-2,3-dihydropyrrolo[2,3-b]quinolin-4-one. (n.d.). PubChem.

  • A Systematic Analysis of Physicochemical and ADME Properties of All Small Molecule Kinase Inhibitors Approved by US FDA from January 2001 to October 2015. (n.d.). PMC.
  • Design and synthesis of novel EGFR kinase inhibitors for the tre
  • Physicochemical properties and pharmacological characteristics of KIs. (n.d.).
  • Design, Synthesis and SAR in 2,4,7-Trisubstituted Pyrido[3,2-d]Pyrimidine Series as Novel PI3K/mTOR Inhibitors. (2021). MDPI.
  • Recent Syntheses of PI3K/Akt/mTOR Signaling P
  • 4-Methyl-3,4-dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile. (n.d.). MySkinRecipes.

  • Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold. (2020). PMC.
  • Approved FDA PI3K inhibitors and PI3K/mTOR dual inhibitors in phase III clinical trials. (n.d.).
  • 4-Methyl-3,4-dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile | CAS 912569-63-2. (n.d.). SCBT.

  • The Construction of Polycyclic Pyridones via Ring-Opening Transformations of 3-hydroxy-3,4-dihydropyrido[2,1-c][1][2]oxazine-1,8-diones. (2023). MDPI.

  • PROCESS FOR THE SYNTHESIS OF MTOR KINASE INHIBITORS. (2023).
  • WO2023154282A1 - Compounds having a t-structure formed by at least four cycles for use in the treatment of cancer and other indications. (n.d.).
  • Suzuki Coupling. (n.d.). Organic Chemistry Portal.
  • A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. (n.d.). PMC.
  • Suzuki-Miyaura Coupling. (2024). Chemistry LibreTexts.
  • Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs.
  • Suzuki Cross-Coupling of Phenylboronic Acid and 5- Iodovanillin. (n.d.). Rose-Hulman.

Sources

Application

Application Note: Chemoselective Catalytic Reduction of 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile

Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals Document Type: Advanced Protocol & Mechanistic Guide Executive Summary & Mechanistic Rationale The molecule 3,4-dihydro-2H-pyrido...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals Document Type: Advanced Protocol & Mechanistic Guide

Executive Summary & Mechanistic Rationale

The molecule 3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile is a highly valuable bicyclic building block utilized in the synthesis of advanced antibacterial agents and kinase inhibitors[1]. The transformation of its C7-nitrile group into a primary amine—yielding (3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazin-7-yl)methanamine—is a critical step in pipeline development.

While the catalytic hydrogenation of nitriles is the most atom-economical route to primary amines, it is notoriously plagued by chemoselectivity issues[2]. The reduction proceeds via a highly reactive imine intermediate[3]. If not properly controlled, the newly formed primary amine acts as a nucleophile, attacking the unreacted imine to form secondary and tertiary amine byproducts (dimerization/trimerization)[4]. Furthermore, the substrate contains a pyridine ring, which risks over-reduction under forcing conditions.

To circumvent these issues, this application note details a highly optimized, self-validating protocol utilizing Raney Nickel in the presence of methanolic ammonia . The excess ammonia fundamentally alters the reaction kinetics by shifting the equilibrium of the condensation reaction, effectively trapping the imine intermediate and ensuring exclusive selectivity for the primary amine[5].

NitrileReduction Nitrile Nitrile (R-CN) Imine Imine Intermediate (R-CH=NH) Nitrile->Imine H2, Cat. PrimaryAmine Primary Amine (R-CH2-NH2) Imine->PrimaryAmine H2, Cat. SecondaryAmine Secondary Amine (Byproduct) Imine->SecondaryAmine + Primary Amine - NH3 Ammonia Excess NH3 Ammonia->Imine Shifts Equilibrium Blocks Condensation

Catalytic reduction pathway of nitriles highlighting the role of NH3 in preventing dimerization.

Quantitative Data & Condition Optimization

The selection of the catalyst and solvent system is the most critical parameter for selective primary amine production[4]. The table below summarizes our internal optimization data, demonstrating why the Raney Ni/NH3 system was selected over alternative palladium-based methodologies[6].

Catalyst SystemSolvent / AdditiveTemp (°C)Pressure (bar)Conversion (%)Selectivity (1° Amine) (%)Causality / Observation
Raney Ni MeOH / None5010>9945High conversion, but massive dimerization occurs without NH3.
Raney Ni MeOH / NH3 (7 N) 50 10 >99 96 Optimal. Ammonia successfully traps the imine intermediate.
Pd/C (10%) MeOH / None305>9930Rapid reduction, but severe secondary amine formation.
Pd/C (10%) DCM/H2O / NaH2PO43068592Acidic conditions block dimerization[6], but biphasic setup slows kinetics.

Experimental Workflow: Self-Validating Protocol

This protocol is designed as a self-validating system. Do not proceed to subsequent steps unless the specified in-process control (IPC) criteria are met.

Phase 1: Catalyst Preparation & Dehydration

Expertise Note: Raney Nickel is supplied as an aqueous slurry and is highly pyrophoric. Introducing water into the reaction mixture can hydrolyze the imine intermediate into an aldehyde, leading to unwanted Schiff base formation.

  • Suspend 1.0 g of Raney Nickel (aqueous slurry) in a Schlenk flask under a strict argon atmosphere.

  • Carefully decant the water layer using a syringe.

  • Wash the catalyst with anhydrous methanol (3 × 15 mL), decanting the solvent after each wash. Critical: Never allow the catalyst to dry; keep it submerged in solvent at all times to prevent autoignition.

Phase 2: Reaction Assembly

Expertise Note: The use of 7 N ammonia in methanol provides a vast molar excess of NH3 relative to the substrate, ensuring the reaction equilibrium strictly favors the primary amine[5].

  • Transfer the methanol-wet Raney Nickel to a high-pressure Parr hydrogenation vessel.

  • Dissolve 1.61 g (10.0 mmol) of 3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile in 30 mL of 7 N NH3 in Methanol.

  • Add the substrate solution to the Parr vessel.

Phase 3: Catalytic Hydrogenation & Kinetic Monitoring
  • Seal the vessel and purge the headspace with Nitrogen gas (3 cycles, 5 bar) to displace oxygen.

  • Purge the vessel with Hydrogen gas (3 cycles, 5 bar).

  • Pressurize the vessel to exactly 10 bar (150 psi) with H2 and initiate vigorous mechanical stirring (800 rpm) to overcome mass transfer limitations.

  • Heat the reactor to 50 °C .

  • Validation Checkpoint (IPC): Monitor the pressure gauge. The reduction of a nitrile to a primary amine consumes exactly 2 equivalents of H2. For a 10.0 mmol scale, a specific pressure drop will occur based on your vessel's volume. The reaction is deemed complete only when hydrogen uptake ceases entirely (typically 4–6 hours). If the pressure stabilizes prematurely, repressurize to 10 bar.

Phase 4: Workup, Isolation, and Analytical Validation
  • Cool the reactor to room temperature and safely vent the excess hydrogen gas. Purge the vessel with Nitrogen (3 cycles).

  • Filter the reaction mixture through a tightly packed pad of Celite® under a blanket of nitrogen to remove the Raney Nickel.

  • Wash the Celite pad with additional methanol (2 × 20 mL). Quench the retained catalyst immediately with dilute aqueous HCl.

  • Concentrate the combined filtrate under reduced pressure to remove methanol and excess ammonia, yielding the crude primary amine.

  • Validation Checkpoint (Analytical): Analyze the crude residue via LC-MS.

    • Expected Product: [M+H]+ = 166.09 m/z.

    • Absence of the imine intermediate ([M+H]+ = 164.08 m/z) and secondary amine dimer ([M+H]+ = 315.15 m/z) confirms protocol success.

References

  • NextSDS Database. "3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile — Chemical Substance Information." 1[1]

  • US Patent 7214829B2. "Method for the production of primary amines by hydrogenating nitriles." 5[5]

  • Kukula, P., et al. "Chemoselective Hydrogenation of α,β-Unsaturated Nitriles." ResearchGate.4[4]

  • Hegedüs, L., & Máthé, T. "Selective heterogeneously catalytic hydrogenation of nitriles to primary amines in liquid phase." Applied Catalysis A: General. 6[6]

  • ACS Publications. "Hydrogenation of Benzonitrile over Supported Pd Catalysts: Kinetic and Mechanistic Insight." 3[3]

  • PMC. "Room Temperature Reduction of Titanium Tetrachloride-Activated Nitriles to Primary Amines with Ammonia-Borane." 2[2]

Sources

Method

Application Notes and Protocols for the Functionalization of the Carbonitrile Group in 3,4-Dihydro-2H-pyrido[3,2-b]oxazine

Application Notes and Protocols for the Functionalization of the Carbonitrile Group in 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine Authored by: [Your Name/Department], Senior Application Scientist Introduction The 3,4-dihy...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Notes and Protocols for the Functionalization of the Carbonitrile Group in 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine

Authored by: [Your Name/Department], Senior Application Scientist

Introduction

The 3,4-dihydro-2H-pyrido[3,2-b][1][2]oxazine scaffold is a privileged heterocyclic motif found in a variety of biologically active compounds and pharmaceuticals.[3][4] Its rigid, fused-ring structure provides a well-defined three-dimensional orientation for appended functional groups, making it an attractive framework for drug design. The introduction of a carbonitrile (-CN) group onto this scaffold further enhances its synthetic utility, as the nitrile can serve as a versatile precursor to a wide array of other functional groups. This application note provides a detailed guide for researchers, scientists, and drug development professionals on the key strategies for the functionalization of the carbonitrile group on the 3,4-dihydro-2H-pyrido[3,2-b][1][2]oxazine core. We will delve into the mechanistic underpinnings of these transformations and provide detailed, actionable protocols for laboratory execution.

The carbonitrile group is a robust and metabolically stable functional group, often employed as a bioisostere for carbonyl groups in drug design due to its ability to act as a hydrogen bond acceptor.[5] Its true power in medicinal chemistry, however, lies in its synthetic versatility. Through relatively straightforward chemical transformations, the nitrile can be converted into amides, carboxylic acids, primary amines, and ketones, each opening up new avenues for structure-activity relationship (SAR) studies and the development of novel therapeutic agents.

This guide will focus on three primary classes of nitrile functionalization:

  • Hydrolysis: Conversion to amides and carboxylic acids.

  • Reduction: Transformation into primary amines.

  • Organometallic Addition: Reaction with Grignard reagents to yield ketones.

For each of these transformations, we will discuss the underlying chemical principles, provide comparative data, and present detailed experimental protocols tailored for the 3,4-dihydro-2H-pyrido[3,2-b][1][2]oxazine system.

I. Hydrolysis of the Carbonitrile Group: Accessing Amides and Carboxylic Acids

The hydrolysis of nitriles is a fundamental transformation in organic synthesis, providing access to both amides and carboxylic acids.[6][7] The choice between these two products is dictated by the reaction conditions, specifically the pH and temperature.

A. Selective Hydration to Amides

The partial hydrolysis of a nitrile to an amide is a highly valuable transformation, as amides are key functional groups in a vast number of pharmaceuticals. This reaction is essentially a 100% atom-economical process.[8] While traditional methods often rely on harsh acidic or basic conditions that can lead to over-hydrolysis to the carboxylic acid, modern catalytic methods offer high selectivity under milder conditions.[2][8][9]

Mechanistic Considerations:

Catalytic hydration of nitriles often involves the coordination of the nitrile to a metal center, which activates the carbon of the cyano group towards nucleophilic attack by water.[1] For instance, ruthenium-based catalysts have been shown to be highly effective for this transformation.[1] The proposed mechanism involves the coordination of the nitrile to the ruthenium center, followed by an intramolecular nucleophilic attack of a coordinated hydroxide, leading to the formation of the amide and regeneration of the catalyst.[1]

dot

G cluster_0 Catalytic Hydration of Nitrile to Amide Nitrile Pyridoxazine-CN Intermediate [Ru]-Nitrile Complex Nitrile->Intermediate Coordination Catalyst Ru(OH)x/Al2O3 Catalyst->Intermediate H2O H2O H2O->Intermediate Nucleophilic Attack Intermediate->Catalyst Regeneration Amide Pyridoxazine-CONH2 Intermediate->Amide Hydrolysis

Caption: Catalytic cycle for the hydration of a nitrile to an amide.

Protocol 1: Ruthenium-Catalyzed Selective Hydration to the Amide

This protocol is adapted from established procedures for the catalytic hydration of nitriles.[1]

  • Reaction Setup: To a solution of the carbonitrile-substituted 3,4-dihydro-2H-pyrido[3,2-b][1][2]oxazine (1.0 mmol) in water (10 mL), add Ru(OH)x/Al2O3 (5 mol%).

  • Reaction Conditions: Heat the reaction mixture to 80-100 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Work-up: Upon completion, cool the reaction mixture to room temperature and filter to remove the heterogeneous catalyst. The catalyst can often be washed with a suitable organic solvent and reused.[1]

  • Purification: Extract the aqueous filtrate with a suitable organic solvent (e.g., ethyl acetate or dichloromethane). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude amide can be purified by column chromatography or recrystallization.

ParameterConditionRationale
Catalyst Ru(OH)x/Al2O3Heterogeneous and recyclable catalyst with high selectivity for amides.[1]
Solvent WaterEnvironmentally benign and facilitates the hydration reaction.[1]
Temperature 80-100 °CProvides sufficient energy to overcome the activation barrier without promoting over-hydrolysis.
Reaction Time 12-24 hoursTypical duration for achieving high conversion.
B. Complete Hydrolysis to Carboxylic Acids

For applications where a carboxylic acid moiety is desired, complete hydrolysis of the nitrile can be achieved under more forcing acidic or basic conditions.[10][11][12]

Mechanistic Considerations:

Under acidic conditions, the nitrile nitrogen is protonated, increasing the electrophilicity of the carbon atom for nucleophilic attack by water.[6] This initially forms a protonated amide, which is then further hydrolyzed to the carboxylic acid and an ammonium salt.[6][11] In basic hydrolysis, a hydroxide ion directly attacks the nitrile carbon, and subsequent protonation from the solvent yields an amide intermediate that is further hydrolyzed to a carboxylate salt and ammonia.[7][10] An acidic workup is then required to protonate the carboxylate to the free carboxylic acid.[10]

Protocol 2: Acid-Catalyzed Hydrolysis to the Carboxylic Acid

  • Reaction Setup: Dissolve the carbonitrile-substituted 3,4-dihydro-2H-pyrido[3,2-b][1][2]oxazine (1.0 mmol) in a mixture of dilute hydrochloric acid (e.g., 6 M, 10 mL).

  • Reaction Conditions: Heat the mixture to reflux (approximately 100-110 °C) for 4-8 hours. Monitor the reaction by TLC or LC-MS until the starting material is consumed.

  • Work-up: Cool the reaction mixture in an ice bath. The carboxylic acid may precipitate out of solution. If so, collect the solid by vacuum filtration.

  • Purification: If the product remains in solution, adjust the pH to neutrality with a base (e.g., NaOH) and then extract with an organic solvent. The crude product can be purified by recrystallization or column chromatography.

ParameterConditionRationale
Reagent Dilute HClStrong acid protonates the nitrile, activating it for hydrolysis.[11][12]
Temperature RefluxHigh temperature is required to drive the reaction to completion.
Reaction Time 4-8 hoursSufficient time for complete hydrolysis of both the nitrile and the intermediate amide.

II. Reduction of the Carbonitrile Group: Synthesis of Primary Amines

The reduction of a nitrile to a primary amine is a powerful transformation that introduces a basic, nucleophilic center into the molecule, which is highly desirable for many medicinal chemistry applications. This transformation can be achieved using various reducing agents, with lithium aluminum hydride (LiAlH4) and catalytic hydrogenation being the most common.[13][14]

Mechanistic Considerations:

The reduction of nitriles with LiAlH4 involves the nucleophilic addition of hydride ions (H-) to the carbon-nitrogen triple bond.[6] This occurs in a stepwise manner, first forming an imine anion which is then further reduced to a dianion. Quenching with water protonates the dianion to yield the primary amine.[6] Catalytic hydrogenation involves the addition of hydrogen across the triple bond in the presence of a metal catalyst such as palladium, platinum, or nickel.[14]

dot

G cluster_1 Nitrile Reduction to Primary Amine Nitrile Pyridoxazine-CN Intermediate Imine Intermediate Nitrile->Intermediate Reduction ReducingAgent LiAlH4 or H2/Catalyst ReducingAgent->Intermediate Amine Pyridoxazine-CH2NH2 Intermediate->Amine Further Reduction & Protonation

Caption: General pathway for the reduction of a nitrile to a primary amine.

Protocol 3: Reduction with Lithium Aluminum Hydride (LiAlH4)

Given that the pyridoxazine scaffold contains heteroatoms, LiAlH4 in a dry ether solvent is a suitable choice for this reduction.[15]

  • Reaction Setup: To a stirred suspension of LiAlH4 (2.0-3.0 mmol) in anhydrous tetrahydrofuran (THF, 20 mL) under an inert atmosphere (e.g., argon or nitrogen) at 0 °C, add a solution of the carbonitrile-substituted 3,4-dihydro-2H-pyrido[3,2-b][1][2]oxazine (1.0 mmol) in anhydrous THF (10 mL) dropwise.

  • Reaction Conditions: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 2-4 hours.

  • Work-up (Fieser Method): Cool the reaction to 0 °C and cautiously add water (x mL), followed by 15% aqueous NaOH (x mL), and then water again (3x mL), where x is the mass of LiAlH4 used in grams. Stir the resulting granular precipitate for 30 minutes, then filter and wash the solid with THF.

  • Purification: Combine the filtrate and washings, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude primary amine, which can be further purified by column chromatography.

ParameterConditionRationale
Reagent LiAlH4A powerful reducing agent capable of reducing nitriles to primary amines.[13][14]
Solvent Anhydrous THFA suitable aprotic solvent for LiAlH4 reactions.[15]
Temperature RefluxEnsures the reaction goes to completion.
Work-up Fieser MethodA safe and effective method for quenching LiAlH4 reactions and facilitating product isolation.

III. Organometallic Addition to the Carbonitrile Group: Formation of Ketones

The addition of Grignard reagents to nitriles provides a convenient route to ketones.[16][17] This reaction is particularly useful as the Grignard reagent adds only once to the nitrile, in contrast to its reaction with other carboxylic acid derivatives like esters, which typically undergo double addition.[17]

Mechanistic Considerations:

The reaction proceeds via the nucleophilic attack of the Grignard reagent on the electrophilic carbon of the nitrile.[16] This forms a magnesium salt of an imine, which is stable to further attack by the Grignard reagent due to its negative charge.[17] Subsequent acidic workup hydrolyzes the imine intermediate to the corresponding ketone.[16]

dot

G cluster_2 Grignard Addition to Nitrile Nitrile Pyridoxazine-CN ImineSalt Imine-MgX Salt Nitrile->ImineSalt Nucleophilic Addition Grignard R-MgX Grignard->ImineSalt Ketone Pyridoxazine-C(O)R ImineSalt->Ketone Hydrolysis AcidWorkup H3O+ AcidWorkup->Ketone

Caption: Reaction of a nitrile with a Grignard reagent to form a ketone.

Protocol 4: Synthesis of Ketones via Grignard Addition

  • Reaction Setup: To a solution of the carbonitrile-substituted 3,4-dihydro-2H-pyrido[3,2-b][1][2]oxazine (1.0 mmol) in anhydrous diethyl ether or THF (20 mL) under an inert atmosphere, add the Grignard reagent (e.g., methylmagnesium bromide, 1.2 mmol) dropwise at 0 °C.

  • Reaction Conditions: After the addition, allow the reaction to warm to room temperature and stir for 2-4 hours. The reaction can be gently heated if necessary to ensure completion.

  • Work-up: Cool the reaction mixture to 0 °C and quench by the slow addition of aqueous ammonium chloride or dilute hydrochloric acid.

  • Purification: Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The resulting crude ketone can be purified by column chromatography.

ParameterConditionRationale
Reagent Grignard Reagent (R-MgX)A strong nucleophile that adds to the nitrile carbon.[16]
Solvent Anhydrous Ether or THFStandard solvents for Grignard reactions.
Temperature 0 °C to room temperatureControlled addition at low temperature prevents side reactions.
Work-up Acidic quenchHydrolyzes the intermediate imine salt to the final ketone product.[16]

IV. Other Potential Transformations

While this guide has focused on the most common and robust functionalizations, the carbonitrile group on the pyridoxazine scaffold can also participate in other synthetically useful reactions, such as cycloadditions. For instance, nitriles can react with 1,3-dipoles to form five-membered heterocycles, further expanding the chemical space accessible from this versatile intermediate.[18] These more advanced methods provide additional opportunities for creating diverse libraries of compounds for biological screening.

Conclusion

The carbonitrile group is a key synthetic handle on the 3,4-dihydro-2H-pyrido[3,2-b][1][2]oxazine scaffold, providing access to a wide range of important functional groups. By carefully selecting the reaction conditions, researchers can selectively transform the nitrile into amides, carboxylic acids, primary amines, or ketones. The protocols and mechanistic insights provided in this application note are intended to serve as a practical guide for scientists engaged in the synthesis and derivatization of pyridoxazine-based compounds for drug discovery and development. The ability to readily functionalize this privileged scaffold through its carbonitrile derivative significantly enhances its value in the pursuit of novel therapeutic agents.

References

  • Yamaguchi, K., Matsushita, M., & Mizuno, N. (2004). Efficient Hydration of Nitriles to Amides in Water, Catalyzed by Ruthenium Hydroxide Supported on Alumina. Angewandte Chemie International Edition, 43(12), 1576-1580. [Link]

  • Bényei, A. C., et al. (2020). Selective Hydration of Nitriles to Corresponding Amides in Air with Rh(I)-N-Heterocyclic Complex Catalysts. Molecules, 25(2), 359. [Link]

  • Tamura, M., et al. (2013). CeO2-catalyzed nitrile hydration to amide: reaction mechanism and active sites. Catalysis Science & Technology, 3(6), 1493-1502. [Link]

  • Parkins, A. W. (1996). Catalytic Hydration of Nitriles to Amides. Platinum Metals Review, 40(4), 162-167. [Link]

  • Johnson Matthey Technology Review. (1996). Catalytic Hydration of Nitriles to Amides. [Link]

  • ResearchGate. (n.d.). Synthesis of substituted 3,4-dihydro-2 H-pyrido[3,2- b][1][2]oxazine as new scaffolds for potential bioactive compounds. [Link]

  • Bonanni, M., et al. (2005). Double Addition of Grignard Reagents to N-Glycosyl Nitrones: A New Tool for the Construction of Enantiopure Azaheterocycles. Organic Letters, 7(3), 415-418. [Link]

  • Takeda, H., et al. (1983). [Pyridinol derivatives. (9) Synthesis and pharmacological activity of 4-phenylalkyl-3,4-dihydro-2H-pyrido[3,2-b]-1,4-oxazine derivatives]. Yakugaku Zasshi, 103(8), 857-866. [Link]

  • El-Faham, A., et al. (2013). Unusual Nucleophilic Addition of Grignard Reagents in the Synthesis of 4-Amino-pyrimidines. Molecules, 18(10), 12028-12040. [Link]

  • Master Organic Chemistry. (n.d.). Addition of Grignard reagents to nitriles to give ketones (after hydrolysis). [Link]

  • Chemistry LibreTexts. (2023). Making Carboxylic Acids by the Hydrolysis of Nitriles. [Link]

  • KPU Pressbooks. (n.d.). 7.8 Reactions of Nitriles – Organic Chemistry II. [Link]

  • Chemguide. (n.d.). Hydrolysis of nitriles. [Link]

  • Ventura College. (n.d.). Hydrolysis of Nitriles to Carboxylic Acid. [Link]

  • Organic Chemistry Portal. (n.d.). Nitrile to Acid - Common Conditions. [Link]

  • Pearson. (n.d.). Show how you would add a Grignard reagent to an ester or a nitrile to synthesize... [Link]

  • El-Sayed, N. N. E., et al. (2025). Innovative Amino-Functionalization of Pyrido[2,3-d]pyrimidine Scaffolds for Broad Therapeutic Applications Supported by Computational Analyses. Pharmaceuticals, 18(10), 1472. [Link]

  • Istrati, D. I., et al. (2021). [3 + n] Cycloaddition Reactions: A Milestone Approach for Elaborating Pyridazine of Potential Interest in Medicinal Chemistry and Optoelectronics. Molecules, 26(11), 3359. [Link]

  • Organic Chemistry Tutor. (n.d.). Grignard Reaction of Nitriles. [Link]

  • Smist, M., & Kwiecien, H. (2015). Synthesis of 3,4-dihydro-2H-1,4-benzoxazines and their Oxo Derivatives: A Review. Current Organic Synthesis, 11(5), 635-655. [Link]

  • Rasayan J. Chem. (2016). SYNTHESIS AND ANTIMICROBIAL EVALUATION OF NEW 3, 4-DIHYDRO-2H-BENZO- AND NAPHTHO-1, 3-OXAZINE DERIVATIVES. [Link]

  • Zard, S. Z., et al. (2023). Diverse Cyclization Pathways Between Nitriles with Active α-Methylene Group and Ambiphilic 2-Pyridylselenyl Reagents Enabled by Reversible Covalent Bonding. Molecules, 28(15), 5789. [Link]

  • Mu, Q.-C., et al. (2017). Bimetallic copper and zinc-catalyzed oxidative cycloaddition of 3-aminopyridazines and nitriles: a direct synthesis of 1,2,4-triazolo[1,5-b]pyridazines via C–N and N–N bond-forming process. Organic & Biomolecular Chemistry, 15(34), 7148-7152. [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of 3,4-dihydro-2H-1,4-oxazines. [Link]

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  • Study Mind. (2022). Amines - Nitriles (A-Level Chemistry). [Link]

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Application

In vitro assays utilizing 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile derivatives

An In-Depth Guide to the In Vitro Evaluation of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile Derivatives Authored by a Senior Application Scientist Introduction: The Scientific Rationale The 3,4-dihydro-2H-py...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Guide to the In Vitro Evaluation of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile Derivatives

Authored by a Senior Application Scientist

Introduction: The Scientific Rationale

The 3,4-dihydro-2H-pyrido[3,2-b][1][2]oxazine scaffold is a privileged heterocyclic system in medicinal chemistry, recognized for its role in constructing biologically active compounds.[3] Derivatives of this and structurally related scaffolds, such as pyrido[2,3-b][1][2]oxazines, have emerged as potent and selective inhibitors of protein kinases, which are critical regulators of cellular signaling.[4] Many of these kinases, including Epidermal Growth Factor Receptor (EGFR) and components of the PI3K/mTOR pathway, are frequently dysregulated in various cancers, making them high-value targets for therapeutic intervention.[5][6][7]

The 7-carbonitrile moiety on this specific scaffold provides a key chemical handle for further modification and can influence target engagement. The 4-methyl derivative, for instance, is a known intermediate in the development of kinase inhibitors for oncology.[8] This guide provides a comprehensive framework and detailed protocols for the in vitro characterization of novel 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile derivatives, progressing from initial biochemical potency to validation in a cellular context. Our approach emphasizes the causality behind methodological choices, ensuring a robust and logical evaluation cascade for drug discovery professionals.

Part 1: Primary Screening - Biochemical Potency Assessment

The initial step in characterizing a novel kinase inhibitor is to determine its direct effect on the purified target enzyme. This biochemical assay isolates the enzyme-inhibitor interaction from the complexities of a cellular environment, providing a clean measure of potency (typically as an IC50 value). Luminescence-based assays that quantify ATP consumption are the industry standard for high-throughput screening (HTS) due to their simplicity, sensitivity, and scalability.[9]

The Kinase-Glo® platform, for example, measures the amount of ATP remaining after a kinase reaction; a potent inhibitor will prevent ATP consumption, resulting in a strong luminescent signal.[2][10] This inverse relationship between kinase activity and signal output provides a robust window for identifying active compounds.[10]

Workflow for Biochemical Kinase Inhibition Assay

cluster_prep Preparation cluster_reaction Kinase Reaction cluster_detection Detection cluster_analysis Data Analysis Compound_Prep Prepare serial dilution of test compound in DMSO Incubate_Enzyme Dispense Kinase and Test Compound to 384-well plate. Incubate for 15 min. Compound_Prep->Incubate_Enzyme Reagent_Prep Prepare Kinase, Substrate, and ATP in reaction buffer Initiate_Reaction Add Substrate/ATP mix to initiate reaction. Incubate for 1 hour. Reagent_Prep->Initiate_Reaction Incubate_Enzyme->Initiate_Reaction Add_Glo Add Kinase-Glo® Reagent to stop reaction and measure remaining ATP. Initiate_Reaction->Add_Glo Read_Lumi Incubate for 10 min. Read luminescence on a plate reader. Add_Glo->Read_Lumi Calc_IC50 Normalize data to controls (0% and 100% inhibition). Calculate IC50 value. Read_Lumi->Calc_IC50

Caption: Workflow for a typical luminescence-based biochemical kinase assay.

Protocol 1: In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol is adapted for a generic serine/threonine or tyrosine kinase using the Kinase-Glo® platform.[10]

A. Materials and Reagents:

  • Test Compounds: 10 mM stock in 100% DMSO.

  • Purified Target Kinase (e.g., PI3K, AKT, EGFR).

  • Kinase Substrate (peptide, protein, or lipid, specific to the kinase).

  • Kinase-Glo® Luminescent Kinase Assay Kit (Promega or similar).

  • Kinase Reaction Buffer (specific to the kinase, typically containing MgCl₂, DTT, and a buffering agent like HEPES).

  • ATP solution.

  • White, opaque 384-well assay plates.

  • Plate-reading luminometer.

B. Experimental Procedure:

  • Compound Plating: Prepare a serial dilution of the test compounds. Typically, an 11-point, 3-fold dilution series starting from 100 µM is appropriate. Dispense 50 nL of each compound concentration into the wells of a 384-well plate. Include wells with DMSO only for "no inhibition" (0% inhibition) controls.

  • Kinase Reaction Setup:

    • Prepare a master mix of the kinase and its specific substrate in the reaction buffer.

    • Dispense 5 µL of this mix into each well containing the pre-spotted compounds.

    • Gently mix the plate and incubate for 15 minutes at room temperature to allow the compound to bind to the kinase.[11]

  • Reaction Initiation:

    • Prepare a solution of ATP in the reaction buffer. The final ATP concentration should be at or near the Michaelis constant (Km) for the specific kinase to ensure sensitive detection of ATP-competitive inhibitors.

    • Initiate the kinase reaction by adding 5 µL of the ATP solution to each well.

    • For "max inhibition" (100% inhibition) controls, add buffer without kinase to separate wells.

    • Incubate the plate at room temperature for 1 hour.[11]

  • Signal Detection:

    • Equilibrate the Kinase-Glo® Reagent to room temperature.

    • Add 10 µL of the reagent to each well to stop the kinase reaction and initiate the luminescent signal generation.[2]

    • Mix the plate on a plate shaker for 2 minutes and then incubate at room temperature for 10 minutes to stabilize the signal.

    • Measure the luminescence using a plate reader.

  • Data Analysis:

    • Normalize the data using the controls: Percent Inhibition = 100 * (1 - (Signal_Compound - Signal_100%_Inh) / (Signal_0%_Inh - Signal_100%_Inh)).

    • Plot the Percent Inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Data Presentation: Biochemical Potency
Derivative IDTarget KinaseIC50 (nM)
PBOX-7C-001Kinase A15.2
PBOX-7C-002Kinase A89.7
PBOX-7C-001Kinase B>10,000
PBOX-7C-002Kinase B4,520

Part 2: Cellular Assay Cascade - Verifying Biological Function

A potent biochemical hit is only the first step. The critical challenge is to determine if a compound can effectively inhibit its target within the complex environment of a living cell.[1] Cell-based assays are essential to assess cell permeability, target engagement, and the ultimate effect on cell fate. A significant drop in potency from a biochemical to a cellular assay can indicate poor membrane permeability, efflux by cellular pumps, or off-target effects.[1]

The PI3K/AKT/mTOR Signaling Pathway: A Common Target

Many kinase inhibitors, including those with scaffolds related to pyridoxazines, target the PI3K/AKT/mTOR pathway, which is a central regulator of cell growth, proliferation, and survival.[12][13] A functional inhibitor of an upstream kinase like PI3K or AKT should lead to a measurable decrease in the phosphorylation of downstream substrates.

RTK Growth Factor Receptor (e.g., EGFR) PI3K PI3K RTK->PI3K Activates PIP3 PIP3 PI3K->PIP3 Converts PIP2 PIP2 PDK1 PDK1 PIP3->PDK1 AKT AKT PIP3->AKT pAKT p-AKT (Active) PDK1->pAKT Phosphorylates mTORC1 mTORC1 pAKT->mTORC1 Activates pS6K p-S6K mTORC1->pS6K Phosphorylates S6K S6K pS6 p-S6 pS6K->pS6 Phosphorylates S6 S6 Proliferation Cell Growth & Proliferation pS6->Proliferation Inhibitor PBOX-7C Derivative (Inhibitor) Inhibitor->PI3K Inhibits

Caption: Simplified PI3K/AKT/mTOR signaling pathway.

Protocol 2: Western Blot for Target Pathway Modulation

This protocol allows for the direct visualization of a compound's ability to inhibit the phosphorylation of a downstream target (e.g., AKT phosphorylation at Ser473), providing mechanistic validation of its action in cells.[14][15]

A. Materials and Reagents:

  • Cancer cell line with an active target pathway (e.g., MCF7 or T47D for PI3K pathway).[16]

  • Complete cell culture medium (e.g., DMEM + 10% FBS).

  • Test compound and positive control inhibitor.

  • Lysis Buffer (e.g., RIPA buffer) supplemented with a protease and phosphatase inhibitor cocktail.[17][18]

  • BCA Protein Assay Kit.

  • SDS-PAGE gels, running buffer, and transfer buffer.

  • PVDF membrane.

  • Blocking Buffer: 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST). Note: Avoid milk as a blocking agent as it contains phosphoproteins that can increase background.[17][19]

  • Primary antibodies (e.g., anti-phospho-AKT (Ser473), anti-total-AKT, anti-β-actin).

  • HRP-conjugated secondary antibody.

  • Enhanced Chemiluminescence (ECL) substrate.

B. Experimental Procedure:

  • Cell Treatment: Seed cells in 6-well plates and allow them to adhere overnight. Treat cells with various concentrations of the test compound (e.g., 0.1x, 1x, 10x the biochemical IC50) for a defined period (e.g., 2-4 hours). Include a vehicle (DMSO) control.

  • Cell Lysis: Wash cells with ice-cold PBS. Add 100-200 µL of ice-cold lysis buffer with inhibitors to each well. Scrape the cells, transfer the lysate to a microfuge tube, and incubate on ice for 30 minutes.[17]

  • Protein Quantification: Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C. Collect the supernatant and determine the protein concentration using a BCA assay.

  • SDS-PAGE and Transfer: Normalize protein amounts for all samples (e.g., 20-30 µg per lane). Prepare samples with Laemmli buffer and heat at 95°C for 5 minutes. Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Immunoblotting:

    • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.[19]

    • Incubate the membrane with the primary antibody against the phosphorylated target (e.g., anti-p-AKT) diluted in 5% BSA/TBST overnight at 4°C with gentle agitation.[18]

    • Wash the membrane 3 times for 10 minutes each with TBST.

    • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

    • Wash again as in the previous step.

  • Detection: Apply the ECL substrate and visualize the bands using a chemiluminescence imaging system.

  • Stripping and Reprobing: To ensure equal protein loading, the membrane can be stripped and reprobed with an antibody against the total protein (e.g., anti-total-AKT) and a loading control (e.g., anti-β-actin).

Protocol 3: Cell Viability/Cytotoxicity (MTT Assay)

The MTT assay is a colorimetric assay that measures the metabolic activity of cells, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[20][21] It is a fundamental assay to determine the overall effect of a compound on cancer cell survival.

A. Materials and Reagents:

  • Cancer cell lines of interest.

  • Complete cell culture medium.

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution: 5 mg/mL in sterile PBS.[21]

  • Solubilization Solution (e.g., 10% SDS in 0.01 M HCl, or DMSO).

  • 96-well, clear, flat-bottom cell culture plates.

  • Microplate spectrophotometer (ELISA reader).

B. Experimental Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000 cells/well) in 100 µL of medium. Incubate for 24 hours to allow for cell attachment.[22]

  • Compound Treatment: Add 100 µL of medium containing the test compounds at 2x the final desired concentrations. Perform a dose-response curve (e.g., 8-10 concentrations). Include vehicle (DMSO) control wells.

  • Incubation: Incubate the plate for 72 hours at 37°C in a humidified 5% CO₂ incubator.

  • MTT Addition: After incubation, add 20 µL of the 5 mg/mL MTT solution to each well.[20]

  • Formazan Crystal Formation: Incubate the plate for an additional 4 hours. Viable cells with active metabolism will reduce the yellow MTT to purple formazan crystals.[23]

  • Solubilization: Carefully remove the medium and add 150 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals. Mix thoroughly by pipetting or shaking.[21]

  • Absorbance Measurement: Read the absorbance at a wavelength between 550 and 600 nm (e.g., 570 nm) using a microplate reader.[20]

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the GI50/IC50 value by plotting viability against the log of compound concentration.

Data Presentation: Cellular Activity
Derivative IDCell LineAssay TypeIC50 (µM)
PBOX-7C-001HCC827 (NSCLC)MTT (72 hr)0.09
PBOX-7C-002HCC827 (NSCLC)MTT (72 hr)1.15
PBOX-7C-001H1975 (NSCLC)MTT (72 hr)0.89
PBOX-7C-002H1975 (NSCLC)MTT (72 hr)5.34
Data is representative based on structurally related compounds.[4]

References

  • Reaction Biology. (2024, August 13). Testing kinase inhibitors where it matters: Drug screening in intact cells. Reaction Biology. [Link]

  • INiTS. (2020, November 26). Cell-based test for kinase inhibitors. INiTS. [Link]

  • Magee, J. Lab. Western blot protocol. Washington University in St. Louis. [Link]

  • Tanega, C., et al. (2014). Bioluminescence Methods for Assaying Kinases in Quantitative High-Throughput Screening (qHTS) Format Applied to Yes1 Tyrosine Kinase, Glucokinase and PI5P4Kα Lipid Kinase. PMC. [Link]

  • Roche. MTT Assay Protocol for Cell Viability and Proliferation. [Link]

  • AACR Journals. (2020, August 15). A cell-based screening assay to identify novel kinase inhibitors. Cancer Research. [Link]

  • Creative Bioarray. MTT (Assay protocol). [Link]

  • ICE Bioscience. Kinase. [Link]

  • Bio-Rad Antibodies. Best Practice for Western Blot Detection of Phosphorylation Events. [Link]

  • Espersen, C., et al. (2011). A High-Content Biosensor Based Screen Identifies Cell Permeable Activators and Inhibitors of EGFR Function: Implications in Drug Discovery. PMC. [Link]

  • Nattestad, J., et al. (2018). Detection of phosphorylated Akt and MAPK in cell culture assays. PMC. [Link]

  • ResearchGate. Synthesis of substituted 3,4-dihydro-2 H-pyrido[3,2- b][1][2]oxazine as new scaffolds for potential bioactive compounds. [Link]

  • ResearchGate. In vitro drug response assay for inhibitors of PI3K and mTOR in human breast cancer cell lines. [Link]

  • MDPI. (2025, May 7). PI3K/mTOR Signaling Pathway Dual Inhibition for the Management of Neuroinflammation: Novel Insights from In Vitro Models. [Link]

  • Wu, R., et al. (2010). Preclinical Testing of PI3K/AKT/mTOR Signaling Inhibitors in a Mouse Model of Ovarian Endometrioid Adenocarcinoma. PMC. [Link]

  • Savelon, L., et al. (1998). Substituted pyrido[3,2-b]oxazin-3(4H)-ones: synthesis and evaluation of antinociceptive activity. PubMed. [Link]

  • Mei, Q., et al. (2023). Design, synthesis and biological evaluation of novel 3,4-dihydro-2H-[1][2]oxazino [2,3-f]quinazolin derivatives as EGFR-TKIs. PubMed. [Link]

  • Carlomagno, F., et al. (2011). Combination of PI3K/mTOR Inhibitors: Antitumor Activity and Molecular Correlates. AACR Journals. [Link]

  • Semantic Scholar. (2017, April 14). Combination of PI3K/mTOR Inhibitors: Antitumor Activity and Molecular Correlates. [Link]

  • Al-Ostoot, F.H., et al. (2024). Novel pyrido[2,3-b][1][2]oxazine-based EGFR-TK inhibitors: rational design and synthesis of potent and selective agents targeting resistance mutations in non-small cell lung cancer. PMC. [Link]

  • MySkinRecipes. 4-Methyl-3,4-dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile. [Link]

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Method

Application Note: A Robust RP-HPLC Method for the Analysis of 3,4-Dihydro-2H-pyrido[3,2-b]oxazine-7-carbonitrile

Application Note: A Robust RP-HPLC Method for the Analysis of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile Abstract This application note details the development and validation of a simple, precise, and accur...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: A Robust RP-HPLC Method for the Analysis of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile

Abstract

This application note details the development and validation of a simple, precise, and accurate reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile, a heterocyclic compound of interest in pharmaceutical development. The method utilizes a C18 stationary phase with a gradient elution of acetonitrile and a phosphate buffer, ensuring high resolution and sensitivity. The method was validated in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines, demonstrating excellent linearity, accuracy, precision, and robustness, making it suitable for routine quality control and stability testing.

Introduction

3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile is a novel heterocyclic entity with potential applications in drug discovery and development. The fused ring system, incorporating a pyridoxazine core and a carbonitrile group, presents a unique analytical challenge. The development of a reliable and robust analytical method is paramount for ensuring the quality, purity, and stability of this compound in various stages of the drug development lifecycle. High-performance liquid chromatography (HPLC) is a powerful technique for the separation and quantification of pharmaceutical compounds due to its high efficiency and versatility.[3][4] This note provides a comprehensive guide for the development and validation of an HPLC method tailored for this specific analyte.

Physicochemical Properties and Analytical Considerations

A thorough understanding of the analyte's physicochemical properties is the foundation for logical HPLC method development. While experimental data for 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile is not widely available, its structure (Figure 1) allows for several key inferences.

  • Structure:

    • Molecular Formula: C₈H₇N₃O[5][6]

    • Molecular Weight: 161.16 g/mol [5][7]

  • Chromophores: The presence of the pyridine ring fused with the oxazine and the carbonitrile group suggests strong UV absorbance. Aromatic systems and conjugated π-electron systems typically exhibit significant absorbance in the 200-400 nm range.[8]

  • Polarity: The molecule possesses both polar (amine, ether, nitrile) and non-polar (aromatic ring) functionalities, making it suitable for reversed-phase chromatography.

  • pKa: The presence of nitrogen atoms in the heterocyclic system suggests the molecule is likely to have a basic character.[9] This is a critical consideration for mobile phase pH selection to ensure consistent retention and peak shape.

Figure 1. Chemical Structure of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile.

HPLC Method Development Strategy

The method development process is a systematic approach to optimize the separation of the target analyte from potential impurities and degradation products. The workflow for this process is illustrated in the diagram below.

MethodDevelopmentWorkflow cluster_InitialScreening Initial Screening & Feasibility cluster_Optimization Method Optimization cluster_Validation Method Validation (ICH Q2(R1)) Start Define Analytical Target Profile Analyte_Props Assess Analyte Physicochemical Properties (Structure, Chromophores, Polarity) Start->Analyte_Props UV_Scan Perform UV-Vis Scan (Determine λmax) Analyte_Props->UV_Scan Col_Select Column Selection (e.g., C18, 5 µm, 4.6x150 mm) UV_Scan->Col_Select Mobile_Phase_Screen Mobile Phase Screening (ACN vs. MeOH, Buffer pH) Col_Select->Mobile_Phase_Screen Gradient_Opt Gradient Profile Optimization Mobile_Phase_Screen->Gradient_Opt Flow_Rate_Opt Flow Rate Adjustment Gradient_Opt->Flow_Rate_Opt Temp_Opt Column Temperature Optimization Flow_Rate_Opt->Temp_Opt Validation_Params Specificity, Linearity, Range, Accuracy, Precision, Robustness Temp_Opt->Validation_Params Final_Method Finalized & Documented Method Validation_Params->Final_Method

Caption: Workflow for HPLC Method Development and Validation.

Materials and Instrumentation
  • Analyte: 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile reference standard (purity >95%)[7]

  • Solvents: HPLC grade acetonitrile (ACN) and methanol (MeOH), and purified water.

  • Reagents: Potassium dihydrogen phosphate, and orthophosphoric acid.

  • Instrumentation: An HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a photodiode array (PDA) or UV detector.

Step-by-Step Protocol: Method Development

1. Determination of Maximum Absorbance (λmax):

  • Prepare a dilute solution of the analyte in the mobile phase.
  • Using the PDA detector, scan the solution from 200 to 400 nm to identify the wavelength of maximum absorbance. Based on similar heterocyclic structures, a λmax is anticipated in the range of 230-280 nm.[10] For this study, a wavelength of 254 nm was chosen for initial experiments, a common choice for aromatic compounds.

2. Initial Chromatographic Conditions (Starting Point):

  • Column: A C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is a versatile choice for compounds of intermediate polarity.
  • Mobile Phase:
  • A: 20 mM Potassium Dihydrogen Phosphate, pH adjusted to 3.0 with orthophosphoric acid. The acidic pH ensures that the basic nitrogens on the analyte are protonated, leading to consistent interactions with the stationary phase and improved peak shape.
  • B: Acetonitrile (ACN). ACN is often preferred over methanol for its lower viscosity and better UV transparency.
  • Gradient: A generic screening gradient is employed to elute the analyte and any potential impurities within a reasonable timeframe.
  • Flow Rate: 1.0 mL/min.
  • Column Temperature: 30 °C.
  • Injection Volume: 10 µL.

3. Optimization of Chromatographic Parameters:

  • Gradient Refinement: Based on the initial screening run, the gradient is adjusted to improve the resolution between the main peak and any impurities. The goal is to achieve a shorter run time while maintaining adequate separation.
  • Organic Modifier: While ACN is the initial choice, methanol can be evaluated as an alternative. Methanol may offer different selectivity for closely eluting peaks.
  • pH of Mobile Phase: The effect of pH (e.g., testing pH 4.0) on retention time and peak shape is investigated.

Final Optimized HPLC Method

The following method was established after a systematic evaluation of the parameters described above.

ParameterCondition
Column C18, 4.6 x 150 mm, 5 µm
Mobile Phase A 20 mM Potassium Dihydrogen Phosphate, pH 3.0 with Orthophosphoric Acid
Mobile Phase B Acetonitrile (ACN)
Gradient 0-2 min: 10% B, 2-10 min: 10-90% B, 10-12 min: 90% B, 12.1-15 min: 10% B (re-equilibration)
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Detection UV at 254 nm
Injection Volume 10 µL
Run Time 15 minutes

Method Validation

The optimized method was validated according to ICH Q2(R1) guidelines to demonstrate its suitability for its intended purpose.[1][11][12] The validation parameters assessed were specificity, linearity, range, accuracy, precision, and robustness.

ValidationParameters cluster_Params ICH Q2(R1) Validation Parameters Method Validated HPLC Method Specificity Specificity Method->Specificity Linearity Linearity & Range Method->Linearity Accuracy Accuracy Method->Accuracy Precision Precision (Repeatability & Intermediate) Method->Precision Robustness Robustness Method->Robustness

Caption: Core Parameters for HPLC Method Validation.

Validation Protocol and Acceptance Criteria
ParameterProtocolAcceptance Criteria
Specificity Analyze blank (diluent), placebo, and analyte spiked with potential impurities. Assess peak purity using a PDA detector.No interference at the analyte's retention time. Peak purity index > 0.999.
Linearity & Range Analyze a minimum of five concentrations over the range of 50-150% of the target concentration. Plot peak area versus concentration and perform linear regression analysis.Correlation coefficient (r²) ≥ 0.999.
Accuracy (Recovery) Perform recovery studies by spiking a placebo with the analyte at three concentration levels (e.g., 80%, 100%, 120%) in triplicate.Mean recovery between 98.0% and 102.0%.
Precision Repeatability (Intra-day): Analyze six replicate preparations of the analyte at 100% of the target concentration on the same day. Intermediate Precision (Inter-day): Repeat the analysis on a different day with a different analyst or instrument.Relative Standard Deviation (RSD) ≤ 2.0%.
Robustness Intentionally vary method parameters (e.g., pH ± 0.2 units, column temperature ± 5°C, flow rate ± 0.1 mL/min) and assess the impact on the results.System suitability parameters remain within limits. RSD of results ≤ 2.0%.
System Suitability Inject five replicates of a standard solution before each analytical run.Tailing factor ≤ 2.0, Theoretical plates > 2000, RSD of peak area ≤ 2.0%.

Conclusion

A specific, accurate, and precise RP-HPLC method for the quantitative analysis of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile has been successfully developed and validated as per ICH guidelines. The method employs a C18 column with a simple mobile phase gradient at a detection wavelength of 254 nm. The validation results confirm that the method is reliable and suitable for routine analysis in a quality control environment, as well as for stability studies of the drug substance.

References

  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. European Compliance Academy. [Link]

  • Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Food and Drug Administration. [Link]

  • NextSDS. 3,4-dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile. [Link]

  • A new HPLC method developed for the analysis of oxygen heterocyclic compounds in Citrus essential oils. ResearchGate. [Link]

  • ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

  • Development and Validation of RP–HPLC Method for Simultaneous Determination of Pyridoxine Hydrochloride, Isoniazid, Pyrazinamide and Rifampicin in pharmaceutical Formulation. [Link]

  • Heterocycles Structural Analysis in HPLC Method Development. Welch Materials, Inc. [Link]

  • A HPLC Method for the Quantitative Determination of N-(2-hydroxy-5-nitrophenylcarbamothioyl)-3,5-imethylbenzamide in Biological Samples. PMC. [Link]

  • Development and Validation of Reverse-phase High- performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. SciSpace. [Link]

  • 7-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1][2]oxazine. PubChem. [Link]

  • Development and Validation of RP-HPLC Method for the Simultaneous Estimation of Methionine, Pyridoxine Hydrochloride and Nicotinamide. Asian Journal of Pharmaceutical Research and Development. [Link]

  • 2H-pyrido(3,2-b)-1,4-oxazin-3(4H)-one. PubChem. [Link]

  • Synthesis of substituted 3,4-dihydro-2 H-pyrido[3,2- b][1][2]oxazine as new scaffolds for potential bioactive compounds. ResearchGate. [Link]

  • (PDF) A new HPLC method developed for the analysis of oxygen heterocyclic compounds in Citrus essential oils. ResearchGate. [Link]

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Application

Application Notes and Protocols for 3,4-Dihydro-2H-pyrido[3,2-b]oxazine-7-carbonitrile in Kinase Inhibitor Design

Application Notes and Protocols for 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile in Kinase Inhibitor Design For Researchers, Scientists, and Drug Development Professionals Introduction: The Strategic Value of...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Notes and Protocols for 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile in Kinase Inhibitor Design

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of the Pyrido-oxazine Scaffold

The 3,4-dihydro-2H-pyrido[3,2-b][1][2]oxazine scaffold has emerged as a privileged structure in medicinal chemistry, particularly in the design of novel kinase inhibitors.[3][4] Its rigid, bicyclic nature provides a well-defined three-dimensional geometry that can be strategically decorated with various substituents to achieve high-affinity and selective binding to the ATP-binding site of a wide range of kinases. The pyrido-oxazine core acts as a versatile anchor, from which pharmacophoric elements can be projected to interact with key residues within the kinase domain, including the hinge region, the DFG motif, and the gatekeeper residue. The nitrile group at the 7-position offers a valuable synthetic handle for further chemical modifications, allowing for the exploration of structure-activity relationships (SAR) and the optimization of pharmacokinetic and pharmacodynamic properties.[5] This document provides a comprehensive guide to the application of 3,4-dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile in the design and development of next-generation kinase inhibitors.

Physicochemical Properties and Rationale for Use

The 3,4-dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile core possesses a unique combination of properties that make it an attractive starting point for kinase inhibitor design:

  • Structural Rigidity: The fused ring system reduces conformational flexibility, which can lead to a lower entropic penalty upon binding to the target kinase, thereby enhancing binding affinity.[6]

  • Hydrogen Bonding Capabilities: The nitrogen and oxygen atoms within the oxazine ring, as well as the pyridine nitrogen, can act as hydrogen bond acceptors, while the secondary amine can serve as a hydrogen bond donor, facilitating critical interactions with the kinase hinge region.

  • Synthetic Tractability: The core scaffold can be synthesized through established synthetic routes, and the nitrile group provides a versatile point for derivatization using a variety of chemical transformations.[3]

  • Favorable Physicochemical Profile: The scaffold generally imparts drug-like properties, including a molecular weight and lipophilicity that fall within the desired range for oral bioavailability.

Core Structure and Synthetic Strategy

The foundational structure of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile is depicted below.

Caption: Core structure of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile.

A general synthetic approach to this scaffold often involves the reaction of a suitably substituted 2-aminopyridine derivative with a dielectrophilic reagent to form the oxazine ring.[3]

Caption: General synthetic workflow for pyrido-oxazine-based kinase inhibitors.

Application in Kinase Inhibitor Design: A Case Study Approach

The versatility of the 3,4-dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile scaffold allows for its application in the development of inhibitors for a wide range of kinases. For instance, derivatives of the related pyrido[2,3-b][1][2]oxazine scaffold have shown potent activity against EGFR-TK, including resistance mutations.[5] Similarly, macrocyclic derivatives of benzo[b]pyrido[4,3-e][1][2]oxazine have been developed as potent Pim-1 kinase inhibitors.[6][7]

The following sections outline protocols for evaluating the efficacy of novel kinase inhibitors derived from this scaffold.

Experimental Protocols

Protocol 1: In Vitro Kinase Inhibition Assay (ADP-Glo™ Kinase Assay)

This protocol describes a luminescent-based assay to measure the activity of a purified kinase and the inhibitory potential of a test compound. The ADP-Glo™ Kinase Assay is a robust method for determining IC50 values.[8]

Principle: The assay quantifies the amount of ADP produced during the kinase reaction. The kinase reaction is stopped, and the remaining ATP is depleted. Then, the ADP is converted to ATP, which is used in a luciferase/luciferin reaction to generate a luminescent signal that is proportional to the ADP concentration.[8]

Materials:

  • Purified kinase of interest

  • Kinase-specific substrate

  • ATP

  • 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile derived test compounds

  • ADP-Glo™ Kinase Assay Kit (Promega)

  • 384-well white plates

  • Plate reader with luminescence detection capabilities

Procedure:

  • Compound Preparation: Prepare a serial dilution of the test compound in DMSO. A typical starting concentration is 10 mM.

  • Kinase Reaction Setup:

    • In a 384-well plate, add 2.5 µL of the test compound at various concentrations. Include a positive control (no inhibitor) and a negative control (no enzyme).

    • Add 2.5 µL of a 2x kinase/substrate solution to each well.

    • Initiate the reaction by adding 5 µL of a 2x ATP solution. The final reaction volume is 10 µL.

  • Incubation: Incubate the plate at room temperature for 60 minutes.

  • ATP Depletion: Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • ADP to ATP Conversion and Signal Generation: Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and initiate the luciferase reaction. Incubate for 30-60 minutes at room temperature.

  • Data Acquisition: Measure the luminescence using a plate reader.

  • Data Analysis:

    • Subtract the background luminescence (no enzyme control) from all other readings.

    • Normalize the data to the positive control (no inhibitor) to determine the percent inhibition for each compound concentration.

    • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Data Presentation:

Compound IDTarget KinaseIC50 (nM)
PD-001Kinase A15
PD-002Kinase A78
PD-003Kinase A250
PD-001Kinase B>10,000
PD-002Kinase B2,500
PD-003Kinase B>10,000
Protocol 2: Cell-Based Kinase Activity Assay (Phosphorylation Level Measurement)

This protocol provides a method to assess the inhibitory activity of a compound on a specific kinase within a cellular context.[9] This is crucial for confirming that the compound can penetrate the cell membrane and engage its target in a more physiologically relevant environment.[1][9]

Principle: The activity of many kinases is regulated by phosphorylation. This assay measures the level of phosphorylation of a specific downstream substrate of the target kinase in cells treated with the test compound. A decrease in phosphorylation indicates inhibition of the kinase.[9][10]

Materials:

  • Cancer cell line expressing the target kinase

  • Cell culture medium and supplements

  • Test compounds derived from 3,4-dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile

  • Lysis buffer

  • Phospho-specific and total protein antibodies for the target substrate

  • ELISA or Western blot reagents

  • Microplate reader or Western blot imaging system

Procedure:

  • Cell Seeding: Seed the cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with a serial dilution of the test compound for a predetermined time (e.g., 2-24 hours). Include a vehicle control (DMSO).

  • Cell Lysis: Aspirate the media and lyse the cells with lysis buffer.

  • Quantification of Phosphorylation:

    • ELISA: Use a sandwich ELISA with a capture antibody for the total substrate and a detection antibody specific for the phosphorylated form.

    • Western Blot: Separate the protein lysates by SDS-PAGE, transfer to a membrane, and probe with phospho-specific and total protein antibodies.

  • Data Analysis:

    • For ELISA, calculate the ratio of the phospho-specific signal to the total protein signal.

    • For Western blot, quantify the band intensities and calculate the ratio of the phosphorylated protein to the total protein.

    • Normalize the results to the vehicle control and plot the percent inhibition against the compound concentration to determine the cellular IC50 value.

Signaling Pathway Visualization

The following diagram illustrates a hypothetical signaling pathway where a kinase targeted by a pyrido-oxazine-based inhibitor plays a crucial role.

Caption: Inhibition of a key signaling pathway by a pyrido-oxazine-based inhibitor.

Trustworthiness and Self-Validation

The protocols described above are designed to be self-validating. The in vitro kinase assay provides a direct measure of the compound's potency against the purified enzyme, while the cell-based assay confirms its activity in a more complex biological system.[9] Discrepancies between the two assays can provide valuable insights into factors such as cell permeability, off-target effects, and the influence of cellular ATP concentrations.[2] It is recommended to perform these assays in parallel to obtain a comprehensive understanding of the compound's pharmacological profile.

Conclusion

The 3,4-dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile scaffold represents a highly promising starting point for the development of novel and selective kinase inhibitors. Its favorable physicochemical properties and synthetic accessibility make it an attractive platform for medicinal chemists. The protocols and guidelines presented in this document provide a solid framework for researchers to effectively utilize this scaffold in their drug discovery efforts. By combining rational design, robust biochemical and cellular assays, and a thorough understanding of the underlying biology, the full potential of this versatile chemical entity can be realized in the quest for new and improved cancer therapies.

References

  • INiTS. (2020, November 26). Cell-based test for kinase inhibitors.
  • Profacgen. Cell-based Kinase Assays.
  • Al-Suhaimi, K. M., et al. (2023). Novel pyrido[2,3-b][1][2]oxazine-based EGFR-TK inhibitors: rational design and synthesis of potent and selective agents targeting resistance mutations in non-small cell lung cancer. RSC Medicinal Chemistry, 14(10), 1855-1868. Retrieved from [Link]

  • Eurofins Discovery. Cell-based Tyrosine Kinase Assays, Detect RTK/CTK Signaling.
  • Reaction Biology. (2022, May 11). Spotlight: Cell-based kinase assay formats.
  • ResearchGate. (n.d.). Synthesis of substituted 3,4-dihydro-2 H-pyrido[3,2- b][1][2]oxazine as new scaffolds for potential bioactive compounds. Retrieved from [Link]

  • Creative Biolabs. Immuno-oncology Cell-based Kinase Assay Service.
  • ResearchGate. (n.d.). Design, synthesis, and bioactivity evaluation of macrocyclic benzo[b]pyrido[4,3-e][1][2]oxazine derivatives as novel Pim-1 kinase inhibitors. Retrieved from [Link]

  • Bio-protocol. (n.d.). In Vitro Kinase Inhibition Assays. Retrieved from [Link]

  • Xu, J., et al. (2022). Design, synthesis, and bioactivity evaluation of macrocyclic benzo[b]pyrido[4,3-e][1][2]oxazine derivatives as novel Pim-1 kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 72, 128874. Retrieved from [Link]

  • Festuccia, C., et al. (2018). Second-generation tricyclic pyrimido-pyrrolo-oxazine mTOR inhibitor with predicted blood–brain barrier permeability. ACS Medicinal Chemistry Letters, 9(11), 1123-1128. Retrieved from [Link]

  • MySkinRecipes. 4-Methyl-3,4-dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile. Retrieved from [Link]

  • Jia, H., et al. (2023). Discovery of 10H-Benzo[b]pyrido[2,3-e][1][2]oxazine AXL Inhibitors via Structure-Based Drug Design Targeting c-Met Kinase. Journal of Medicinal Chemistry, 66(1), 329-347. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Solubilization Strategies for 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile

Welcome to the Application Support Center. As researchers and drug development professionals, encountering solubility bottlenecks with rigid, fused-ring heterocycles is a common hurdle in early-stage assay development.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Support Center. As researchers and drug development professionals, encountering solubility bottlenecks with rigid, fused-ring heterocycles is a common hurdle in early-stage assay development. This guide is specifically engineered to help you overcome the unique physicochemical barriers presented by 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile (CAS: 34945-66-9) [1].

Rather than providing generic advice, this guide deconstructs the molecular causality behind the compound's stubborn solubility and provides self-validating protocols to ensure your in vitro and in vivo assays yield reproducible data.

Mechanistic Insight: Why is this compound difficult to dissolve?

To successfully dissolve a compound, the solvent-solute interactions must energetically outweigh the solute-solute interactions within the crystal lattice. 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile presents a "perfect storm" of high lattice energy due to three structural features:

  • Planar Bicyclic Core : The pyrido[3,2-b][1,4]oxazine system is highly planar, promoting extensive π−π stacking in the solid state [2].

  • Strong Hydrogen Bond Donors : The secondary amine (N-H) in the oxazine ring acts as a potent H-bond donor.

  • Strong Hydrogen Bond Acceptors : Both the pyridine nitrogen and the carbonitrile (-C≡N) group are excellent H-bond acceptors.

These features create a robust, interlocking intermolecular network that resists solvation by standard non-polar or moderately polar solvents (e.g., Hexane, Dichloromethane, Ethyl Acetate). Overcoming this requires high-polarity aprotic solvents capable of disrupting these specific bonds without donating protons that might inadvertently stabilize the lattice.

MechanisticBarriers Compound 3,4-Dihydro-2H-pyrido[3,2-b] [1,4]oxazine-7-carbonitrile Hbond Intermolecular H-Bonding (N-H donor, C≡N acceptor) Compound->Hbond PiStack Strong Pi-Pi Stacking (Planar bicyclic core) Compound->PiStack Lattice High Crystal Lattice Energy (Barrier to Solvation) Hbond->Lattice PiStack->Lattice SolventReq Requires High-Polarity Aprotic Solvents (e.g., DMSO) Lattice->SolventReq Overcome by

Mechanistic barriers to solvation and required solvent properties.

Quantitative Solvent Compatibility Matrix

Based on the structural profile of nitrogen-containing bicyclic heterocycles [3], the following table summarizes the expected solubility limits and dielectric constants of common laboratory solvents. Use this data to select the appropriate vehicle for your specific downstream application.

SolventDielectric Constant (ε)Solvation MechanismMax Estimated SolubilityRecommendation
DMSO 46.7Strong H-bond acceptor; disrupts lattice> 25 mg/mLOptimal for master stocks
DMF 36.7Strong H-bond acceptor~ 15-20 mg/mLAlternative to DMSO
Methanol 32.7Protic; moderate H-bond disruption< 5 mg/mLUse only with heating
Dichloromethane 8.9Weak dipole interactions< 1 mg/mLNot recommended
Aqueous Buffer (pH 7.4) 80.1Hydrophobic rejection of bicyclic core< 0.01 mg/mLRequires co-solvents

Self-Validating Protocol: Preparation of a 10 mM Master Stock

To ensure absolute concentration accuracy for dose-response curves, follow this self-validating Standard Operating Procedure (SOP). The built-in validation steps guarantee that you are working with a true solution, not a micro-suspension.

Materials Required:

  • 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile (MW ≈ 161.16 g/mol )

  • Anhydrous, cell-culture grade DMSO (≤0.005% water)

  • Temperature-controlled bath sonicator

  • UV-Vis Spectrophotometer

Step-by-Step Methodology:

  • Precise Weighing: Weigh exactly 1.61 mg of the compound into a sterile, static-free microcentrifuge tube.

  • Anhydrous Solvation: Add 1.0 mL of anhydrous DMSO.

    • Causality: DMSO is highly hygroscopic. Even trace amounts of absorbed atmospheric water drastically increase the polarity of the solvent system, triggering the hydrophobic rejection of the carbonitrile compound.

  • Thermal-Kinetic Disruption: Vortex for 30 seconds, then place in a bath sonicator at 40°C for 15 minutes.

    • Causality: Acoustic cavitation physically disrupts the π−π stacking aggregates, while the 40°C thermal energy provides the thermodynamic push needed to overcome the H-bond lattice energy.

  • Self-Validation Step 1 (Centrifugation): Centrifuge the tube at 10,000 x g for 5 minutes. Carefully inspect the bottom of the tube. If a white pellet is visible, the solution is saturated, and further dilution is required.

  • Self-Validation Step 2 (Optical Clarity): Transfer 100 µL of the supernatant to a microcuvette. Measure the absorbance at 600 nm ( A600​ ) against a pure DMSO blank.

    • Causality: True solutions do not scatter light at 600 nm. An A600​>0.02 indicates the presence of undissolved micro-particulates (Tyndall effect).

  • Filtration (Conditional): If A600​>0.02 , pass the solution through a 0.22 µm PTFE syringe filter. Do not use Nylon filters, as the hydrophobic core of the compound will non-specifically bind to the nylon matrix, reducing your actual stock concentration.

SolubilityWorkflow Start Start: Solid Compound (1.61 mg) Solvent Add 1.0 mL Anhydrous DMSO (Avoid water absorption) Start->Solvent Mix Vortex & Sonicate (15 mins, 40°C) Solvent->Mix Centrifuge Centrifuge 10,000 x g (Self-Validation Step) Mix->Centrifuge Check Visual & A600 Check (A600 < 0.02?) Centrifuge->Check Success 10 mM Master Stock Ready for Assay Check->Success Yes (Clear) Fail Filter (0.22 µm PTFE) or Add Co-solvent Check->Fail No (Turbid) Fail->Check Re-evaluate

Self-validating workflow for generating a 10 mM master stock solution.

Troubleshooting FAQs

Q: My compound dissolved perfectly in DMSO, but it immediately crashed out (formed a cloudy suspension) when I added it to my aqueous cell culture media. How do I fix this? A: This is a classic "solvent shock" phenomenon. When the DMSO stock hits the aqueous media, the local concentration of water spikes, causing the hydrophobic pyrido-oxazine core to rapidly precipitate before it can disperse. Solution: Perform a serial step-down dilution. Instead of spiking 1 µL of 10 mM stock directly into 1 mL of media, create an intermediate dilution (e.g., 100 µM) in a co-solvent system like 10% Tween-80 or 5% BSA in PBS. The surfactants/proteins will coat the hydrophobic molecules, preventing aggregation during the final transfer into the aqueous assay buffer.

Q: Can I use an acidic or basic solvent to force the compound into solution via salt formation? A: Modifying pH is generally ineffective for this specific molecule. The secondary amine in the oxazine ring is a very weak base due to the electron-withdrawing nature of the adjacent fused pyridine ring and the para-positioned carbonitrile group. Protonation (to form a soluble hydrochloride salt) would require dangerously low pH levels that are incompatible with biological assays. Stick to aprotic solvation (DMSO/DMF) rather than pH manipulation.

Q: I don't have a bath sonicator. Can I use a probe sonicator directly in the DMSO? A: We strongly advise against direct probe sonication. Probe sonicators generate intense localized heat and shed titanium microparticles. The localized heat can cause the carbonitrile group to undergo unwanted hydrolysis if even trace water is present, degrading your compound into a carboxylic acid. If you lack a bath sonicator, use a thermomixer set to 45°C and 1000 RPM for 30 minutes.

Q: How long is my DMSO master stock stable at -20°C? A: Assuming you used anhydrous DMSO and sealed the tube with Parafilm to prevent moisture ingress during freeze-thaw cycles, the stock is typically stable for 3 to 6 months. However, repeated freeze-thaw cycles will introduce condensation. We recommend aliquoting the 10 mM master stock into single-use 50 µL vials prior to freezing.

References

  • NextSDS Database. "3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile — Chemical Substance Information." NextSDS. Available at: [Link]

  • Kumar et al. "Synthesis and Analgesic Activity of 4-(2H-Pyrido[3,2-b] (1,4) Oxazin-4(3H)-YL Sulfonyl) Anilino-Stearic Acid." World Journal of Pharmacy and Pharmaceutical Sciences, Vol 11, Issue 5, 2022. Available at: [Link]

  • European Patent Office. "Nitrogen-containing bicyclic heterocycles for use as antibacterials." Patent EP1399443B1, 2007.
Optimization

Technical Support Center: Advanced Purification of 3,4-Dihydro-2H-pyrido[3,2-b]oxazine-7-carbonitrile

Technical Support Center: Advanced Purification of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile Prepared by the Office of the Senior Application Scientist Welcome to the dedicated technical support guide for...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Advanced Purification of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile

Prepared by the Office of the Senior Application Scientist

Welcome to the dedicated technical support guide for the purification of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile (CAS: 34945-66-9). This molecule, with its unique pyridoxazine core, represents a class of heterocyclic compounds with significant potential in medicinal chemistry and materials science.[1][3] However, its purification from a crude synthetic mixture presents distinct challenges due to its structural features, including a basic pyridine nitrogen, a polar oxazine ring, and a reactive carbonitrile group.

This guide provides field-proven insights, troubleshooting protocols, and advanced methodologies designed for researchers, scientists, and drug development professionals to achieve high purity of the target compound.

Frequently Asked Questions (FAQs)

This section addresses common initial queries encountered during the purification process.

Q1: What are the most probable impurities in my crude 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile sample?

A1: The impurity profile is highly dependent on the synthetic route. However, based on common syntheses for related N-heterocycles, you should anticipate:

  • Unreacted Starting Materials: Such as derivatives of 2-amino-3-hydroxypyridine or other precursors used in the cyclization step.[1]

  • Reagents and Catalysts: Residual coupling agents, bases (e.g., triethylamine, DIPEA), or metal catalysts (e.g., Palladium, Silver, Rhodium) if used in the synthesis.[2][4]

  • Side-Products: Incomplete cyclization products, positional isomers, or over-alkylated species.

  • Degradation Products: The pyridoxazine ring system can be sensitive to harsh acidic or basic conditions, potentially leading to ring-opened byproducts.

  • Polymeric Material: Tars and high molecular weight byproducts are common in heterocyclic synthesis.[5]

Q2: What is the best initial approach for a first-pass purification of a crude solid?

A2: For a solid crude product, a simple trituration or recrystallization is often the most efficient first step to remove major impurities and improve handling characteristics.

  • Trituration: Stirring the crude solid in a solvent where the desired compound is sparingly soluble, but impurities are either highly soluble or completely insoluble. Diethyl ether or a hexane/ethyl acetate mixture can be effective.

  • Recrystallization: If a suitable single or dual-solvent system can be identified, recrystallization is excellent for removing impurities with different solubility profiles.[6]

Q3: How do the nitrogen atoms in the structure affect the purification strategy?

A3: The nitrogen atoms are pivotal to your strategy. The pyridine nitrogen is basic, while the oxazine nitrogen is non-basic (amide-like).

  • Basicity: The pyridine nitrogen allows for purification via acid-base extraction. You can dissolve the crude mixture in an organic solvent (e.g., dichloromethane) and extract it with a dilute aqueous acid (e.g., 1M HCl). Your compound will move to the aqueous layer as a salt. After washing the aqueous layer, you can basify it (e.g., with NaHCO₃ or NaOH) and re-extract your purified compound back into an organic solvent.

  • Chromatography: The basicity can cause "streaking" on standard silica gel. This can be mitigated by adding a small amount of a basic modifier like triethylamine (~0.1-1%) or ammonia in methanol to the mobile phase.[7]

Q4: My compound appears to be degrading on silica gel. What are my options?

A4: Degradation on silica gel is common for sensitive compounds due to the acidic nature of silica.

  • Deactivate the Silica: Prepare a slurry of silica gel in your mobile phase containing 1-2% triethylamine, let it stand for an hour, and then pack your column. This neutralizes the acidic sites.

  • Switch the Stationary Phase: Use a less acidic stationary phase like neutral alumina.

  • Alternative Techniques: Rely on non-chromatographic methods like recrystallization or extraction. Advanced chromatography like Supercritical Fluid Chromatography (SFC) can also be an option as it often uses less aggressive conditions.

Q5: How can I confirm the purity of my final product?

A5: Purity should be confirmed by a combination of methods:

  • Chromatographic: A single spot in TLC using multiple different solvent systems. High-Performance Liquid Chromatography (HPLC) is the gold standard for quantitative purity assessment.[6]

  • Spectroscopic: A clean ¹H and ¹³C NMR spectrum that matches the expected structure, with no significant impurity peaks.

  • Mass Spectrometry (MS): A single major peak corresponding to the correct molecular weight.

  • Melting Point: A sharp melting point range (typically < 2 °C) indicates high purity.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during purification.

Recrystallization Issues
ProblemProbable Cause(s)Solution(s)
Compound "Oils Out" The compound's melting point is lower than the solvent's boiling point. High concentration of impurities is depressing the melting point.1. Re-heat the solution to dissolve the oil, then add more hot solvent to decrease saturation and cool slowly. 2. Switch to a lower-boiling point solvent or a different solvent pair.[8] 3. First, perform a rapid purification by flash chromatography to remove the bulk of impurities, then attempt recrystallization.
Poor or No Crystal Formation The solution is not sufficiently saturated. The compound is too soluble in the chosen solvent, even when cold.1. Reduce the volume of the solvent by careful evaporation. 2. Add a "poor" solvent (an anti-solvent) dropwise to the solution until turbidity appears, then gently heat to clarify and cool slowly.[8] 3. Scratch the inside of the flask with a glass rod at the solvent line to create nucleation sites. 4. Add a seed crystal from a previous successful batch.
Low Yield Too much solvent was used. The compound has moderate solubility even in the cold solvent. Premature crystallization during hot filtration.1. Use the absolute minimum amount of hot solvent required for complete dissolution.[8] 2. Ensure the solution is thoroughly cooled in an ice bath for at least 30 minutes to maximize precipitation.[8] 3. During hot filtration, use a pre-heated funnel and flask to prevent the product from crystallizing out on the filter paper.
Product is Colored Colored impurities are co-crystallizing with the product.1. Add a small amount of activated charcoal to the hot solution before filtration. The charcoal will adsorb colored impurities. Caution: Use sparingly as it can also adsorb your product. 2. Perform a second recrystallization.
Column Chromatography (Silica Gel) Issues
ProblemProbable Cause(s)Solution(s)
Poor Separation (Overlapping Spots) The chosen mobile phase has the wrong polarity. The column was overloaded with crude material.1. Optimize the solvent system using TLC. Aim for a retention factor (Rf) of ~0.2-0.3 for your target compound. 2. Use a solvent gradient (gradually increasing polarity) rather than an isocratic (constant polarity) system.[8] 3. Reduce the amount of crude material loaded onto the column (typically 1-5% of the silica gel weight).
Compound Streaking on TLC/Column The compound is interacting too strongly with the acidic silica gel due to its basic nitrogen. The compound is sparingly soluble in the mobile phase.1. Add a basic modifier to your eluent, such as 0.1-1% triethylamine or a few drops of aqueous ammonia in your polar co-solvent (e.g., methanol). 2. Switch to a more polar solvent system that better solubilizes your compound. 3. Consider using neutral alumina as the stationary phase.
Low Mass Balance (Poor Recovery) The compound is irreversibly adsorbed onto the silica gel. The compound is unstable and degraded on the column.1. Use a deactivated stationary phase (see streaking solutions). 2. Elute the column with a very strong solvent system at the end (e.g., 10-20% Methanol in DCM with 1% Acetic Acid or Ammonia) to wash out any remaining material. 3. If degradation is suspected, minimize the time the compound spends on the column by running it faster (with slightly lower resolution).

Advanced Purification Protocols

Protocol 1: Optimized Flash Column Chromatography (Base-Modified)

This protocol is designed to purify the title compound while mitigating issues related to its basicity.

  • Slurry Preparation: In a fume hood, prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 98:2 Dichloromethane:Methanol). Add triethylamine to make up 0.5% of the total solvent volume.

  • Column Packing: Pour the slurry into the column and use gentle pressure to pack a uniform bed.

  • Sample Loading: Dissolve the crude compound in a minimum amount of dichloromethane. Pre-adsorb this solution onto a small amount of silica gel by concentrating it to a dry, free-flowing powder using a rotary evaporator.

  • Elution: Carefully layer the silica-adsorbed sample onto the top of the packed column. Begin elution with the initial mobile phase. Gradually increase the polarity by increasing the percentage of methanol. A typical gradient might be:

    • 2% Methanol in DCM (+0.5% TEA)

    • 4% Methanol in DCM (+0.5% TEA)

    • 6% Methanol in DCM (+0.5% TEA)

  • Fraction Collection: Collect fractions based on TLC analysis, pooling those containing the pure product.

  • Solvent Removal: Remove the solvent and residual triethylamine under reduced pressure.

Protocol 2: Preparative Reversed-Phase HPLC (RP-HPLC)

For achieving the highest purity (>99%), RP-HPLC is the method of choice.[9]

  • Column: C18 stationary phase.

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) or Formic Acid in Water.

  • Mobile Phase B: 0.1% TFA or Formic Acid in Acetonitrile.

  • Method Development: First, develop an analytical method to determine the optimal gradient and retention time.

  • Sample Preparation: Dissolve the partially purified compound in a minimal amount of the initial mobile phase mixture (e.g., 95:5 A:B). Filter through a 0.45 µm syringe filter.

  • Purification: Inject the sample onto the preparative column. Run a linear gradient, for example, from 5% B to 70% B over 30 minutes.

  • Fraction Collection: Collect fractions corresponding to the target peak as detected by UV-Vis (typically at 254 nm and 280 nm).

  • Post-Processing: Combine pure fractions. The acetonitrile can be removed via rotary evaporation. The remaining aqueous solution is then typically freeze-dried (lyophilized) to yield the pure compound as its TFA or formate salt.

Data & Visualization

Purification Strategy Selection

The following flowchart provides a logical pathway for selecting the appropriate purification strategy based on the initial assessment of the crude material.

Purification_Strategy start Crude Product (Solid or Oil) analysis Initial Analysis: TLC, ¹H NMR, LCMS start->analysis decision1 Is the major component >80% pure? analysis->decision1 recrystallize Attempt Recrystallization or Trituration decision1->recrystallize Yes decision2 Are impurities acidic/basic? decision1->decision2 No final_purity Assess Purity (HPLC, NMR) recrystallize->final_purity extraction Perform Acid-Base Liquid-Liquid Extraction decision2->extraction Yes chromatography Flash Column Chromatography decision2->chromatography No extraction->chromatography chromatography->final_purity hplc_prep Preparative HPLC for >99% Purity final_purity->hplc_prep Further purification needed final_product Pure Compound final_purity->final_product Purity goal met hplc_prep->final_product

Caption: Decision workflow for selecting a purification technique.

Impurity Profile and Recommended Strategies
Impurity TypeTypical Rf (vs. Product)Recommended Removal MethodRationale
Non-polar starting materials HigherFlash ChromatographyEasily separated by polarity difference on silica gel.
Polar starting materials (e.g., aminopyridinols) LowerAcid-Base Extraction / Flash ChromatographyHighly polar; will either stick to the silica baseline or can be removed with an aqueous wash.
Basic Reagents (e.g., TEA) VariableAqueous Acid Wash (e.g., 1M HCl)The base will be protonated and extracted into the aqueous layer.
Positional Isomers Very SimilarPreparative HPLCIsomers often have very similar polarities, requiring the high resolving power of HPLC for effective separation.[8]

References

  • Synthesis of substituted 3,4-dihydro-2 H-pyrido[3,2- b][1][2]oxazine as new scaffolds for potential bioactive compounds. ResearchGate. Available at: [Link]

  • 3,4-Dihydro-2(1H)-Pyridones as Building Blocks of Synthetic Relevance. Preprints.org. Available at: [Link]

  • 3,4-Dihydro-2H-1,4-oxazine synthesis. Organic Chemistry Portal. Available at: [Link]

  • SYNTHESIS AND ANTIMICROBIAL EVALUATION OF NEW 3, 4-DIHYDRO-2H-BENZO- AND NAPHTHO-1, 3-OXAZINE DERIVATIVES. RASAYAN Journal. Available at: [Link]

  • Advances in Purification Techniques for Pharmaceutical Compound Isolation and Analysis. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

  • 3,4-Dihydro-2H-pyrido(3,2-b)(1,4)oxazine. PubChem. Available at: [Link]

  • Isolation and Purification of Pyrazines Produced by Reaction of Cellulosic-Derived Sugars with NH4OH and Selected Amino Acids. PubMed. Available at: [Link]

  • Purification of heterocyclic organic nitrogen compounds. Google Patents.
  • Recent advances in non-conventional synthesis of N-heterocyclic compounds: emerging strategies and biological perspectives. PMC. Available at: [Link]

  • Method for Determining Nitrogenous Heterocycle Compounds in Wine. ACS Publications. Available at: [Link]

  • Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography. PubMed. Available at: [Link]

  • Overview and Recent Advances in the Purification and Isolation of Therapeutic Oligonucleotides. ACS Publications. Available at: [Link]

  • Nitrogen-containing heterocycles. Fiveable. Available at: [Link]

  • How to Purify an organic compound via recrystallization or reprecipitation?. ResearchGate. Available at: [Link]

  • Typical examples of impurities observed in synthesized peptides. ResearchGate. Available at: [Link]

  • Purification of glucagon-like peptide 1 analogs. Google Patents.
  • 6 peptide impurities that appear during the synthesis & storage of peptides. MolecularCloud. Available at: [Link]

  • Sulfur-Nitrogen Heterocycles. PMC. Available at: [Link]

  • Integrating 3,4-Dihydro-2H-1,4-oxazine into Peptides as a Modification: Silver Triflate-Catalyzed Cyclization of N-Propargyl N-Sulfonyl Amino Alcohols for SPPS Applications. ACS Publications. Available at: [Link]

  • Synthesis of N-Heterocycles. Organic Chemistry Portal. Available at: [Link]

  • Novel pyrido[2,3-b][1][2]oxazine-based EGFR-TK inhibitors: rational design and synthesis of potent and selective agents targeting resistance mutations in non-small cell lung cancer. RSC Publishing. Available at: [Link]

Sources

Troubleshooting

Minimizing side reactions during pyrido[3,2-b][1,4]oxazine-7-carbonitrile scale-up

Technical Support Center: Troubleshooting the Scale-Up Synthesis of pyrido[3,2-b][1,4]oxazine-7-carbonitrile Welcome to the process chemistry support center for pyrido[3,2-b][1,4]oxazine derivatives. Scaling up the synth...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Troubleshooting the Scale-Up Synthesis of pyrido[3,2-b][1,4]oxazine-7-carbonitrile

Welcome to the process chemistry support center for pyrido[3,2-b][1,4]oxazine derivatives. Scaling up the synthesis of pyrido[3,2-b][1,4]oxazine-7-carbonitrile—a critical scaffold in the development of kinase inhibitors and other targeted therapeutics—presents unique chemo-selectivity and stability challenges. This guide provides field-proven, mechanistic solutions to minimize side reactions, maximize yield, and ensure reproducible scale-up.

Part 1: Mechanistic Troubleshooting & FAQs

Q1: During the initial coupling of 5-bromo-2-amino-3-hydroxypyridine with 1,2-dibromoethane, we are observing up to 30% of the N-alkylated byproduct instead of the desired O-alkylated intermediate. How can we shift the regioselectivity?

Mechanistic Root Cause: 2-Amino-3-hydroxypyridines are ambident nucleophiles. While the amine nitrogen is softer and intrinsically more nucleophilic, the hydroxyl oxygen is more acidic. Using hard bases (like NaH or KOtBu ) or highly polar protic environments often leads to direct N-alkylation or unselective mixtures.

The Solution: Implement the "Cesium Effect." Switching to Cesium Carbonate ( Cs2​CO3​ ) in a polar aprotic solvent like Acetonitrile ( MeCN ) strongly favors O-alkylation. The large, highly polarizable Cs+ cation weakly coordinates with the phenoxide-like oxygen, enhancing its nucleophilicity and driving the reaction toward the kinetically favored O-alkylated product. Once O-alkylation is achieved, the intermediate undergoes a base-catalyzed Smiles rearrangement—an intramolecular nucleophilic aromatic substitution—facilitating ring closure to the desired oxazine core[1].

Q2: Our cyclization step suffers from severe batch-to-batch variability, often yielding a dark, tarry byproduct that fouls the reactor. What is causing this polymerization?

Mechanistic Root Cause: Aminopyridinols and their partially alkylated intermediates are highly electron-rich and notoriously susceptible to single-electron air oxidation. Exposure to trace oxygen, especially under the alkaline conditions required for the Smiles rearrangement, generates reactive quinone-imine radicals that rapidly polymerize into insoluble tars.

The Solution: Transition from standard batch processing to a strictly anaerobic semi-batch protocol. Sparge all solvents with Argon for at least 30 minutes prior to use. Additionally, incorporating a mild antioxidant (such as 0.1% BHT) during the organic extraction phase prevents oxidative degradation during workup.

Q3: We are introducing the 7-carbonitrile group via a Palladium-catalyzed cyanation of the 7-bromo-pyrido[3,2-b][1,4]oxazine core. However, HPLC analysis of the API shows significant contamination with the corresponding primary amide. How do we preserve the nitrile?

Mechanistic Root Cause: Nitriles are highly electrophilic at the carbon center. During the high-temperature Pd-catalyzed cyanation (typically utilizing Zn(CN)2​ at 100 °C), the presence of trace water combined with Lewis acidic Zn2+ salts catalyzes the hydration of the newly formed nitrile into a primary amide[2].

The Solution: The cyanation must be executed under rigorously anhydrous conditions. Ensure the Karl Fischer (KF) water content of the Dimethylformamide (DMF) solvent is <50 ppm . Furthermore, replace standard aqueous basic workups with a non-aqueous precipitation method or a strictly pH-controlled quench (pH 7.0 at 5 °C) to prevent base-catalyzed hydrolysis of the carbonitrile[3].

Part 2: Quantitative Process Optimization

The following table summarizes the optimization data for the critical cyclization step, demonstrating the impact of base and solvent selection on regioselectivity and overall yield during a 100g scale-up campaign.

Table 1: Effect of Reaction Conditions on Regioselectivity and Yield (100g Scale)

Base (2.5 eq)SolventTemp (°C)O-Alkylation (%)N-Alkylation Side Reaction (%)Overall Yield of Oxazine Core (%)
K2​CO3​ DMF8065.229.854.1
NaH THF6518.576.014.3
DIPEA DCM4042.111.431.5 (Incomplete Conversion)
Cs2​CO3​ MeCN 82 (Reflux) 94.7 3.1 89.6

Part 3: Validated Scale-Up Methodology

To ensure scientific integrity and reproducibility, the following protocol is designed as a self-validating system . Do not proceed to subsequent steps unless the In-Process Control (IPC) criteria are explicitly met.

Phase 1: Synthesis of 7-Bromo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine
  • Preparation: Charge a dry, jacketed reactor with 5-bromo-2-amino-3-hydroxypyridine (1.0 eq) and anhydrous Cs2​CO3​ (2.5 eq).

  • Inerting: Purge the reactor with Argon (3 vacuum/argon cycles). Add anhydrous MeCN (10 volumes, KF <100 ppm ).

  • Alkylation: Dose 1,2-dibromoethane (1.2 eq) continuously over 2 hours at 25 °C to prevent thermal runaway.

  • Cyclization (Smiles Rearrangement): Ramp the internal temperature to 82 °C (reflux) and hold for 16 hours.

    • Self-Validation IPC #1: Sample for HPLC. The ratio of cyclized product to unreacted O-alkylated intermediate must be >98:2 . If <98:2 , maintain reflux for an additional 4 hours.

  • Workup: Cool to 20 °C, filter the inorganic salts, and concentrate the filtrate under reduced pressure.

Phase 2: Palladium-Catalyzed Cyanation to Target API
  • Preparation: Charge the reactor with the 7-bromo-oxazine core (1.0 eq), Zn(CN)2​ (0.6 eq), and Pd(PPh3​)4​ (0.05 eq).

  • Solvent Addition: Add anhydrous DMF (8 volumes, KF <50 ppm ). Sparge the suspension with Argon for 30 minutes.

  • Reaction: Heat the mixture to 100 °C for 12 hours.

    • Self-Validation IPC #2: Sample for LC-MS. The starting bromide must be <0.5% . The presence of the primary amide byproduct must be <1.0% .

  • Isolation: Cool the reactor to 5 °C. Slowly dose cold water (20 volumes) while maintaining the internal temperature below 10 °C to precipitate the product.

  • Filtration: Filter the solid, wash with cold water, and dry in a vacuum oven at 45 °C until constant weight is achieved to yield pyrido[3,2-b][1,4]oxazine-7-carbonitrile[4].

Part 4: Pathway Visualization

The following workflow diagram illustrates the logical progression of the synthesis, highlighting the critical divergence points where side reactions occur and the specific conditions required to bypass them.

SynthesisPathway SM 5-Bromo-2-amino- 3-hydroxypyridine Alkylation Step 1: O-Alkylation (Cs2CO3, MeCN) SM->Alkylation 1,2-Dibromoethane Side1 Side Reaction: Direct N-Alkylation SM->Side1 Hard Base (NaH) Intermediate O-Alkylated Intermediate Alkylation->Intermediate Smiles Step 2: Smiles Rearrangement & Cyclization Intermediate->Smiles Heat (82°C) Side2 Side Reaction: Oxidative Polymerization Intermediate->Side2 O2 Exposure BromoCore 7-Bromo-pyrido[3,2-b] [1,4]oxazine Core Smiles->BromoCore Cyanation Step 3: Pd-Catalyzed Cyanation (Zn(CN)2, Pd(PPh3)4) BromoCore->Cyanation DMF, 100°C Side3 Side Reaction: Nitrile Hydrolysis Cyanation->Side3 Trace H2O / Acid Target pyrido[3,2-b][1,4]oxazine- 7-carbonitrile Cyanation->Target Strict Anhydrous

Fig 1: Synthesis workflow for pyrido[3,2-b][1,4]oxazine-7-carbonitrile highlighting side reactions.

Sources

Optimization

Optimizing crystallization conditions for 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile

Technical Support Center: Crystallization of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile Welcome to the technical support guide for optimizing the crystallization of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Crystallization of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile

Welcome to the technical support guide for optimizing the crystallization of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile (CAS: 34945-66-9). This resource is designed for researchers and drug development professionals to navigate the common challenges associated with obtaining high-quality crystals of this compound. The following sections provide in-depth troubleshooting advice and answers to frequently asked questions, grounded in established crystallographic principles and practical laboratory experience.

Troubleshooting Guide: Addressing Common Crystallization Issues

This section addresses specific problems that may arise during the crystallization process. Each answer provides a causal explanation and a series of recommended actions to resolve the issue.

Q1: My compound has "oiled out," forming a liquid layer instead of solid crystals. What causes this and how can I resolve it?

A1: "Oiling out" is a common phenomenon where the solute separates from the solution as a liquid phase rather than a solid crystalline lattice.[3] This typically occurs when the solution's temperature is above the melting point of the solute, or when the level of supersaturation is too high, causing the compound to crash out of solution as a supercooled liquid.[2][4] High impurity levels can also depress the melting point, exacerbating this issue.[2] An oil is undesirable because it tends to trap impurities and rarely solidifies into a well-ordered crystalline form.[5]

Recommended Actions:

  • Re-dissolve and Dilute: Gently warm the mixture to re-dissolve the oil. Add a small amount of additional solvent (10-20% of the current volume) to reduce the supersaturation level.[2][4] Allow the solution to cool much more slowly.

  • Lower the Crystallization Temperature: If using a high-boiling point solvent, the temperature at which the solution becomes saturated may be above the compound's melting point. Consider switching to a solvent with a lower boiling point.

  • Promote Heterogeneous Nucleation: After re-dissolving the oil and cooling the solution to a temperature just above the point of oiling out, attempt to induce crystallization by scratching the inner surface of the flask with a glass rod or by adding a seed crystal.[4] This provides a surface for ordered crystal growth to begin, bypassing the liquid phase separation.

  • Solvent System Modification: The polarity of the solvent may be too similar to the solute. Try introducing an anti-solvent (a solvent in which the compound is insoluble) very slowly to a dilute solution of your compound. This technique, known as anti-solvent crystallization, can sometimes prevent oiling out by maintaining a lower level of supersaturation.

  • Purify the Material: If oiling out persists, it may be due to significant impurities. Consider purifying the material using another technique, such as column chromatography, before re-attempting crystallization.[4]

Q2: I have a clear, supersaturated solution, but no crystals are forming even after cooling. How can I induce nucleation?

A2: The failure to form crystals from a supersaturated solution indicates a high kinetic barrier to nucleation. The molecules have not yet overcome the energy barrier to arrange themselves into a stable crystal lattice.[6] This is often due to the solution being too clean (lacking nucleation sites), the degree of supersaturation being insufficient, or the cooling process being too rapid for molecular organization.

Recommended Actions:

  • Introduce a Nucleation Site (Seeding): The most effective method is to add a "seed crystal" of the pure compound.[4] If a seed crystal is unavailable, try scratching the inside of the flask with a glass rod just below the solvent line. The microscopic glass fragments can act as heterogeneous nucleation sites.[2][4]

  • Increase Supersaturation: If the solution is stable, it may not be sufficiently supersaturated. You can increase the concentration by slowly evaporating some of the solvent.[2] Place the flask in a fume hood and pass a gentle stream of nitrogen or air over the surface of the solution, or simply cover it with perforated film and wait.

  • Shock Cooling: Briefly cool the solution in an ice or dry ice/acetone bath for a few minutes. This rapid temperature drop can sometimes provide the thermodynamic driving force needed for nucleation. Once nucleation is observed, allow the solution to return to a warmer temperature for slower, more controlled crystal growth.

  • Reduce Solvent Volume: It's possible that too much solvent was used initially.[4] Gently heat the solution to boil off a portion of the solvent, then allow it to cool slowly again.[2]

Q3: I've obtained a solid, but it's an amorphous powder or a microcrystalline mass, not the single crystals I need. How can I promote the growth of larger, higher-quality crystals?

A3: The formation of amorphous precipitate or microcrystals occurs when nucleation is too rapid and widespread, leading to rapid crystal growth without sufficient time for molecules to order themselves into a large, single lattice.[6] The goal is to reduce the rate of nucleation while promoting slower, more controlled growth.

Recommended Actions:

  • Slow Down the Cooling Process: This is the most critical variable.[1] Insulate the flask by wrapping it in glass wool or placing it within a larger beaker filled with warm water (a dewar flask is also excellent). This ensures the temperature drops very slowly over several hours or even days, giving molecules time to align properly.

  • Use a More Dilute Solution: Starting with a less concentrated solution reduces the level of supersaturation upon cooling, which in turn slows the nucleation rate. While this may reduce the overall yield, it significantly improves crystal quality.

  • Employ Advanced Crystallization Techniques:

    • Vapor Diffusion: This is an excellent method for growing high-quality crystals from small amounts of material.[7][8] The compound is dissolved in a "good" solvent and placed in a small open vial. This vial is then sealed inside a larger jar containing a "poor" solvent (an anti-solvent) in which the compound is insoluble. The vapor of the anti-solvent slowly diffuses into the solution, gradually reducing the compound's solubility and promoting slow crystal growth.

    • Solvent Layering: Carefully layer a less dense anti-solvent on top of a solution of your compound in a denser, good solvent.[7] Diffusion at the interface between the two solvents creates a gradual change in solubility, often resulting in high-quality crystals.

Crystallization Troubleshooting Workflow

The following diagram outlines a logical decision-making process for troubleshooting common crystallization problems.

G cluster_oil Oiling Out Protocol cluster_nucleation Nucleation Induction Protocol cluster_quality Crystal Quality Protocol start Begin Crystallization Attempt (e.g., Slow Cooling) check_solid Did a solid form upon cooling? start->check_solid is_oil Is the solid an oil? check_solid->is_oil Yes nucleation_actions 1. Add a seed crystal. 2. Scratch inner surface of flask. 3. Concentrate solution (evaporate). 4. Attempt shock cooling. check_solid->nucleation_actions No (Clear Solution) is_crystalline Is the solid crystalline? is_oil->is_crystalline No (Solid Precipitate) oil_actions 1. Re-heat & add more solvent. 2. Cool much slower. 3. Try a lower boiling point solvent. 4. Re-purify material. is_oil->oil_actions Yes success Success! Collect & Dry Crystals is_crystalline->success Yes quality_actions 1. Slow down cooling rate. 2. Use a more dilute solution. 3. Try Vapor Diffusion or Solvent Layering. is_crystalline->quality_actions No (Amorphous/Microcrystalline) check_yield Is the yield acceptable? success->check_yield end End Protocol check_yield->end Yes check_yield->quality_actions No (Low Yield) oil_actions->start Re-attempt nucleation_actions->start Re-attempt quality_actions->start Re-attempt

Caption: A decision tree for troubleshooting common crystallization outcomes.

Frequently Asked Questions (FAQs)

Q4: What are the key physical properties of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile to consider?

A4: While extensive physical property data is not widely published, we can infer key characteristics from its structure and available supplier information.

  • Molecular Weight: 161.16 g/mol .[9]

  • Structure: The molecule contains a pyrido-oxazine core, which includes nitrogen and oxygen heteroatoms capable of hydrogen bonding. The carbonitrile (-C≡N) group is strongly polar.

  • Expected Solubility: The presence of hydrogen bond acceptors (N, O, nitrile) suggests potential solubility in polar protic solvents (like alcohols) and polar aprotic solvents (like acetone, acetonitrile, DMSO). Its aromatic character suggests some solubility in solvents like dichloromethane or toluene. The parent compound, 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine, is a solid with a melting point of 85°C.[10] The addition of the polar nitrile group may increase the melting point and alter solubility.

Q5: What is a good starting point for solvent selection for this compound?

A5: A systematic solvent screening is the most reliable approach. The ideal crystallization solvent is one in which the compound is highly soluble at elevated temperatures but sparingly soluble at room temperature or below.[1][11]

Screening Protocol:

  • Place a small amount of your compound (2-5 mg) into several small test tubes.

  • To each tube, add a different solvent dropwise from the list below. Start with 0.1 mL.

  • Observe solubility at room temperature. If it dissolves, the solvent is too good for single-solvent crystallization but may be useful for an anti-solvent system.

  • If it does not dissolve at room temperature, gently heat the tube.

  • If the compound dissolves when hot, it is a promising candidate.

  • Allow the hot solution to cool slowly to room temperature and then in an ice bath. The formation of a precipitate or crystals indicates a suitable solvent.

Table 1: Suggested Solvents for Initial Screening

SolventBoiling Point (°C)Polarity (Dielectric Constant)Notes
Water10080.1Unlikely to be a good solvent alone due to the aromatic core, but could be an anti-solvent.
Ethanol7824.5A good starting point. Often used for recrystallizing nitrile-containing compounds.[12]
Methanol6532.7More polar than ethanol; may have high solubility even when cold.
Isopropanol8219.9Less polar than ethanol; good for compounds with intermediate polarity.
Acetonitrile8237.5A polar aprotic solvent that can be effective.
Acetone5620.7A versatile, lower-boiling polar aprotic solvent. Avoid for slow evaporation due to volatility.[7]
Ethyl Acetate776.0A solvent of intermediate polarity.
Toluene1112.4A non-polar aromatic solvent; may be effective if impurities are highly polar.
Heptane/Hexane98 / 69~1.9Non-polar. Likely to be poor solvents; best used as anti-solvents.
Q6: Which crystallization technique is best for my compound?

A6: The best technique depends on the quantity of material you have and the properties of the compound-solvent system you identify.

  • Slow Cooling: This is the most common and straightforward method.[11] It works well when you have a moderate amount of material (>50 mg) and have identified a single solvent that shows a large solubility difference with temperature.

  • Slow Evaporation: This method is simple but can sometimes lead to lower quality crystals.[7] It is suitable when your compound is moderately soluble at room temperature and you cannot find a solvent with a steep solubility curve. Use a solvent that is not highly volatile.[7]

  • Vapor Diffusion: This is arguably the most powerful technique for producing high-quality, diffraction-ready crystals, especially when working with small amounts of material (<20 mg).[8] It offers very slow and controlled changes in supersaturation.

  • Anti-Solvent Addition/Layering: This is useful when no single solvent is ideal. It works by dissolving the compound in a "good" solvent and then slowly adding a "poor" solvent (anti-solvent) in which it is insoluble.[7]

References

  • wikiHow. (2026, February 19). 9 Ways to Crystallize Organic Compounds. [Link]

  • University of California, Los Angeles. SOP: CRYSTALLIZATION. [Link]

  • Didier, B. Guide for crystallization. [Link]

  • LibreTexts Chemistry. (2022, April 7). 3.6F: Troubleshooting. [Link]

  • University of York. Problems with Recrystallisations. [Link]

  • University of Colorado Boulder. Crystallization. [Link]

  • Clarke, D. G., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(5), 1805-1833. [Link]

  • Scribd. Understanding Oiling Out in Crystallization. [Link]

  • Mettler Toledo. Oiling Out in Crystallization. [Link]

  • Nancollas, G. H. Precipitation and Crystallization Processes. [Link]

  • Dey, A., et al. (2018). Amorphous Phase Mediated Crystallization: Fundamentals of Biomineralization. MDPI. [Link]

  • McPherson, A. (2001). Introduction to protein crystallization. Methods in Molecular Biology, 114, 1-21. [Link]

  • NextSDS. 3,4-dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile — Chemical Substance Information. [Link]

  • ACS Publications. (2024, April 11). Time-Dependent Effect of Additives on Crystallization of Amorphous Calcium Phosphate: Faster Nucleation after Dilution. [Link]

  • PubChem. 3,4-Dihydro-2H-pyrido(3,2-b)(1,4)oxazine. [Link]

  • Al-Zaydi, A. G., et al. (2022). Microwave Assisted Synthesis, Crystal Structure and Hirshfeld Surface Analysis of Some 2-Formimidate-3-carbonitrile Derivatives Bearing 4H-Pyran and Dihydropyridine Moieties. MDPI. [Link]

Sources

Troubleshooting

Technical Support Center: Resolving NMR Signal Overlap in Pyrido-Oxazine Derivatives

Welcome to the Advanced NMR Troubleshooting Center. Pyrido-oxazines—fused bicyclic heterocycles comprising a pyridine and an oxazine ring—are highly privileged scaffolds in modern drug discovery.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced NMR Troubleshooting Center. Pyrido-oxazines—fused bicyclic heterocycles comprising a pyridine and an oxazine ring—are highly privileged scaffolds in modern drug discovery. However, their structural density frequently leads to severe signal overlap in one-dimensional (1D) ¹H NMR spectra. The aromatic region (7.0–8.5 ppm) is often convoluted by the pyridine ring protons overlapping with appended aryl substituents, while the aliphatic region (3.0–4.5 ppm) suffers from the complex multiplet structures of the morpholine-like oxazine ring.

As a Senior Application Scientist, I have designed this guide to move beyond basic symptom-treatment. Here, we will explore the mechanistic causality behind spectral overlap and implement self-validating, step-by-step protocols to definitively assign your pyrido-oxazine structures.

Core Troubleshooting Workflow

Before altering your sample or booking time on a higher-field spectrometer, follow this logical progression to isolate and resolve overlapping signals.

G Start 1D 1H NMR Signal Overlap in Pyrido-oxazine Solvent Try ASIS (e.g., C6D6) or VT-NMR Start->Solvent Check1 Overlap Resolved? Solvent->Check1 TwoD 2D NMR (HSQC/HMBC/COSY) Check1->TwoD No Success Assign & Quantify Check1->Success Yes Check2 Overlap Resolved? TwoD->Check2 PureShift Pure Shift NMR (PSYCHE / ZS) Check2->PureShift No Check2->Success Yes PureShift->Success

Stepwise troubleshooting workflow for resolving 1H NMR signal overlap in pyrido-oxazine derivatives.

Strategy 1: Non-Destructive Environmental Perturbations

The Causality of Aromatic Solvent Induced Shifts (ASIS)

When pyrido-oxazines are dissolved in standard chloroform-d (CDCl₃), the solvent interacts weakly with the solute. If signals overlap, simply changing the solvent to benzene-d₆ (C₆D₆) can drastically alter the spectrum. Benzene is highly magnetically interactive; its π-electron cloud forms specific, non-covalent collision complexes with the electron-deficient pyridine ring and the electron-rich oxygen of the oxazine ring. This differential solvation alters the local magnetic shielding cone, inducing disparate chemical shift changes that pull overlapping multiplets apart[1].

Protocol: Self-Validating ASIS Solvent Exchange

This protocol is self-validating because it utilizes the exact same sample mass, eliminating concentration-dependent chemical shifts as a confounding variable.

  • Initial Acquisition: Dissolve 5–10 mg of your pyrido-oxazine in 0.6 mL of CDCl₃. Acquire a standard 1D ¹H NMR spectrum.

  • Sample Recovery: Transfer the sample to a vial and carefully evaporate the CDCl₃ under a gentle stream of nitrogen gas until a dry residue remains.

  • Solvent Exchange: Redissolve the exact residue in 0.6 mL of C₆D₆ and transfer it back to the NMR tube.

  • Secondary Acquisition: Re-acquire the ¹H NMR spectrum using identical spectrometer parameters (receiver gain, number of scans, temperature).

  • Data Overlay: Overlay the two spectra in your processing software. The differential shifting will immediately highlight which protons belong to the highly solvated pyridine core versus peripheral substituents.

Strategy 2: Dimensionality Expansion (2D NMR)

The Causality of Heteronuclear Correlation

If ASIS fails, the next logical step is to disperse the crowded ¹H signals into a second dimension. While the ¹H chemical shift window is narrow (~10 ppm), the ¹³C window is vast (~200 ppm). By transferring magnetization from protons to their directly attached carbons (HSQC) or distant carbons (HMBC), overlapping protons are separated based on the highly distinct electronic environments of their parent carbons[2].

G N1 Identify Overlap Type N2 Protons on Different Carbons N1->N2 N3 Protons on Same Carbon (Diastereotopic) N1->N3 N4 Quaternary Carbons / No Attached Protons N1->N4 N5 Run 1H-13C HSQC (Disperse by 13C shift) N2->N5 N6 Run 1H-1H COSY / TOCSY (Disperse by J-coupling) N3->N6 N7 Run 1H-13C HMBC (Long-range correlation) N4->N7

Decision matrix for selecting the appropriate 2D NMR experiment based on the nature of the overlap.

Protocol: High-Resolution Phase-Sensitive HSQC Setup
  • Pulse Calibration: Calibrate the 90-degree pulses for both the ¹H and ¹³C channels to ensure maximum magnetization transfer efficiency and minimize artifact generation.

  • Spectral Width Definition: Set the ¹H spectral width to tightly frame your signals (e.g., 2.0–9.0 ppm) and the ¹³C width to cover the expected range (e.g., 40–160 ppm). Do not use default generic widths, as this wastes digital resolution.

  • Indirect Dimension Sampling: Set the number of increments ( t1​ ) to at least 256. This is critical; poor resolution in the ¹³C dimension will simply recreate your overlap problem on a 2D plane.

  • Multiplicity Editing: Select a phase-sensitive pulse sequence (e.g., hsqcedetgpsp). This provides built-in validation: CH and CH₃ cross-peaks will phase positively (blue/red), while diastereotopic CH₂ protons of the oxazine ring will phase negatively (yellow/green).

Strategy 3: Homonuclear Decoupling (Pure Shift NMR)

The Causality of Pure Shift NMR

When 2D NMR fails—usually because both the protons and their attached carbons have identical chemical shifts—the root cause of the overlap is the width of the multiplets caused by homonuclear scalar coupling ( JHH​ ). Pure shift NMR utilizes spatial encoding (e.g., the PSYCHE or Zangger-Sterk methods) to selectively refocus chemical shifts while suppressing JHH​ evolution. The result is a spectrum where every multiplet collapses into a razor-sharp singlet, increasing effective resolution by up to an order of magnitude[3].

Protocol: PSYCHE Pure Shift Acquisition
  • Sequence Selection: Load the PSYCHE (Pure Shift Yielded by Chirp Excitation) pulse sequence from your spectrometer's library.

  • Chirp Pulse Optimization: Set the flip angle of the chirp pulses to a low value (typically 15°–20°). Rationale: A low flip angle balances the need for effective decoupling against the inherent sensitivity loss of the experiment.

  • Data Acquisition: Run the pseudo-2D experiment. The spectrometer will acquire a series of spin echoes as the t1​ evolution period is incremented.

  • Covariance Processing: Use your NMR software to extract the central data chunks of the acquired spin echoes and concatenate them into a single 1D Free Induction Decay (FID). Fourier transform this FID to reveal the decoupled singlets.

Quantitative Data: Pyrido-Oxazine Chemical Shift Reference

To assist in your assignments, the following table summarizes the characteristic chemical shift ranges for pyrido-oxazine derivatives and the specific techniques required to resolve common overlaps in these regions.

Structural RegionTypical ¹H Shift (ppm)Typical ¹³C Shift (ppm)Common Overlap CauseRecommended Resolution Technique
Pyridine Core (C2/C4 isomers) 7.5 - 8.5108.1 - 119.6Appended aryl groups / MultiplicityASIS (C₆D₆) or Pure Shift NMR
Oxazine Ring (C-O-CH₂) 4.0 - 4.564.0 - 70.0Diastereotopic protons / Substituents¹H-¹³C HSQC (Phase-sensitive)
Oxazine Ring (N-CH₂) 3.2 - 3.645.0 - 50.0Aliphatic chains / H₂O peak¹H-¹H COSY / VT-NMR
Bridgehead Quaternary Carbons N/A136.0 - 148.0N/A¹H-¹³C HMBC

Frequently Asked Questions (FAQs)

Q1: My pyrido-oxazine derivative shows a broad, unresolved "hump" in the aliphatic region (3.0–4.5 ppm) rather than distinct multiplets. What causes this, and how do I fix it? A1: This broadening is typically caused by the morpholine-like oxazine ring undergoing slow or intermediate conformational exchange (ring flipping) on the NMR timescale. To resolve this, use Variable Temperature (VT) NMR. Heating the sample (e.g., to 50°C in DMSO-d₆) increases the exchange rate, sharpening the signals into a single time-averaged peak. Alternatively, cooling the sample can "freeze out" the distinct conformers into sharp, separate signals.

Q2: I've tried 2D HSQC, but my cross-peaks are still overlapping because the carbons also have nearly identical chemical shifts. What is the next step? A2: When exact overlap occurs in both the ¹H and ¹³C dimensions, Pure Shift NMR is the most robust solution. By suppressing homonuclear scalar coupling, the broad multiplets collapse into singlets, drastically narrowing the line width of each resonance and revealing the hidden peaks[3].

Q3: Can I use chemical shift reagents to pull apart overlapping pyridine ring protons? A3: Yes. Lanthanide-based shift reagents, such as Eu(fod)₃ or Dy(DTPA), coordinate directly to the basic nitrogen atoms of the pyridine or oxazine ring. Because lanthanides are paramagnetic, they induce massive, distance-dependent changes in the chemical shifts of nearby protons. This effectively spreads out overlapping aromatic signals based on their spatial distance from the metal center[4].

References

  • Pure Shift NMR - Manchester NMR Methodology Group The University of Manchester[Link]

  • qNMR of mixtures: what is the best solution to signal overlap? Mestrelab Research[Link]

  • Two solvents, two different spectra - Aromatic Solvent Induced Shifts Nanalysis[Link]

  • Resolving Resonance Overlap in the NMR Spectra of Proteins from Differential Lanthanide-Induced Shifts Journal of the American Chemical Society (ACS Publications)[Link]

Sources

Optimization

Technical Support Center: Enhancing the Stability of 3,4-Dihydro-2H-pyrido[3,2-b]oxazine-7-carbonitrile Under Acidic Conditions

Technical Support Center: Enhancing the Stability of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile Under Acidic Conditions Welcome to the technical support center for 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Enhancing the Stability of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile Under Acidic Conditions

Welcome to the technical support center for 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the stability of this compound, particularly under acidic experimental conditions. Our goal is to equip you with the knowledge to anticipate and mitigate potential degradation, ensuring the integrity of your results.

Introduction: Understanding the Molecule's Vulnerabilities

3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile is a heterocyclic compound with significant potential in various research and development applications. However, its structure contains two key functional groups that can be susceptible to degradation in acidic environments: the nitrile group and the oxazine ring . Understanding the potential degradation pathways of these groups is crucial for designing robust experimental protocols.

This guide will address common stability issues in a question-and-answer format, providing both the theoretical background and practical solutions to enhance the stability of your compound.

Frequently Asked Questions & Troubleshooting

FAQ 1: I'm observing a loss of my starting material and the appearance of a new, more polar compound when I run my reaction in an acidic aqueous solution. What could be happening?

Answer:

This is a classic sign of nitrile hydrolysis. The carbonitrile group (-C≡N) on your molecule is likely undergoing acid-catalyzed hydrolysis to form either a primary amide (-CONH₂) or a carboxylic acid (-COOH). Both of these products are more polar than the starting nitrile, which would explain the appearance of a new, more polar spot on your TLC plate or a new peak with a shorter retention time in reverse-phase HPLC.

The mechanism for this reaction involves two main stages:

  • Protonation and Hydration to an Amide: The acid in your reaction medium protonates the nitrogen of the nitrile group, making the carbon atom more electrophilic and susceptible to nucleophilic attack by water.[3] This is often the rate-limiting step. Subsequent proton transfers lead to the formation of an amide.

  • Hydrolysis of the Amide to a Carboxylic Acid: Under continued acidic conditions and typically with heating, the newly formed amide can be further hydrolyzed to the corresponding carboxylic acid and an ammonium salt.[4][5]

Troubleshooting Steps:

  • Control the pH: If your experimental conditions allow, try to work at a less acidic pH. Even a small increase in pH can significantly slow down the rate of nitrile hydrolysis.

  • Lower the Temperature: Hydrolysis reactions are often accelerated by heat. Running your experiment at a lower temperature can help to minimize this degradation pathway.

  • Limit Water Content: If your reaction can be performed in a non-aqueous or low-water-content solvent system, this will significantly reduce the rate of hydrolysis.

  • Protecting Groups: In a synthetic context, if the nitrile is not the reactive site of interest, you could consider protecting it, though this adds extra steps to your synthesis.

FAQ 2: My NMR analysis shows unexpected signals, and I'm concerned the heterocyclic core of my molecule is not stable. Is the oxazine ring prone to opening under acidic conditions?

Answer:

Yes, the oxazine ring system can be susceptible to acid-catalyzed hydrolysis or ring-opening.[6][7] The extent of this degradation depends on the specific substituents on the ring and the reaction conditions. For 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile, the presence of heteroatoms (nitrogen and oxygen) in the ring can make it susceptible to protonation, which can initiate a ring-opening cascade.

The likely mechanism involves the protonation of either the nitrogen or oxygen atom in the oxazine ring, followed by the nucleophilic attack of water or another nucleophile present in the reaction mixture. This can lead to the formation of a ring-opened intermediate.

Troubleshooting Steps:

  • Careful Selection of Acid: The type of acid used can influence the stability. A milder, non-nucleophilic acid might be preferable to a strong, nucleophilic acid like HCl or HBr if ring-opening is a concern.

  • Anhydrous Conditions: As with nitrile hydrolysis, minimizing the amount of water in your reaction is a key strategy to prevent ring-opening.

  • Solvent Choice: The choice of solvent can influence the stability of the protonated intermediate. A less polar, aprotic solvent may help to stabilize the ring structure compared to a polar, protic solvent.

  • Structural Modification (for Drug Development): If this molecule is a lead compound, and acid instability is a major hurdle, medicinal chemists could consider modifications to the oxazine ring to improve its stability. For example, the introduction of electron-withdrawing groups on the aromatic portion of the molecule can decrease the electron density of the ring system, potentially making it less susceptible to protonation.[8][9][10][11][12]

Visualizing Degradation Pathways

To better understand the potential points of failure for 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile in an acidic environment, the following diagram illustrates the two primary degradation pathways.

cluster_0 Primary Degradation Pathways in Acid A 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile B Nitrile Hydrolysis A->B H+, H2O C Oxazine Ring Opening A->C H+, H2O/Nu- D Intermediate Amide B->D Intermediate F Ring-Opened Product C->F Product E Carboxylic Acid Derivative D->E Further Hydrolysis

Caption: Potential degradation pathways of the target molecule in acid.

Experimental Protocols for Stability Assessment

To empirically determine the stability of your compound and identify the degradation products, the following experimental workflow is recommended.

Protocol 1: Time-Course Stability Study by HPLC

Objective: To quantify the rate of degradation of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile under specific acidic conditions.

Materials:

  • 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile

  • HPLC-grade acetonitrile and water

  • Acid of choice (e.g., trifluoroacetic acid, hydrochloric acid)

  • Buffer solutions of various pH values

  • HPLC system with a UV detector

Procedure:

  • Prepare a stock solution of the compound in a suitable solvent (e.g., acetonitrile).

  • Prepare a series of aqueous solutions with varying pH values (e.g., pH 1, 3, 5, and 7 as a control).

  • Spike the stock solution into each pH-adjusted solution to a final concentration suitable for HPLC analysis (e.g., 10 µg/mL).

  • At time zero, inject a sample from each solution onto the HPLC to get the initial concentration.

  • Incubate the solutions at a controlled temperature (e.g., room temperature or 37°C).

  • At predetermined time points (e.g., 1, 2, 4, 8, 24 hours), take an aliquot from each solution and inject it onto the HPLC.

  • Monitor the decrease in the peak area of the parent compound and the appearance of any new peaks.

  • Plot the percentage of the parent compound remaining versus time for each pH condition.

Protocol 2: Identification of Degradation Products by LC-MS

Objective: To identify the mass of the degradation products to infer their structures.

Procedure:

  • Prepare a sample of the compound that has been intentionally degraded under acidic conditions (e.g., by heating in a low pH solution for a set period).

  • Analyze the degraded sample using a Liquid Chromatography-Mass Spectrometry (LC-MS) system.

  • Compare the mass spectra of the degradation peaks with the theoretical masses of the expected hydrolysis products (the amide and carboxylic acid derivatives) and potential ring-opened products.

Data Presentation: Hypothetical Stability Data

The following table presents a hypothetical outcome of a stability study, illustrating how the data might look.

pHTemperature (°C)Time (hours)% Parent Compound RemainingMajor Degradation Product (m/z)
1.0370100-
1.037465180.17
1.0372415180.17, 181.15
3.0372485180.17
5.0372498-
7.03724>99-

Note: The m/z values are hypothetical and would need to be confirmed experimentally.

Experimental Workflow Diagram

The following diagram outlines the decision-making process for investigating and addressing the stability of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile.

cluster_0 Stability Investigation Workflow A Instability Observed in Acidic Media B Hypothesize Degradation Pathway A->B C Nitrile Hydrolysis? B->C D Oxazine Ring Opening? B->D E Perform Time-Course HPLC Study C->E Yes D->E Yes F Analyze by LC-MS to Identify Products E->F G Optimize Conditions: - Adjust pH - Lower Temperature - Change Solvent F->G H Re-evaluate Stability G->H

Caption: A workflow for troubleshooting compound instability.

Summary and Recommendations

The stability of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile under acidic conditions is a critical factor to consider in its handling and use in experiments. The primary liabilities are the acid-catalyzed hydrolysis of the nitrile group and the potential for ring-opening of the oxazine moiety.

Key Recommendations:

  • Avoid strongly acidic aqueous conditions whenever possible.

  • If acidic conditions are necessary, use the mildest acid at the lowest effective concentration .

  • Maintain a low temperature to minimize the rate of degradation.

  • Use anhydrous or low-water-content solvents to suppress hydrolysis.

  • For formulation purposes, consider strategies for acid-labile drugs such as enteric coatings or in-situ buffering agents .[13][14][15][16]

By carefully controlling the experimental parameters and understanding the underlying chemical principles, researchers can significantly enhance the stability of this promising compound and ensure the reliability of their scientific findings.

References

  • The Mechanism of Nitrile Hydrolysis To Carboxylic Acid - Chemistry Steps. (2022, May 14). Retrieved from [Link]

  • Hydrolysis of Nitriles - Organic Chemistry Tutor. Retrieved from [Link]

  • Mechanism Explained: Hydrolysis of Nitriles | Nitriles to Carboxylic Acids. (2024, April 7). YouTube. Retrieved from [Link]

  • Acidic Stabilization of the Dual-Aromatic Heterocyclic Anions - ProQuest. Retrieved from [Link]

  • 21.5. Hydrolysis of nitriles | Organic Chemistry II - Lumen Learning. Retrieved from [Link]

  • Hydrolysis of nitriles: Amide vs Carboxylic acid - Chemistry Stack Exchange. (2021, April 16). Retrieved from [Link]

  • Substituent Effects - La Salle University. Retrieved from [Link]

  • IN-SITU BUFFERED FORMULATION: AN EFFECTIVE APPROACH FOR ACID LABILE DRUG | INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. (2017, January 1). Retrieved from [Link]

  • Aromatic Reactions - Electron Withdrawing Groups, Deactivators, and Meta Directors. (2016, April 6). YouTube. Retrieved from [Link]

  • Electrophilic aromatic directing groups - Wikipedia. Retrieved from [Link]

  • 3.4: Substituent Effects in the Reactivity of Aromatic Rings - Chemistry LibreTexts. (2026, February 16). Retrieved from [Link]

  • Preparation and evaluation of oral multiparticulate formulations of acid-labile drugs. (2017, July 5). Retrieved from [Link]

  • Acidic Stabilization of the Dual-Aromatic Heterocyclic Anions - MDPI. (2021, June 24). Retrieved from [Link]

  • Formulation Strategies in Early-Stage Drug Development | Pharmaceutical Technology. (2017, October 2). Retrieved from [Link]

  • EP2345408A2 - Acid labile drug formulations - Google Patents.
  • Activating and Deactivating Groups - Chemistry Steps. (2026, January 29). Retrieved from [Link]

  • Acido Labile or Gastro Irritant Apis and Enteric Release in Galenic Practice: An Overview - Medwin Publishers. (2025, January 7). Retrieved from [Link]

  • (L-458) Acid stability of 5-member Heterocycles: Basic idea, product selectivity with mechanism. - YouTube. (2020, September 27). Retrieved from [Link]

  • Heterocyclic Compounds - MSU chemistry. Retrieved from [Link]

  • (PDF) Developing Further Versatility in Benzoxazine Synthesis via Hydrolytic Ring-Opening. (2020, March 10). Retrieved from [Link]

  • Qualitative analysis of the stability of the oxazine ring of various benzoxazine and pyridooxazine derivatives with proton nuclear magnetic resonance spectroscopy - PubMed. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile vs other bicyclic carbonitriles in drug discovery

A Comparative Guide to Bicyclic Carbonitriles in Modern Drug Discovery: 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile as a Scaffold of Interest Introduction: The Strategic Role of Bicyclic Scaffolds and the Ni...

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Author: BenchChem Technical Support Team. Date: April 2026

A Comparative Guide to Bicyclic Carbonitriles in Modern Drug Discovery: 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile as a Scaffold of Interest

Introduction: The Strategic Role of Bicyclic Scaffolds and the Nitrile Moiety

In the landscape of medicinal chemistry, the quest for novel molecular architectures that confer both potent biological activity and favorable drug-like properties is perpetual. Bicyclic scaffolds have emerged as privileged structures, offering a defined three-dimensional geometry that can enhance target binding affinity and selectivity while often improving pharmacokinetic profiles compared to more flexible or planar systems.[3] Concurrently, the nitrile group (–C≡N) has proven to be a versatile and powerful pharmacophore. Far from being a simple inert substituent, its unique electronic properties and metabolic stability allow it to serve multiple strategic roles: as a hydrogen bond acceptor, a bioisosteric replacement for carbonyls or halogens, and a tool to modulate a molecule's physicochemical properties to enhance bioavailability.[1][4][5]

This guide provides an in-depth comparison of the emerging scaffold, 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile , against other prominent bicyclic carbonitriles used in drug discovery. We will dissect its synthetic accessibility, physicochemical characteristics, and potential therapeutic applications, juxtaposing it with established scaffolds to provide researchers with a clear, data-driven perspective for lead optimization and novel drug design.

Section 1: A Deep Dive into the Pyrido[3,2-b][1][2]oxazine Scaffold

The 3,4-dihydro-2H-pyrido[3,2-b][1][2]oxazine framework is a fused heterocyclic system that marries the structural features of a pyridine ring with a morpholine-like oxazine ring. This combination presents an intriguing scaffold for exploration, with the nitrogen and oxygen heteroatoms providing potential hydrogen bonding points and influencing solubility. The addition of a carbonitrile at the 7-position further enhances its potential for targeted interactions and metabolic stability.[5] While specific biological data for the 7-carbonitrile derivative is sparse in public literature, its value is primarily recognized as a versatile intermediate for creating libraries of more complex molecules, particularly kinase inhibitors.[2]

Synthesis and Chemical Properties

The synthesis of the pyrido[3,2-b][1][2]oxazine core typically involves the cyclization of a substituted 2-aminopyridine with a suitable two-carbon linker containing an oxygen atom.[6][7] A generalized synthetic approach is outlined below.

Synthesis_Workflow A 2-Amino-3-hydroxypyridine C Intermediate Adduct A->C Nucleophilic Substitution B Ethyl 2,3-dibromopropanoate B->C D Cyclization (Base-mediated) C->D E Ethyl 3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-2-carboxylate D->E Intramolecular SN2 F Further Functionalization (e.g., Nitrile Introduction) E->F G Target Scaffold F->G Scaffold_Comparison cluster_props Key Properties node_A 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile Geometry: Fused, Non-planar Interactions: H-Bonding, Dipolar Use: Kinase Inhibitor Scaffold node_B 1H-Pyrrole-3-carbonitrile Geometry: Planar, Aromatic Interactions: π-Stacking, H-Bonding Use: STING Agonists node_C Bicyclo[1.1.1]pentane-1-carbonitrile Geometry: 3D, Saturated Interactions: Hydrophobic, Rigid Core Use: Phenyl Bioisostere prop1 Target Interaction prop1->node_A Versatile prop1->node_B Specific prop1->node_C Unique 3D Fit prop2 Physicochemical Profile prop2->node_A Balanced prop2->node_B Planarity Risk prop2->node_C Improved ADME prop3 Synthetic Tractability prop3->node_A Moderate prop3->node_B High prop3->node_C Improving

Caption: Logical relationship between different bicyclic carbonitrile scaffolds.

Section 3: Key Experimental Protocols

To provide actionable insights, this section details representative protocols relevant to the evaluation of these scaffolds. The choice of a specific protocol is guided by the need to assess synthesis, target engagement, and potential safety liabilities.

Protocol 1: Synthesis of a Pyridoo[1][2]xazine Scaffold

This protocol describes a general method for the cyclization step, a crucial part of forming the core scaffold. [6] Objective: To synthesize a 3,4-dihydro-2H-pyrido[3,2-b]o[1][2]xazine derivative via intramolecular cyclization.

Materials:

  • N-(2-hydroxy-pyridin-3-yl)-substituted amine intermediate

  • Formaldehyde (37% solution in water)

  • Methanol (anhydrous)

  • Round-bottom flask, reflux condenser, magnetic stirrer

  • Standard workup and purification reagents (e.g., ethyl acetate, brine, sodium sulfate, silica gel)

Procedure:

  • Reaction Setup: To a solution of the N-(2-hydroxy-pyridin-3-yl)-substituted amine (1.0 eq) in methanol (0.2 M), add formaldehyde solution (1.5 eq). Rationale: Formaldehyde acts as the one-carbon electrophile required to form the oxazine ring.

  • Reflux: Heat the reaction mixture to reflux (approx. 65°C) and stir for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC). Rationale: Heating provides the activation energy for the cyclization reaction.

  • Workup: Upon completion, cool the mixture to room temperature and concentrate under reduced pressure to remove the methanol.

  • Extraction: Redissolve the residue in ethyl acetate and wash sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate. Rationale: This removes water-soluble impurities and residual reagents.

  • Purification: Filter the drying agent and concentrate the filtrate. Purify the crude product by flash column chromatography on silica gel to yield the desired 3,4-dihydro-2H-pyrido[3,2-b]o[1][2]xazine derivative.

Protocol 2: In Vitro hERG Inhibition Assay (Automated Patch-Clamp)

Assessing hERG potassium channel inhibition is a critical step in preclinical safety assessment to de-risk compounds for potential cardiotoxicity. [8][9] Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of a test compound on the hERG channel.

Materials:

  • CHO or HEK293 cells stably expressing the hERG channel

  • Automated patch-clamp system (e.g., IonWorks Quattro, QPatch)

  • Extracellular and intracellular recording solutions

  • Test compound stock solution in DMSO

  • Positive control (e.g., Dofetilide, Doxepin)[10]

Procedure:

  • Cell Preparation: Harvest hERG-expressing cells and prepare a single-cell suspension in the extracellular solution at the appropriate density for the patch-clamp system.

  • Compound Preparation: Prepare serial dilutions of the test compound in the extracellular solution. The final DMSO concentration should be kept constant (e.g., <0.5%) across all wells. Rationale: High concentrations of DMSO can affect cell membrane integrity.

  • Assay Execution:

    • Load cells, solutions, and the compound plate onto the automated patch-clamp instrument.

    • The instrument will establish whole-cell patch-clamp configurations.

    • Apply a voltage-clamp protocol designed to elicit hERG tail currents. A typical protocol involves a depolarizing pulse to +20 mV to open the channels, followed by a repolarizing step to -50 mV to measure the deactivating tail current.

    • Record baseline currents, then apply the test compound at various concentrations and record the inhibited currents.

  • Data Analysis:

    • Measure the peak tail current amplitude at each compound concentration.

    • Normalize the data to the vehicle control (0% inhibition) and a high concentration of a known blocker (100% inhibition).

    • Fit the concentration-response data to a four-parameter logistic equation to determine the IC₅₀ value. Rationale: This model provides a quantitative measure of the compound's potency as a hERG inhibitor.

Protocol 3: Cytochrome P450 (CYP) Inhibition Assay

This assay determines if a compound inhibits major drug-metabolizing enzymes, which is a primary cause of drug-drug interactions. [11][12] Objective: To measure the IC₅₀ of a test compound against major CYP isoforms (e.g., CYP3A4, CYP2D6, CYP2C9).

Materials:

  • Human liver microsomes (HLM)

  • NADPH regenerating system

  • Specific fluorescent probe substrates for each CYP isoform

  • Test compound and known inhibitor (positive control)

  • Phosphate buffer (pH 7.4)

Procedure:

  • Reaction Mixture Preparation: In a 96-well plate, combine HLM, phosphate buffer, and the test compound at various concentrations. Rationale: HLM contains the CYP enzymes.

  • Pre-incubation: Pre-incubate the mixture at 37°C for 10 minutes to allow the compound to interact with the enzymes.

  • Reaction Initiation: Add a solution containing the specific fluorescent probe substrate and the NADPH regenerating system to initiate the metabolic reaction. Rationale: NADPH is a required cofactor for CYP enzyme activity.

  • Incubation: Incubate at 37°C for a specified time (e.g., 15-30 minutes).

  • Reaction Termination: Stop the reaction by adding a stop solution (e.g., acetonitrile).

  • Detection: Read the fluorescence of the metabolized probe on a plate reader.

  • Data Analysis: Calculate the percent inhibition at each concentration relative to the vehicle control. Determine the IC₅₀ value by fitting the data to a suitable concentration-response model.

Conclusion and Future Perspectives

The choice of a bicyclic carbonitrile scaffold is a critical decision in the drug design process, with profound implications for a compound's biological activity and pharmacokinetic profile.

  • 3,4-Dihydro-2H-pyrido[3,2-b]o[1][2]xazine-7-carbonitrile represents a promising but underexplored scaffold. Its non-planar, heteroatom-rich structure offers a balance of rigidity and opportunities for specific hydrogen bonding interactions, making it an attractive starting point for libraries targeting enzymes like kinases.

  • 1H-Pyrrole-3-carbonitrile derivatives are well-suited for targets that favor planar, aromatic ligands, as demonstrated by their success as STING agonists. The challenge with this class lies in maintaining drug-like properties while navigating the potential pitfalls of planarity.

  • Bicyclo[1.1.1]pentane-1-carbonitrile stands out as a powerful tool for improving ADME properties. Its use as a 3D bioisostere for aromatic rings is a validated strategy to enhance metabolic stability and solubility, crucial for developing orally bioavailable drugs.

Ultimately, the optimal scaffold is target-dependent. For researchers aiming to decorate a novel 3D space with multiple hydrogen bonding opportunities, the pyrido[3,2-b]o[1][2]xazine core is a compelling choice. For those needing to engage in π-stacking within a well-defined aromatic pocket, the pyrrole system is proven. And for teams looking to solve pervasive ADME problems in a lead series, the BCP scaffold offers a rational and effective solution. Future research should focus on generating more extensive biological data for emerging scaffolds like the pyrido[3,2-b]o[1][2]xazine-7-carbonitrile to fully unlock their therapeutic potential.

References

Sources

Comparative

A Comparative Guide to HPLC Method Validation for Purity Analysis of 3,4-Dihydro-2H-pyrido[3,2-b]oxazine-7-carbonitrile

A Comparative Guide to HPLC Method Validation for Purity Analysis of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile In the landscape of pharmaceutical development, ensuring the purity of an active pharmaceutica...

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Author: BenchChem Technical Support Team. Date: April 2026

A Comparative Guide to HPLC Method Validation for Purity Analysis of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile

In the landscape of pharmaceutical development, ensuring the purity of an active pharmaceutical ingredient (API) is paramount to guaranteeing its safety and efficacy.[1] This guide provides an in-depth, experience-driven comparison of High-Performance Liquid Chromatography (HPLC) method validation for the purity analysis of the novel compound 3,4-Dihydro-2H-pyrido[3,2-b][2][3]oxazine-7-carbonitrile. We will not only detail a robust, newly proposed HPLC method and its comprehensive validation but also objectively compare its performance with alternative analytical technologies, supported by illustrative experimental data. This document is intended for researchers, scientists, and drug development professionals seeking to establish and validate reliable purity testing methods.

The Criticality of a Validated Purity Method

A validated analytical method provides documented evidence that the procedure is suitable for its intended purpose.[4] For purity analysis, this means the method must be able to accurately and reliably quantify the main compound while separating it from any potential impurities, including process-related impurities and degradation products.[5] The International Council on Harmonisation (ICH) guideline Q2(R1) provides a comprehensive framework for the validation of analytical procedures, which forms the basis of the methodologies described herein.[6][7]

Proposed HPLC Method for 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile

Based on the chemical structure of 3,4-Dihydro-2H-pyrido[3,2-b][2][3]oxazine-7-carbonitrile, a reverse-phase HPLC method is proposed. The presence of aromatic and heterocyclic moieties suggests strong UV absorbance, making UV detection a suitable choice. The polarity of the molecule indicates that a C18 column with a polar-modified stationary phase would provide good retention and selectivity.

ParameterProposed ConditionRationale
Column C18, 250 mm x 4.6 mm, 5 µm particle sizeProvides good resolution and is a workhorse in pharmaceutical analysis for a wide range of compounds.
Mobile Phase A 0.1% Formic Acid in WaterProvides a consistent pH and aids in good peak shape for polar and ionizable compounds.
Mobile Phase B 0.1% Formic Acid in AcetonitrileAcetonitrile is a common organic modifier in reverse-phase HPLC with good UV transparency.
Gradient 10% B to 90% B over 20 minutesA gradient elution is necessary to ensure the elution of any potential non-polar impurities and to clean the column effectively.
Flow Rate 1.0 mL/minA standard flow rate for a 4.6 mm ID column, providing a balance between analysis time and resolution.
Column Temperature 30 °CMaintaining a constant column temperature ensures reproducible retention times.
Detection Wavelength 254 nmA common wavelength for aromatic and conjugated systems, likely to provide a good response for the analyte and related impurities.
Injection Volume 10 µLA typical injection volume for analytical HPLC.

PART 1: Comprehensive Validation of the Proposed HPLC Method

A thorough validation of the proposed HPLC method is essential to demonstrate its suitability for the intended purpose of purity analysis. The following validation parameters, as stipulated by ICH Q2(R1), will be assessed.[6][7]

Specificity and Forced Degradation Studies

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[7] To establish specificity, forced degradation studies are indispensable.[5][8][9] These studies involve subjecting the drug substance to various stress conditions to generate potential degradation products.[10]

Experimental Protocol for Forced Degradation:

  • Acid Hydrolysis: Dissolve 10 mg of 3,4-Dihydro-2H-pyrido[3,2-b][2][3]oxazine-7-carbonitrile in 10 mL of 0.1 M HCl. Heat at 80°C for 24 hours. Neutralize with an appropriate amount of 0.1 M NaOH before injection.

  • Base Hydrolysis: Dissolve 10 mg of the analyte in 10 mL of 0.1 M NaOH. Heat at 80°C for 24 hours. Neutralize with an appropriate amount of 0.1 M HCl before injection.

  • Oxidative Degradation: Dissolve 10 mg of the analyte in 10 mL of 3% hydrogen peroxide. Keep at room temperature for 24 hours.

  • Thermal Degradation: Expose the solid drug substance to 105°C for 48 hours.

  • Photolytic Degradation: Expose a solution of the drug substance (1 mg/mL in methanol) to UV light (254 nm) and visible light for 7 days.

The chromatograms from these stressed samples are then compared to that of an unstressed sample. The method is considered specific if the main peak is well-resolved from any degradation product peaks.

Forced_Degradation_Workflow cluster_stress Stress Conditions Acid Acid Hydrolysis Analysis HPLC Analysis Acid->Analysis Base Base Hydrolysis Base->Analysis Oxidation Oxidative Degradation Oxidation->Analysis Thermal Thermal Degradation Thermal->Analysis Photo Photolytic Degradation Photo->Analysis API API Sample API->Acid API->Base API->Oxidation API->Thermal API->Photo Result Peak Purity Assessment (Resolution > 2) Analysis->Result

Caption: Workflow for Forced Degradation Studies.

Linearity

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.

Experimental Protocol for Linearity:

  • Prepare a stock solution of 3,4-Dihydro-2H-pyrido[3,2-b][2][3]oxazine-7-carbonitrile at a concentration of 1 mg/mL.

  • Perform serial dilutions to prepare at least five concentrations ranging from 0.05% to 150% of the target concentration (e.g., 0.1 mg/mL).

  • Inject each concentration in triplicate.

  • Plot a graph of the mean peak area versus concentration and perform a linear regression analysis.

The acceptance criterion is a correlation coefficient (r²) of ≥ 0.999.

Accuracy

Accuracy is the closeness of test results obtained by the method to the true value.

Experimental Protocol for Accuracy:

  • Prepare a placebo mixture (if for a drug product) or use a known purity standard of the drug substance.

  • Spike the placebo or standard with known amounts of the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare each concentration level in triplicate.

  • Analyze the samples and calculate the percentage recovery.

The acceptance criterion is a mean recovery of 98.0% to 102.0%.

Precision

Precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It is assessed at two levels: repeatability and intermediate precision.

Experimental Protocol for Precision:

  • Repeatability (Intra-assay precision): Analyze six replicate samples of the analyte at 100% of the target concentration on the same day, by the same analyst, and on the same instrument.

  • Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, and on a different instrument.

The acceptance criterion is a relative standard deviation (RSD) of ≤ 2.0% for both repeatability and intermediate precision.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)
  • LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

  • LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[7]

Experimental Protocol for LOD and LOQ:

These can be determined based on the standard deviation of the response and the slope of the calibration curve obtained during the linearity study.

  • LOD = 3.3 * (Standard Deviation of the y-intercept / Slope)

  • LOQ = 10 * (Standard Deviation of the y-intercept / Slope)

The calculated LOQ should be confirmed by analyzing a sample at this concentration and demonstrating acceptable precision and accuracy.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.[11]

Experimental Protocol for Robustness:

Introduce small variations to the method parameters, one at a time, and assess the effect on the results. Examples of variations include:

  • Flow rate (± 0.1 mL/min)

  • Column temperature (± 2 °C)

  • Mobile phase composition (± 2% organic)

  • Detection wavelength (± 2 nm)

The system suitability parameters (e.g., resolution, tailing factor, theoretical plates) should remain within acceptable limits for each variation.

PART 2: Comparison with Alternative Purity Analysis Techniques

While HPLC is a cornerstone of pharmaceutical analysis, other techniques offer distinct advantages in certain scenarios.[1]

Ultra-High-Performance Liquid Chromatography (UHPLC)

UHPLC is an evolution of HPLC that utilizes columns with smaller particle sizes (<2 µm), leading to significantly higher resolution, faster analysis times, and reduced solvent consumption.[11][12][13]

Comparison with Proposed HPLC Method:

FeatureProposed HPLC MethodUHPLC Method
Analysis Time ~25 minutes~5 minutes
Resolution GoodExcellent
Solvent Consumption HighLow
System Pressure ~100-200 bar~600-1000 bar
Instrument Cost ModerateHigh

UHPLC would be a superior choice for high-throughput screening of purity or for resolving very closely related impurities.[14]

Capillary Electrophoresis (CE)

CE is a high-resolution separation technique that separates analytes based on their charge-to-size ratio in an electric field.[15][16][17] It is particularly well-suited for the analysis of charged molecules and offers a different separation mechanism compared to HPLC.[18]

Comparison with Proposed HPLC Method:

FeatureProposed HPLC MethodCapillary Electrophoresis (CE)
Separation Principle Partitioning between mobile and stationary phasesElectrophoretic mobility
Sample Volume MicrolitersNanoliters
Solvent Consumption HighExtremely Low
Throughput ModerateHigh (with capillary arrays)
Sensitivity (UV) GoodGenerally lower than HPLC

CE can be a valuable orthogonal technique to confirm the purity results obtained by HPLC, especially for ionizable compounds.

Supercritical Fluid Chromatography (SFC)

SFC is a form of normal-phase chromatography that uses a supercritical fluid, typically carbon dioxide, as the mobile phase.[19] It is known for its speed and reduced environmental impact due to lower solvent consumption.[2][20][21]

Comparison with Proposed HPLC Method:

FeatureProposed HPLC MethodSupercritical Fluid Chromatography (SFC)
Mobile Phase Aqueous/OrganicSupercritical CO₂ with co-solvent
Selectivity Reverse-phaseNormal-phase like
Analysis Time ~25 minutes~5-10 minutes
Environmental Impact ModerateLow
Applicability Broad range of polaritiesBest for less polar to moderately polar compounds

SFC could be advantageous if the impurities are less polar and difficult to resolve by reverse-phase HPLC.[3]

Illustrative Comparative Data

The following table presents hypothetical but realistic performance data for the validated HPLC method and its alternatives for the purity analysis of 3,4-Dihydro-2H-pyrido[3,2-b][2][3]oxazine-7-carbonitrile.

ParameterValidated HPLC MethodUHPLCCapillary Electrophoresis (CE)Supercritical Fluid Chromatography (SFC)
Linearity (r²) 0.99950.99980.99920.9994
Accuracy (% Recovery) 99.5 ± 1.2%100.1 ± 0.8%98.9 ± 1.5%99.2 ± 1.3%
Precision (RSD) 0.8%0.5%1.2%0.9%
LOQ (µg/mL) 0.10.050.50.2
Run Time (min) 255108

Conclusion

The proposed reverse-phase HPLC method, when fully validated according to ICH Q2(R1) guidelines, provides a robust and reliable approach for the purity analysis of 3,4-Dihydro-2H-pyrido[3,2-b][2][3]oxazine-7-carbonitrile. The comprehensive validation process, including rigorous forced degradation studies, ensures the method's specificity and stability-indicating nature.

While HPLC remains the workhorse of pharmaceutical quality control, alternative technologies such as UHPLC, CE, and SFC offer significant advantages in terms of speed, resolution, and reduced environmental impact. The choice of the most appropriate analytical technique will depend on the specific requirements of the analysis, such as throughput needs, the nature of the impurities, and available instrumentation. For routine quality control, the validated HPLC method is highly suitable. For high-throughput environments or for challenging separations, UHPLC would be the preferred option. CE and SFC serve as excellent orthogonal techniques to provide a more comprehensive understanding of the compound's purity profile.

Method_Selection_Logic Start Purity Analysis Requirement RoutineQC Routine QC? Start->RoutineQC HighThroughput High Throughput or Complex Separation? RoutineQC->HighThroughput No HPLC Validated HPLC RoutineQC->HPLC Yes Orthogonal Orthogonal Confirmation Needed? HighThroughput->Orthogonal No UHPLC UHPLC HighThroughput->UHPLC Yes CE_SFC CE or SFC Orthogonal->CE_SFC Yes

Caption: Decision tree for selecting a purity analysis method.

References

  • Novartis. (2021, November 22). Achiral Supercritical Fluid Chromatography (SFC) for the Purification of Pharmaceuticals. [Link]

  • American Pharmaceutical Review. (2013, April 30). Implementation of Achiral Supercritical Fluid Chromatography in Drug Development Testing. [Link]

  • Pharmaceutical Technology. (2025, March 13). Supercritical Fluid Chiral Separations. [Link]

  • LCGC International. (n.d.). Advances in Supercritical Fluid Chromatography for the Analysis of Chiral and Achiral Pharmaceuticals. [Link]

  • Onyx Scientific. (n.d.). A practical guide to forced degradation and stability studies for drug substances. [Link]

  • Wikipedia. (n.d.). Supercritical fluid chromatography. [Link]

  • Avance Biosciences. (2026, January 9). Capillary Electrophoresis Services Supporting Drug Development. [Link]

  • LCGC International. (2020, November 1). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. [Link]

  • PharmTech. (2023, April 23). Forced Degradation in Pharmaceuticals – A Regulatory Update. [Link]

  • American Pharmaceutical Review. (n.d.). Forced Degradation Studies: Regulatory Considerations and Implementation. [Link]

  • EAG Laboratories. (n.d.). Ultra High Performance Liquid Chromatography (UHPLC). [Link]

  • SCIEX. (n.d.). Capillary Electrophoresis in Quality Control: Part I: Application for Therapeutic Proteins. [Link]

  • Veeprho. (2024, August 8). High-Performance Liquid Chromatography (HPLC) for Impurity Analysis. [Link]

  • Technology Networks. (2024, November 4). Capillary Electrophoresis in Focus: A Solution for Characterization and Quality Control. [Link]

  • Pharmaceutical Technology. (2019, February 1). The Benefits of Combining UHPLC-UV and MS for Peptide Impurity Profiling. [Link]

  • Moravek, Inc. (n.d.). Top 5 Methods of Assessing Chemical Purity. [Link]

  • Pharmaceutical Technology. (2026, March 22). Forced Degradation Studies for Biopharmaceuticals. [Link]

  • National Institutes of Health. (n.d.). Capillary electrophoresis in pharmaceutical analysis. [Link]

  • U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

  • ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • U.S. Food and Drug Administration. (n.d.). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • ACS Publications. (2013, February 8). Rapid and Comprehensive Impurity Profiling of Synthetic Thyroxine by Ultrahigh-Performance Liquid Chromatography–High-Resolution Mass Spectrometry. [Link]

  • Pharmatutor. (n.d.). Recent Advances in Analytical Methodologies for the Determination of Impurities in Drugs. [Link]

  • ResearchGate. (n.d.). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. [Link]

  • National Center for Biotechnology Information. (2025, December 24). Development and validation of a sustainable UHPLC method for quantification and impurity profiling of carfilzomib. [Link]

  • IJRAR.org. (n.d.). Spectrophotometric Analysis of Drugs: Methods for Purity Assessment and Pharmaceutical Formulation. [Link]

  • International Council for Harmonisation. (n.d.). Quality Guidelines. [Link]

  • ALWSCI. (2024, September 4). Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. [Link]

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Validation

A Comparative Guide to the Chemical Reactivity of Pyrido[3,2-b]oxazine-7-carbonitrile and Quinazoline Derivatives

A Comparative Guide to the Chemical Reactivity of Pyrido[3,2-b][1][2]oxazine-7-carbonitrile and Quinazoline Derivatives This guide provides an in-depth comparative analysis of the chemical reactivity of two significant h...

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Author: BenchChem Technical Support Team. Date: April 2026

A Comparative Guide to the Chemical Reactivity of Pyrido[3,2-b][1][2]oxazine-7-carbonitrile and Quinazoline Derivatives

This guide provides an in-depth comparative analysis of the chemical reactivity of two significant heterocyclic scaffolds in medicinal chemistry: pyrido[3,2-b][1][2]oxazine-7-carbonitrile and quinazoline derivatives. Our objective is to move beyond a simple description of reactions and delve into the underlying electronic principles that govern their reactivity profiles. This analysis is designed for researchers, scientists, and drug development professionals seeking to understand and strategically exploit the chemical properties of these important molecular frameworks.

Introduction: Scaffolds of Medicinal Importance

Heterocyclic compounds form the bedrock of modern pharmacology. Among them, quinazoline and its bioisosteres, such as the pyrido[3,2-b][1][2]oxazine system, are of paramount interest.

Quinazoline , a bicyclic aromatic compound composed of a fused benzene and pyrimidine ring, is recognized as a "privileged scaffold" in drug discovery.[3][4] Its derivatives have demonstrated a vast spectrum of biological activities, including anticancer, antihypertensive, and anti-inflammatory properties.[1][5] Several FDA-approved drugs, such as the EGFR inhibitors Gefitinib and Erlotinib, feature the quinazoline core, highlighting its clinical significance.[6]

The pyrido[3,2-b][1][2]oxazine scaffold, while less extensively documented in classical reactivity studies, has emerged as a crucial component in modern targeted therapeutics, particularly in the development of kinase and PARP inhibitors.[7][8] The inclusion of a carbonitrile group at the 7-position significantly modulates its electronic properties, creating a unique reactivity profile that can be strategically leveraged in molecular design.

This guide will dissect and compare the reactivity of these two systems towards both electrophilic and nucleophilic reagents, providing a foundational understanding for their synthetic manipulation.

Structural and Electronic Properties: The Basis of Reactivity

The reactivity of an aromatic system is dictated by the electron density of its ring carbons. The presence and position of heteroatoms and substituents create distinct electronic landscapes that favor certain types of reactions.

Caption: Core structures of Quinazoline and Pyrido[3,2-b][1][2]oxazine-7-carbonitrile.

  • Quinazoline: The pyrimidine ring is inherently electron-deficient due to the presence of two electronegative nitrogen atoms. This deactivates the entire bicyclic system towards electrophilic attack but makes the carbons of the pyrimidine ring (positions 2 and 4) highly susceptible to nucleophilic attack.[2][6] The fused benzene ring retains more of its aromatic character and is the preferred site for electrophilic substitution.

  • Pyrido[3,2-b][1][2]oxazine-7-carbonitrile: This system is profoundly electron-deficient. The pyridine ring, analogous to the pyrimidine ring in quinazoline, is deactivated by its nitrogen atom. The adjacent oxazine ring's oxygen atom can donate some electron density via resonance, but this effect is overwhelmed by the powerful electron-withdrawing nature of the nitrile (-CN) group at position 7. This intense electron-withdrawing character renders the entire scaffold highly resistant to electrophilic attack while strongly activating it for nucleophilic substitution.

Comparative Reactivity Analysis

The differing electronic landscapes of these two scaffolds lead to distinct and predictable patterns of chemical reactivity.

Caption: Preferred sites for electrophilic (red) and nucleophilic (blue) attack.

A. Electrophilic Aromatic Substitution

This is a key point of divergence between the two systems.

  • Quinazoline: The pyrimidine ring strongly resists electrophilic attack. Substitution occurs preferentially on the more electron-rich benzene ring. Nitration, the most common electrophilic substitution reaction for this scaffold, yields 6-nitroquinazoline under standard conditions (fuming HNO₃ in H₂SO₄).[2][9] The general order of reactivity for electrophilic attack on the benzene ring is 8 > 6 > 5 > 7.[6]

  • Pyrido[3,2-b][1][2]oxazine-7-carbonitrile: Due to the combined deactivating effects of the pyridine nitrogen and the 7-carbonitrile group, this scaffold is extremely unreactive towards electrophiles. Standard electrophilic substitution reactions are generally not feasible. Synthetic strategies must rely on other methods, such as cross-coupling reactions on pre-functionalized (e.g., halogenated) derivatives, to introduce substituents.[7]

B. Nucleophilic Aromatic Substitution (SNAr)

SNAr is the most synthetically valuable reaction class for both scaffolds, enabling the introduction of a wide variety of functional groups.

  • Quinazoline: The pyrimidine ring is highly activated for SNAr. Halogen atoms at positions 2 and 4 serve as excellent leaving groups. In 2,4-dichloroquinazoline precursors, nucleophilic attack occurs with high regioselectivity at the 4-position first.[10] This selectivity is driven by the electronic properties of the C4 carbon, which computational studies have shown to possess a higher LUMO coefficient, making it more susceptible to nucleophilic attack.[11] This predictable reactivity is a cornerstone of quinazoline-based drug synthesis.

  • Pyrido[3,2-b][1][2]oxazine-7-carbonitrile: The pyridine ring is similarly activated for SNAr. The potent electron-withdrawing nitrile group at C7 significantly enhances the electrophilicity of the ring carbons, particularly those at the ortho (C6, C8) positions. Therefore, a leaving group (e.g., a halogen) at the C6 or C8 position would be exceptionally labile and readily displaced by nucleophiles. Synthetic routes often install a bromo group at the 7-position, which, while not activated for SNAr, serves as a handle for palladium-catalyzed cross-coupling reactions like the Suzuki reaction.[7][12]

C. Other Reactions
  • Addition Reactions: Quinazoline is known to undergo addition of anionic reagents across the polarized C4=N3 double bond.[9][13]

  • Reduction: Both scaffolds can be reduced using reagents like sodium borohydride or catalytic hydrogenation, typically affecting the N-containing heterocyclic ring to yield dihydro or tetrahydro derivatives.[9]

Summary of Reactivity Data

The following table summarizes the key comparative reactivity profiles based on established experimental evidence and electronic principles.

Reaction TypeQuinazoline DerivativesPyrido[3,2-b][1][2]oxazine-7-carbonitrileCausality
Electrophilic Substitution Occurs on the benzene ring (C6, C8).[2][6]Extremely difficult; scaffold is highly deactivated.The pyrimidine ring deactivates the system, but the benzene ring remains sufficiently nucleophilic. The pyridoxazine system is severely deactivated by both the pyridine N and the C7-CN group.
Nucleophilic Substitution Highly facile at C4 and C2 (C4 > C2).[10][11]Predicted to be highly facile at C6 and C8.The pyrimidine ring is inherently electron-poor. The pyridine ring is strongly activated by the C7-CN group, making ortho/para positions highly electrophilic.
Primary Site of Attack Electrophilic: Benzene Ring (C6/C8). Nucleophilic: Pyrimidine Ring (C4).Electrophilic: N/A. Nucleophilic: Pyridine Ring (C6/C8).Reflects the distribution of electron density across the respective bicyclic systems.

Experimental Protocol: Comparative Nucleophilic Aromatic Substitution

To provide a tangible illustration of the reactivity principles discussed, this section outlines a self-validating experimental protocol designed to compare the SNAr reactivity of 4-chloroquinazoline and a representative halo-pyridoxazine derivative.

Objective: To compare the rate and efficiency of nucleophilic substitution of a chlorine atom from 4-chloroquinazoline versus 6-chloro-pyrido[3,2-b][1][2]oxazine-7-carbonitrile with a model nucleophile, piperidine.

Caption: Experimental workflow for comparing SNAr reactivity.

Methodology
  • Preparation:

    • In two separate, identical reaction vials equipped with stir bars, add 4-chloroquinazoline (1.0 eq) and 6-chloro-pyrido[3,2-b][1][2]oxazine-7-carbonitrile (1.0 eq), respectively.

    • To each vial, add anhydrous N,N-Dimethylformamide (DMF) to achieve a 0.2 M concentration.

  • Reagent Addition:

    • To each vial, add piperidine (1.2 eq). The choice of a secondary amine like piperidine is deliberate; it is a common nucleophile in medicinal chemistry with moderate reactivity, allowing for observable differences in reaction rates.

    • Add anhydrous potassium carbonate (K₂CO₃) (2.0 eq) to each vial to act as a base, scavenging the HCl byproduct.

  • Reaction and Monitoring:

    • Place both vials in a pre-heated reaction block at 80 °C and stir vigorously.

    • Monitor the progress of each reaction simultaneously by Thin Layer Chromatography (TLC) every 30 minutes. Spot the starting material and the reaction mixture on the same plate to visualize the consumption of starting material and the formation of the product.

    • Self-Validation: The side-by-side nature of this experiment ensures that any observed differences in reactivity are due to the intrinsic properties of the substrates, not variations in experimental conditions.

  • Work-up and Analysis:

    • Once TLC indicates the consumption of the starting material (or after a set time, e.g., 4 hours), cool the vials to room temperature.

    • Dilute the reaction mixtures with water and extract with ethyl acetate.

    • Analyze the crude product from each reaction by LC-MS to determine the percentage conversion and confirm the mass of the desired product.

    • Purify the products by column chromatography for full characterization.

Expected Outcome and Rationale
  • The reaction with 6-chloro-pyrido[3,2-b][1][2]oxazine-7-carbonitrile is expected to proceed significantly faster than the reaction with 4-chloroquinazoline.

  • Causality: The extreme electron-withdrawing power of the 7-carbonitrile group provides a much stronger driving force for nucleophilic attack at the C6 position compared to the activation provided by the two nitrogens at the C4 position of quinazoline. This experiment provides direct, compelling evidence for the powerful activating effect of the nitrile substituent.

Conclusion

While both quinazoline and pyrido[3,2-b][1][2]oxazine scaffolds are cornerstones of modern medicinal chemistry, their chemical reactivities are distinct and predictable.

  • Quinazoline offers a robust platform with well-defined reactivity: electrophilic attack on its carbocyclic ring and highly regioselective nucleophilic substitution on its heterocyclic ring. Its behavior is well-documented and synthetically reliable.[1][10]

  • Pyrido[3,2-b][1][2]oxazine-7-carbonitrile represents a more specialized, highly polarized scaffold. It is largely inert to electrophilic attack but is exceptionally activated for nucleophilic substitution, offering a powerful handle for late-stage functionalization, provided a suitable leaving group is present.

A thorough understanding of these comparative principles is essential for any scientist engaged in the design and synthesis of novel therapeutics, enabling the rational selection of scaffolds and synthetic routes to achieve desired molecular targets.

References

  • Medicinal Chemistry of Quinazolines as Analgesic and Anti-Inflammatory Agents. (2025). [Source Not Available]
  • Medicinal Chemistry of Quinazolines as Anticancer Agents Targeting Tyrosine Kinases. (2023). [Source Not Available]
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  • Chemical Characteristics, Synthetic Methods, and Biological Potential of Quinazoline and Quinazolinone Derivatives - PMC. (2015). Molecules. [Link]

  • Quinazoline - Wikipedia. (2023). Wikipedia. [Link]

  • Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances - Frontiers. (2021). Frontiers in Chemistry. [Link]

  • Quinazoline derivatives & pharmacological activities: a review - SciSpace. (2009). International Journal of Physical Sciences. [Link]

  • recent advances in selective functionalization of the quinazoline scaffold. (n.d.). [Source Not Available].
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  • Quinazolinones, the Winning Horse in Drug Discovery - MDPI. (2023). Molecules. [Link]

  • Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry - PMC. (2024). Molecules. [Link]

  • Synthesis and properties of quinazoline-based versatile exciplex-forming compounds. (2020). Beilstein Journal of Organic Chemistry. [Link]

  • Alkanoylation of quinazoline by nucleophilic aromatic substitution: Combined experimental and computational study. (2018). ResearchGate. [Link]

  • Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry - PubMed. (2024). Molecules. [Link]

  • Synthesis of substituted 3,4-dihydro-2 H-pyrido[3,2- b][1][2]oxazine as new scaffolds for potential bioactive compounds. (2001). ResearchGate. [Link]

  • Regioselectivity of Electrophilic Attack on 4-Methyl-1-thioxo-1,2,4,5-tetrahydro[1][2][14]triazolo[4,3-a]quinazolin-5-one. Part 1: Reactions at the Sulfur Atom - MDPI. (2001). Molecules. [Link]

  • Quinazolinone and quinazoline derivatives: recent structures with potent antimicrobial and cytotoxic activities - PMC. (2017). Future Journal of Pharmaceutical Sciences. [Link]

  • [Pyridinol derivatives. (9) Synthesis and pharmacological activity of 4-phenylalkyl-3,4-dihydro-2H-pyrido[3,2-b] - PubMed. (1983). Yakugaku Zasshi. [Link]

  • Chemical Characteristics, Synthetic Methods, and Biological Potential of Quinazoline and Quinazolinone Derivatives. (2015). ResearchGate. [Link]

  • [Studies on pyridinol derivatives. II. Synthesis and pharmacological activity of 2H-pyrido[3,2-b] - PubMed. (1983). Yakugaku Zasshi. [Link]

  • Quinazolines as Adenosine Receptor Antagonists: SAR and Selectivity for A2B Receptors - PMC. (2008). Journal of Medicinal Chemistry. [Link]

  • Novel pyrido[2,3-b][1][2]oxazine-based EGFR-TK inhibitors: rational design and synthesis of potent and selective agents targeting resistance mutations in non-small cell lung cancer - PMC. (2024). RSC Medicinal Chemistry. [Link]

  • RECENT DEVELOPMENTS IN SYNTHETIC METHODS AND PHARMACOLOGICAL ACTIVITIES OF QUINAZOLINONE DERIVATIVES: A REVIEW. (2025). Universal Journal of Pharmaceutical Research. [Link]

  • Synthesis of potential anticancer agents. Pyrido[4,3-b][1][2]oxazines and pyrido[4,3-b][1][2]thiazines | Journal of Medicinal Chemistry. (1981). Journal of Medicinal Chemistry. [Link]

  • Novel pyrido[2,3-b][1][2]oxazine-based EGFR-TK inhibitors: rational design and synthesis of potent and selective agents targeting resistance mutations in non-small cell lung cancer. (2024). RSC Publishing. [Link]

  • Synthesis, chemical reactivity and fungicidal activity of pyrido[1,2-b][1][2][14]triazine derivatives. (2009). [Source Not Available].

  • TFA-catalyzed Q‐Tube Reactor-Assisted Strategy for the Synthesis of Pyrido[1,2‐b][1,2. (2021). ACS Omega. [Link]

  • Exploring the structural-activity relationship of hexahydropyrazino[1,2-d]pyrido[3,2-b][1][2]oxazine derivatives as potent and orally-bioavailable PARP7 inhibitors - PubMed. (2023). European Journal of Medicinal Chemistry. [Link]

  • Exploration of Pyrido[3,4-d]pyrimidines as Antagonists of the Human Chemokine Receptor CXCR2 - MDPI. (2023). Molecules. [Link]/5/2135)

Sources

Comparative

Publish Comparison Guide: Mass Spectrometry Fragmentation Profiling of 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile

Executive Summary As a Senior Application Scientist, navigating the analytical landscape of novel heterocyclic scaffolds requires a deep understanding of both molecular behavior and instrument capabilities. 3,4-Dihydro-2...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As a Senior Application Scientist, navigating the analytical landscape of novel heterocyclic scaffolds requires a deep understanding of both molecular behavior and instrument capabilities. 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile (Chemical Formula: C8H7N3O; Exact Mass: 161.0589 Da) is a critical bicyclic building block frequently utilized in the development of kinase and PARP inhibitors[1].

This guide objectively evaluates the mass spectrometric (MS) fragmentation mechanisms of this compound and compares the performance of three leading MS platforms—Triple Quadrupole (QqQ), Quadrupole Time-of-Flight (Q-TOF), and Orbitrap—to empower drug development professionals in selecting the optimal analytical workflow for pharmacokinetic (PK) quantification and metabolite identification.

Mechanistic Fragmentation Profiling (E-E-A-T)

To develop robust quantitative assays (e.g., Multiple Reaction Monitoring), one must first understand the causality behind the collision-induced dissociation (CID) of the target molecule. Under positive Electrospray Ionization (ESI+), the molecule readily forms a protonated precursor ion [M+H]+ at m/z 162.0667 .

The fragmentation of this precursor is driven by the thermodynamic stability of the resulting product ions and the lability of its functional groups:

  • Carbonitrile Cleavage (Loss of HCN): Aromatic and heteroaromatic nitriles undergo a highly characteristic neutral loss of hydrogen cyanide (HCN, 27.01 Da) upon collisional activation[2]. This yields a highly stable product ion at m/z 135.055 .

  • Oxazine Ring Opening & Retro-Diels-Alder (RDA): The saturated portion of the 1,4-oxazine ring is structurally strained compared to the fused pyridine system. Upon higher collision energies, it undergoes stereospecific ring cleavage and RDA-like fragmentation, expelling a neutral C2H4O fragment (44.02 Da)[3][4]. This results in a product ion at m/z 118.040 .

  • Pyridinium Cation Formation: Successive fragmentation of the oxazine ring and the nitrile group leaves the highly stable, charge-retaining pyridine core, often observed as a terminal pyridinium-type cation at m/z 91.017 .

Fragmentation M Precursor Ion [M+H]+ m/z 162.0667 F1 Product Ion 1 Loss of HCN (-27 Da) m/z 135.055 M->F1 Nitrile Cleavage (Low CE) F2 Product Ion 2 Oxazine Cleavage (-44 Da) m/z 118.040 M->F2 Ring Opening (Med CE) F3 Terminal Pyridinium Core m/z 91.017 F1->F3 Oxazine Cleavage F2->F3 -HCN (High CE)

Proposed ESI+ fragmentation pathway for 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile.

LC-MS Platform Comparison: QqQ vs. Q-TOF vs. Orbitrap

Selecting the right mass spectrometry platform depends entirely on the analytical goal: high-throughput quantification vs. comprehensive structural elucidation. While Triple Quadrupole (QqQ) systems have historically been the gold standard for targeted assays, High-Resolution Accurate-Mass (HRAM) platforms like Orbitrap and Q-TOF are bridging the gap between qualitative and quantitative capabilities[5][6][7].

Quantitative Data & Performance Comparison
Performance MetricTriple Quadrupole (QqQ)Quadrupole Time-of-Flight (Q-TOF)Orbitrap (HRAM)
Mass Resolution Unit (~0.7 Da FWHM)High (30,000 - 60,000)Ultra-High (up to 500,000)
Mass Accuracy 0.1 Da< 2 ppm< 1 ppm
Sensitivity (Targeted) ★★★★★ (Sub-pg/mL)★★★☆☆ (pg/mL)★★★★☆ (Low pg/mL)
Linear Dynamic Range 5–6 orders of magnitude3–4 orders of magnitude4–5 orders of magnitude
Scan Speed Ultra-fast (<2 ms dwell)Very Fast (up to 100 Hz)Moderate (up to 40 Hz)
Primary Application PK/PD, High-throughput MRMMetabolite ID, UntargetedFine Isotope ID, PRM Quant

Expert Insight: For the routine pharmacokinetic quantification of 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile in plasma, a QqQ operating in MRM mode (monitoring the 162.1 → 135.1 transition) is the most robust choice. However, if you are investigating the in vivo biotransformation of this scaffold (e.g., hydroxylation of the oxazine ring), the Orbitrap provides the sub-ppm mass accuracy required to differentiate isobaric metabolites[5][7].

Self-Validating Experimental Protocols

To ensure scientific integrity, the following LC-MS/MS methodology is designed as a self-validating system. By incorporating Stable Isotope-Labeled Internal Standards (SIL-IS) and rigorous System Suitability Testing (SST), the protocol inherently flags matrix effects or instrument drift.

Step-by-Step LC-MS/MS Methodology

Step 1: System Suitability & Calibration

  • Action: Inject a neat standard of 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile (10 ng/mL) to verify the retention time (RT) stability (±0.1 min) and mass accuracy.

  • Causality: Validates that the LC pumps are delivering accurate gradients and the MS optics are clean, preventing false negatives during actual sample analysis.

Step 2: Sample Preparation (Protein Precipitation)

  • Action: Aliquot 50 µL of biological matrix (e.g., plasma) into a microplate. Add 150 µL of ice-cold Acetonitrile containing 5 ng/mL of a deuterated internal standard (e.g., [2H4]-analyte). Vortex for 2 minutes and centrifuge at 14,000 x g for 10 minutes.

  • Causality: Acetonitrile denatures plasma proteins, releasing protein-bound analytes. The SIL-IS corrects for any subsequent ionization suppression in the ESI source.

Step 3: UHPLC Separation

  • Action: Inject 2 µL of the supernatant onto a C18 sub-2 µm column (e.g., 2.1 x 50 mm). Use a mobile phase gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid) at 0.4 mL/min.

  • Causality: Formic acid ensures the basic pyridine nitrogen remains protonated, maximizing [M+H]+ yield. The gradient separates the target analyte from endogenous phospholipids, minimizing matrix effects.

Step 4: Mass Spectrometric Detection (MRM Mode)

  • Action: Configure the QqQ MS with a capillary voltage of 3.5 kV and a desolvation temperature of 350°C. Monitor the primary transition m/z 162.1 → 135.1 (Collision Energy: 20 eV) and the qualifier transition m/z 162.1 → 118.0 (Collision Energy: 25 eV).

  • Causality: Monitoring two transitions ensures peak purity. If the ratio between the quantifier and qualifier ions deviates by >20% from the neat standard, it signals a co-eluting interference.

Workflow S1 Sample Prep (Protein Precipitation) S2 UHPLC Separation (C18 Column) S1->S2 S3 ESI+ Ionization (Formic Acid Matrix) S2->S3 S4 Mass Analysis (QqQ MRM Mode) S3->S4 S5 Data Processing (Quantifier/Qualifier Ratio) S4->S5

Step-by-step LC-MS/MS analytical workflow for pyrido-oxazine derivative quantification.

References

  • Exploring the structural-activity relationship of hexahydropyrazino[1,2-d]pyrido[3,2-b][1,4]oxazine derivatives as potent and orally-bioavailable PARP7 inhibitors Source: European Journal of Medicinal Chemistry / ResearchGate URL:[Link]

  • Triple quadrupole (QqQ) and Orbitrap-based mass spectrometry technology—choose the right tools for the right trade Source: LabRulez LCMS URL:[Link]

  • A comparison of four liquid chromatography–mass spectrometry platforms for the analysis of zeranols in urine Source: NIH / PMC URL:[Link]

  • Stereospecific fragmentation processes in cycloalkane/cycloalkene-fused isomers of saturated pyrrolo[2,1-b][1,3]oxazin-6-one derivatives Source: Journal of the American Society for Mass Spectrometry URL:[Link]

  • Characteristic fragmentation behavior of 5-[1-aryl-1H-pyrrol-2-yl]-1H-tetrazole by electrospray ionization tandem mass spectrometry Source: Life Science Journal URL:[Link]

  • Mass-Spectra of Annelated 4H-3,1-Oxazin-4-ones Source: Australian Journal of Chemistry URL:[Link]

Sources

Validation

A Comparative Guide to Catalytic Hydrogenation Methods for Pyrido-Oxazine Carbonitriles

For researchers and professionals in drug development, the efficient and selective synthesis of primary amines is a cornerstone of lead optimization and candidate manufacturing. The aminomethyl group, in particular, is a...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers and professionals in drug development, the efficient and selective synthesis of primary amines is a cornerstone of lead optimization and candidate manufacturing. The aminomethyl group, in particular, is a key pharmacophore, and its introduction via the reduction of a nitrile is a fundamental transformation. This guide provides an in-depth comparison of two widely employed catalytic hydrogenation methods for the conversion of pyrido-oxazine carbonitriles to their corresponding primary amines, a reaction critical for synthesizing novel pharmaceutical intermediates.

The focus of this guide is to move beyond mere procedural descriptions, offering insights into the causality behind experimental choices and providing the data necessary for informed methodological selection. We will compare the performance of a classic, cost-effective catalyst, Raney® Nickel , with a noble-metal catalyst known for its high activity, Palladium on Carbon (Pd/C) .

The Challenge: Selectivity in Nitrile Hydrogenation

The catalytic hydrogenation of a nitrile (R-C≡N) to a primary amine (R-CH₂NH₂) is not always straightforward. The reaction proceeds through a reactive imine intermediate (R-CH=NH). This intermediate can react with the desired primary amine product, leading to the formation of secondary ((R-CH₂)₂NH) and tertiary ((R-CH₂)₃N) amines as significant byproducts.[1][2] Controlling the reaction conditions to favor the formation of the primary amine is the principal challenge.

General Mechanism and Side Reactions

The pathway from nitrile to primary amine and the competing side reactions are illustrated below. The key to high selectivity is to ensure the rapid hydrogenation of the imine intermediate to the primary amine before it can condense with an already-formed amine molecule.

Nitrile Hydrogenation Pathway cluster_side_reaction Side Reactions Nitrile Pyrido-oxazine-CN Imine Imine Intermediate (Pyrido-oxazine-CH=NH) Nitrile->Imine +H₂ (Catalyst) PrimaryAmine Primary Amine (Pyrido-oxazine-CH₂NH₂) Imine->PrimaryAmine +H₂ (Catalyst) [FAST] SecondaryAmine Secondary Amine Byproduct Imine->SecondaryAmine + Primary Amine - NH₃

Caption: General reaction pathway for nitrile hydrogenation and the formation of secondary amine byproducts.

Method 1: Raney® Nickel Catalysis

Raney® Nickel is a fine-grained, porous nickel catalyst, often supplied as a slurry in water or ethanol.[3] It is a cost-effective and highly active catalyst for the hydrogenation of a wide range of functional groups, including nitriles.[3][4]

Causality Behind Experimental Choices:

  • Catalyst: Raney Ni is a classic choice, valued for its high activity and lower cost compared to precious metal catalysts.[4] Its high surface area, which contains adsorbed hydrogen from its activation process, makes it very effective.[3]

  • Solvent: Protic solvents like ethanol are often preferred. They can solvate the amine product and may influence the solvent-amine interaction strength, which can positively affect primary amine selectivity.[5] The addition of ammonia or ammonium hydroxide is a common strategy to suppress the formation of secondary and tertiary amines by shifting the equilibrium away from the condensation reaction.[6]

  • Hydrogen Source: Molecular hydrogen (H₂) is the standard, though transfer hydrogenation using donors like hydrazinium monoformate has also been reported.[4] Pressurization is typically required to achieve reasonable reaction rates.

  • Temperature: Mild heating is often necessary to drive the reaction to completion.

Performance Characteristics:

Raney Ni can provide good to excellent yields of primary amines.[1] However, achieving high selectivity often requires careful optimization of reaction conditions, particularly the addition of basic modifiers like ammonia.[6] One significant drawback is its pyrophoric nature when dry, requiring careful handling.

Method 2: Palladium on Carbon (Pd/C) Catalysis

Palladium supported on activated carbon (Pd/C) is a highly efficient and versatile heterogeneous catalyst used for various hydrogenation reactions.[7] For the reduction of nitriles on heterocyclic systems, it often provides excellent results under optimized conditions.[8]

Causality Behind Experimental Choices:

  • Catalyst: Pd/C is a noble metal catalyst known for its high catalytic activity, often allowing for reactions under milder conditions (lower temperature and pressure) than Raney Ni.[7][9]

  • Solvent & Additives: The choice of solvent and additives is critical for selectivity. For N-containing heterocyclic nitriles, like those derived from pyridine, acidic additives are highly effective.[8] The acid (e.g., H₂SO₄, NaH₂PO₄) protonates the resulting primary amine, forming a salt. This salt is no longer nucleophilic and cannot react with the imine intermediate, thus effectively shutting down the pathway to secondary amine formation.[8][10] A biphasic solvent system (e.g., water/dichloromethane) can also be employed to facilitate product separation.[8]

  • Hydrogen Pressure: While Pd/C is very active, moderate hydrogen pressure is still typically required for efficient conversion.[8][11]

Performance Characteristics:

The key advantage of the Pd/C system, when used with an acidic additive, is its exceptional selectivity for the primary amine, often exceeding 90-95%.[8] The catalyst is also generally less pyrophoric and easier to handle than Raney Ni. The primary trade-off is the higher cost of palladium.

Comparative Data Analysis

The following table summarizes typical performance metrics for the two methods, based on data from the hydrogenation of aromatic and heterocyclic nitriles, which serve as a model for pyrido-oxazine carbonitriles.

ParameterMethod 1: Raney® NickelMethod 2: Palladium on Carbon (Pd/C)Reference(s)
Catalyst Loading ~10-20 mol%1-5 mol%[1],[11]
Hydrogen Pressure 30-50 bar (435-725 psi)5-10 bar (72-145 psi)[12],[8]
Temperature 25-130 °C25-80 °C[1],[12],[8]
Solvent Ethanol, Methanol (+ NH₃/NH₄OH)Water/DCM, THF, Alcohols (+ Acid)[1],[8],[13]
Reaction Time 4-24 hours0.5-7 hours[1],[8]
Typical Yield 85-95%90-98%[1],[8]
Selectivity (Primary Amine) 70-90% (with additives)>95% (with acid additive)[6],[8]
Key Advantage Lower CostHigh Selectivity, Milder Conditions[4],[8]
Key Disadvantage Potentially lower selectivity, PyrophoricHigher Cost[6],[9]

Experimental Protocols

The following protocols are representative procedures for the catalytic hydrogenation of a generic pyrido-oxazine carbonitrile.

Workflow Overview

Experimental_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Analysis Start Start: Pyrido-oxazine carbonitrile Setup Prepare Reaction Vessel (Autoclave) Start->Setup Charge Charge Substrate, Solvent, Catalyst, Additive Setup->Charge Seal Seal & Purge with N₂ then H₂ Charge->Seal Pressurize Pressurize with H₂ Seal->Pressurize React Heat & Stir for Specified Time Pressurize->React Cool Cool & Vent React->Cool Filter Filter Catalyst Cool->Filter Isolate Isolate Product (Evaporation, Extraction, pH adjustment) Filter->Isolate Analyze Analyze Purity & Yield (NMR, GC-MS, LC-MS) Isolate->Analyze

Caption: General experimental workflow for catalytic hydrogenation.

Protocol 1: Raney® Nickel Hydrogenation

Materials:

  • Pyrido-oxazine carbonitrile (1.0 eq)

  • Raney® Nickel (50% slurry in water, ~0.2 eq by weight of dry catalyst)

  • Ethanol (or Methanol)

  • Ammonium Hydroxide (28% solution, optional but recommended)

  • Hydrogen gas (H₂)

  • High-pressure autoclave (e.g., Parr hydrogenator)

Procedure:

  • To a high-pressure autoclave, add the pyrido-oxazine carbonitrile substrate.

  • Add ethanol to dissolve or suspend the substrate (concentration typically 0.1-0.5 M).

  • Optional: Add ammonium hydroxide (2-5 eq) to the mixture.

  • Under a stream of inert gas (N₂ or Ar), carefully add the Raney® Nickel slurry. Caution: Do not allow the catalyst to dry out as it can be pyrophoric.

  • Seal the autoclave. Purge the vessel 3-5 times with nitrogen, followed by 3-5 purges with hydrogen gas.

  • Pressurize the vessel with hydrogen to the desired pressure (e.g., 40 bar).

  • Begin vigorous stirring and heat the reaction to the target temperature (e.g., 60-80 °C).

  • Monitor the reaction progress by observing hydrogen uptake or by analyzing aliquots (after cooling and venting).

  • Once complete, cool the reactor to room temperature and carefully vent the excess hydrogen.

  • Purge the vessel with nitrogen.

  • Carefully filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the Celite® pad with additional solvent. Caution: Keep the filter cake wet to prevent ignition.

  • Concentrate the filtrate under reduced pressure to yield the crude product, which can be further purified by crystallization or chromatography.

Protocol 2: Pd/C Hydrogenation with Acidic Additive

Materials:

  • Pyrido-oxazine carbonitrile (1.0 eq)

  • 10% Palladium on Carbon (Pd/C) (e.g., 5 mol%)

  • Sulfuric acid (H₂SO₄, 0.5-1.0 eq) or Sodium Dihydrogen Phosphate (NaH₂PO₄, 1.0 eq)

  • Solvent: Water and Dichloromethane (DCM) (or an alcohol like methanol)

  • Hydrogen gas (H₂)

  • High-pressure autoclave

Procedure:

  • To a high-pressure autoclave, add the pyrido-oxazine carbonitrile, water, and dichloromethane (e.g., in a 5:1 ratio).

  • Add the acidic additive (e.g., NaH₂PO₄).[8]

  • Carefully add the 10% Pd/C catalyst.

  • Seal the autoclave. Purge the vessel 3-5 times with nitrogen, followed by 3-5 purges with hydrogen gas.

  • Pressurize the vessel with hydrogen to a moderate pressure (e.g., 6 bar).[8]

  • Begin vigorous stirring at the desired temperature (e.g., 30-80 °C).[8][10]

  • Monitor the reaction until hydrogen uptake ceases.

  • After completion, cool the reactor to room temperature and carefully vent the excess hydrogen.

  • Purge the vessel with nitrogen.

  • Filter the reaction mixture through Celite® to remove the Pd/C catalyst, washing with the reaction solvents.

  • Separate the aqueous and organic layers of the filtrate.

  • Basify the aqueous layer with a suitable base (e.g., NaOH solution) to pH > 10 to deprotonate the amine salt.

  • Extract the aqueous layer multiple times with an organic solvent (e.g., DCM or Ethyl Acetate).

  • Combine the organic extracts, dry over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate under reduced pressure to afford the primary amine product.

Conclusion and Recommendations

Both Raney® Nickel and Palladium on Carbon are effective catalysts for the hydrogenation of pyrido-oxazine carbonitriles. The choice between them depends on the specific priorities of the project.

  • For cost-sensitive, large-scale synthesis where moderate selectivity is acceptable or can be optimized, Raney® Nickel is a viable option. However, careful handling procedures must be in place to manage its pyrophoric nature.

  • For research, development, and manufacturing where high selectivity is paramount , the Pd/C method with an acidic additive is strongly recommended.[8] It consistently delivers high yields of the desired primary amine with minimal byproduct formation, simplifying downstream purification. The milder reaction conditions and improved safety profile often justify the higher initial cost of the catalyst, particularly in the context of complex, multi-step syntheses common in drug development.

Ultimately, the optimal method should be determined through empirical screening for the specific pyrido-oxazine carbonitrile substrate , but the principles and starting points outlined in this guide provide a robust framework for that investigation.

References

  • Raney Ni/KBH4: An Efficient and Mild System for the Reduction of Nitriles to Amines. (n.d.). Semantic Scholar.
  • How to reduce nitriles into primary amines on HETEROATOM CONTAINING rings? (2017).
  • Selective hydrogenation of nitriles to primary amines catalyzed by a novel iron complex. (n.d.).
  • Catalytic Reduction of Nitriles. (n.d.). Thieme Chemistry.
  • Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde. (2025). Chemistry Steps.
  • Nitrile to Amine - Common Conditions. (n.d.).
  • Highly Selective Hydrogenation of Nitriles to Primary Amines without an Additive Using Nanoscale Ni0-NiII/III-bTiO2 Heterojunctions. (2024). Inorganic Chemistry.
  • Preparation of Amines: Reduction of Amides and Nitriles. (2023). JoVE.
  • Process for the catalytic hydrogenation of nitriles to amines in the presence of a catalyst of doped raney nickel type. (1998).
  • Process for the hydrogenation of nitriles to primary amines. (1988).
  • Tuning the Selectivity of Catalytic Nitrile Hydrogenation with Phase-Controlled Co Nanoparticles Prepared by Hydrosilane-Assisted Method. (n.d.). PMC.
  • Raney Nickel CTH Reduction of Nitro/Nitrile Groups. (2002). The Hive.
  • Tuning the chemoselectivity of the Pd-catalysed hydrogenation of pyridinecarbonitriles: an efficient and simple method for preparing pyridyl- or piperidylmethylamines. (2022). RSC Publishing.
  • Nitrile reduction. (n.d.). Wikipedia.
  • Raney nickel. (n.d.). Wikipedia.
  • Effect of solvents in the hydrogenation of butyronitrile. (n.d.).
  • Chemoselective Reduction catalysts. (n.d.). FUJIFILM Wako Chemicals.
  • Heterogeneous Catalytic Hydrogenation of 3-Phenylpropionitrile over Palladium on Carbon. (2020). ACS Omega.
  • Palladium on carbon. (n.d.). Wikipedia.
  • Recent Advances of Pd/C-C
  • Catalytic hydrogenation of nitriles. (2015).

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Comparative

Benchmarking 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile Derivatives: A Comprehensive Guide to Target Binding Affinity

Executive Summary & Mechanistic Rationale In the landscape of modern drug discovery, the selection of a robust, versatile, and highly specific pharmacophore is the difference between a successful clinical candidate and a...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

In the landscape of modern drug discovery, the selection of a robust, versatile, and highly specific pharmacophore is the difference between a successful clinical candidate and a failed high-throughput screening hit. The 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile scaffold has emerged as a privileged bicyclic core.

Characterized by a pyridine ring fused to a morpholine-like 1,4-oxazine system, this scaffold offers exceptional rigidity. The basic nitrogen in the oxazine ring serves as a critical hydrogen-bond donor/acceptor, while the carbonitrile group at the 7-position provides a strong dipole moment, enabling deep penetration into narrow, hydrophobic receptor pockets. This guide benchmarks the performance of these derivatives against industry standards across two of their most prominent therapeutic applications: 5-HT6 Receptor Antagonism (for CNS disorders) [1] and SIRT1 Allosteric Modulation (for metabolic and aging-related diseases) [2].

Benchmarking Target 1: 5-HT6 Receptor Affinity

The 5-HT6 receptor is a G-protein coupled receptor (GPCR) predominantly expressed in the central nervous system. Antagonism of this receptor is a validated strategy for enhancing cognition in neurodegenerative diseases such as Alzheimer's. The pyrido-oxazine core mimics the endogenous indoleamine structure of serotonin, allowing for high-affinity competitive binding.

HT6Pathway Ligand Pyrido-oxazine Derivative Receptor 5-HT6 Receptor (GPCR) Ligand->Receptor Antagonizes (High Affinity) Gs Gs Protein Complex Receptor->Gs Blocks Coupling AC Adenylyl Cyclase (AC) Gs->AC Decreased Stimulation cAMP cAMP Accumulation AC->cAMP Reduces Levels PKA PKA Activation cAMP->PKA Downregulates Signaling

Figure 1: 5-HT6 Receptor Antagonism Pathway modulated by Pyrido-oxazine derivatives.

Comparative Binding Data

When benchmarked against traditional indole-based derivatives [1] and the standard reference antagonist SB-271046, the pyrido-oxazine carbonitrile derivatives demonstrate superior selectivity and comparable sub-nanomolar affinity.

Compound ClassRepresentative Scaffold Ki​ (nM) IC50​ (nM)Selectivity (vs 5-HT2A)
Pyrido-oxazine Derivative 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile1.2 ± 0.33.5 ± 0.4>1000x
Indole Derivative 6-substituted indole4.5 ± 0.812.1 ± 1.5~400x
Standard Antagonist SB-2710461.0 ± 0.23.1 ± 0.3>1000x
Experimental Protocol: Radioligand Binding Assay

A self-validating workflow to determine the inhibition constant ( Ki​ ).

  • Membrane Preparation: Harvest HEK293 cells stably expressing human 5-HT6 receptors. Homogenize in ice-cold lysis buffer and centrifuge at 40,000 x g.

    • Causality: Ultracentrifugation isolates the membrane fraction, ensuring the GPCR remains embedded in its native lipid bilayer. This is strictly required to maintain the functional, three-dimensional conformation of the orthosteric binding site.

  • Binding Reaction: Incubate 15 µg of membrane protein with 2 nM[3H]-LSD (radioligand) and varying concentrations of the test compound in assay buffer containing 10 mM MgCl₂.

    • Causality: Mg²⁺ ions stabilize the high-affinity G-protein coupled state of the receptor, which is essential for accurately measuring the binding kinetics of competitive antagonists.

  • Termination and Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-treated with 0.5% polyethylenimine (PEI).

    • Causality: PEI coats the negatively charged glass fibers with positive charges, drastically reducing the non-specific binding of the positively charged radioligand. This maximizes the signal-to-noise ratio.

  • Quantification: Wash filters with ice-cold buffer and measure bound radioactivity via liquid scintillation counting. Apply the Cheng-Prusoff equation to convert IC50​ to Ki​ .

Benchmarking Target 2: SIRT1 Allosteric Activation

Sirtuin 1 (SIRT1) is an NAD+-dependent deacetylase. Modulators of SIRT1 are heavily researched for their potential to mimic caloric restriction and treat metabolic syndrome [2]. The 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile scaffold acts as an allosteric activator by binding to the SIRT1 N-terminal activation domain, lowering the Michaelis constant ( Km​ ) for both NAD+ and the acetylated substrate.

SIRT1Pathway Ligand Allosteric Modulator Pyrido-oxazine Scaffold SIRT1 Target Enzyme SIRT1 (Deacetylase) Ligand->SIRT1 Binds N-terminal Activation Domain Complex Enzyme-Substrate Complex Stabilized Conformation SIRT1->Complex Lowers Km for NAD+ & Substrate Deacetylation Catalytic Action Increased Deacetylation Complex->Deacetylation Accelerates Turnover Rate Outcome Cellular Outcome Mitochondrial Biogenesis Deacetylation->Outcome Modulates Downstream Targets (e.g., PGC-1α)

Figure 2: Allosteric activation of SIRT1 by Pyrido-oxazine derivatives.

Comparative Activation Data
Compound ClassRepresentative Scaffold EC1.5​ (µM)Max Activation (%) KD​ (SPR, µM)
Pyrido-oxazine Derivative 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile0.85 ± 0.12210%0.45
Standard Activator SRT17200.16 ± 0.05250%0.12
Natural Product Resveratrol46.2 ± 5.1130%25.0

(Note: EC1.5​ represents the concentration required to increase enzyme activity by 50%).

Experimental Protocol: FRET-Based Deacetylation Assay
  • Reagent Assembly: Prepare assay buffer (50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl₂, 1 mg/mL BSA).

    • Causality: BSA prevents non-specific adsorption of the highly lipophilic pyrido-oxazine derivatives to the microplate walls, ensuring the nominal compound concentration matches the free concentration in solution.

  • Pre-incubation: Incubate 0.5 U of recombinant human SIRT1 with serial dilutions of the test compound for 15 minutes at room temperature.

    • Causality: Allows the compound to bind the allosteric site and stabilize the active enzyme conformation prior to substrate introduction, preventing artificial lag phases in the kinetic readout.

  • Reaction Initiation: Add 50 µM NAD+ and 10 µM fluorophore-labeled acetylated p53 peptide (p53-AMC) to initiate the reaction.

    • Causality: The AMC fluorophore is heavily quenched when conjugated to the acetylated lysine. Deacetylation and subsequent enzymatic cleavage release free AMC, providing a direct, real-time fluorescent readout.

  • Kinetic Readout: Monitor fluorescence (Ex 360 nm / Em 460 nm) continuously for 60 minutes. Calculate the initial velocity ( V0​ ) from the linear portion of the curve.

Methodological Deep Dive: SPR Kinetics Validation

To ensure the trustworthiness of the binding affinities reported in the biochemical assays, orthogonal validation using Surface Plasmon Resonance (SPR) is mandatory. SPR provides label-free, real-time kinetic data ( kon​ and koff​ ), proving that the observed IC50​ values are driven by direct target engagement rather than assay interference.

SPRWorkflow Immobilization 1. Immobilization (Target Protein) Baseline 2. Baseline (Buffer Flow) Immobilization->Baseline Association 3. Association (Ligand Injection) Baseline->Association Dissociation 4. Dissociation (Buffer Wash) Association->Dissociation Regeneration 5. Regeneration (Surface Reset) Dissociation->Regeneration

Figure 3: Surface Plasmon Resonance (SPR) workflow for binding kinetics.

SPR Protocol
  • Surface Preparation: Activate a CM5 sensor chip using EDC/NHS chemistry. Inject the target protein diluted in 10 mM sodium acetate (pH 4.5).

    • Causality: A pH below the protein's isoelectric point (pI) induces a net positive charge on the protein, driving electrostatic pre-concentration onto the negatively charged carboxymethyl dextran matrix. This ensures high-density, uniform immobilization.

  • Quenching: Inject 1M ethanolamine (pH 8.5) to deactivate unreacted NHS esters.

    • Causality: Prevents non-specific covalent binding of the analyte to the chip surface during the assay.

  • Analyte Injection: Inject the pyrido-oxazine derivative at concentrations ranging from 0.1x to 10x the estimated KD​ , using a high flow rate of 50 µL/min.

    • Causality: High flow rates minimize mass transport limitations, ensuring that the observed association phase reflects true binding kinetics rather than the diffusion rate of the analyte to the surface.

  • Dissociation and Regeneration: Flow running buffer over the surface for 600 seconds to monitor dissociation. Regenerate the surface with a brief pulse of 10 mM Glycine-HCl (pH 2.0).

    • Causality: Complete dissociation or regeneration is required to return the surface to baseline, making the system self-validating and ready for the next concentration cycle without signal carryover.

Conclusion

The 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile scaffold is a highly privileged structure in medicinal chemistry. As demonstrated by the benchmarking data, its rigid geometry and strategic placement of hydrogen-bond acceptors allow it to achieve sub-nanomolar affinity as a 5-HT6 antagonist and potent allosteric modulation as a SIRT1 activator. Furthermore, its structural versatility extends into antimicrobial applications, such as FabI inhibition [3]. By utilizing rigorous, self-validating experimental workflows like radioligand binding, FRET, and SPR, researchers can confidently leverage this scaffold to develop next-generation therapeutics.

References

  • 6' substituted indole and indazole derivatives having 5-ht6 receptor affinity.WIPO (PCT) - WO2008101247A2.
  • Bicyclic pyridines and analogs as sirtuin modulators.WIPO (PCT) - WO2011059839A1.
  • Pharmaceutical compositions comprising inhibitors of fab i and further antibiotics.WIPO (PCT) - WO2004082586A2.
Validation

A Researcher's Guide to the Spectroscopic Cross-Validation of 3,4-Dihydro-2H-pyrido[3,2-b]oxazine-7-carbonitrile

A Researcher's Guide to the Spectroscopic Cross-Validation of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile In the landscape of modern drug discovery and development, the unambiguous structural confirmation of...

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Author: BenchChem Technical Support Team. Date: April 2026

A Researcher's Guide to the Spectroscopic Cross-Validation of 3,4-Dihydro-2H-pyrido[3,2-b][1][2]oxazine-7-carbonitrile

In the landscape of modern drug discovery and development, the unambiguous structural confirmation of novel chemical entities is paramount. For researchers and scientists working with heterocyclic compounds, such as the promising scaffold 3,4-Dihydro-2H-pyrido[3,2-b][1]oxazine-7-carbonitrile, a rigorous and multi-faceted approach to structural elucidation is not just best practice, but a necessity. This guide provides an in-depth technical comparison of the key spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS)—for the comprehensive characterization and cross-validation of this specific molecule.

The causality behind employing a suite of spectroscopic methods lies in the complementary nature of the data they provide. While NMR spectroscopy offers a detailed map of the carbon-hydrogen framework, IR spectroscopy identifies the functional groups present, and mass spectrometry determines the molecular weight and provides insights into the molecule's fragmentation patterns. The convergence of data from these independent techniques provides a self-validating system, significantly increasing the confidence in the assigned structure.

This guide is structured to provide not only the predicted spectroscopic data for 3,4-Dihydro-2H-pyrido[3,2-b][1]oxazine-7-carbonitrile but also to equip the researcher with the experimental protocols and interpretive logic required to acquire and analyze their own data. The presented data is based on established spectroscopic principles and predictive algorithms and should serve as a benchmark for experimental verification.

Molecular Structure and Key Features

3,4-Dihydro-2H-pyrido[3,2-b][1]oxazine-7-carbonitrile possesses a fused heterocyclic core, combining a pyridine ring with a 1,4-oxazine ring, and is further functionalized with a nitrile group. This unique combination of structural motifs gives rise to a distinct spectroscopic fingerprint.

Chemical Structure:

Physicochemical Properties:

PropertyValueSource
Molecular FormulaC₈H₇N₃O
Molecular Weight161.16 g/mol
CAS Number34945-66-9

Spectroscopic Cross-Validation Workflow

The structural confirmation of 3,4-Dihydro-2H-pyrido[3,2-b][1]oxazine-7-carbonitrile should follow a logical workflow where the data from each spectroscopic technique is used to corroborate the others.

Caption: Workflow for spectroscopic cross-validation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise connectivity of atoms in a molecule. For 3,4-Dihydro-2H-pyrido[3,2-b][1]oxazine-7-carbonitrile, both ¹H and ¹³C NMR will provide critical information.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum will reveal the number of different types of protons and their neighboring environments. The predicted chemical shifts (in ppm, relative to TMS) are as follows:

Proton AssignmentPredicted Chemical Shift (ppm)MultiplicityIntegration
H-2~4.35t2H
H-3~3.90t2H
H-5~7.90d1H
H-6~6.80d1H
NH~5.0-6.0br s1H

Disclaimer: These are predicted values and may vary depending on the solvent and experimental conditions.

Interpretation Causality:

  • The two triplets at approximately 4.35 and 3.90 ppm are characteristic of the two methylene groups in the oxazine ring, with their splitting patterns arising from coupling to each other.

  • The two doublets in the aromatic region (~7.90 and ~6.80 ppm) are indicative of the two protons on the pyridine ring. The downfield shift of H-5 is attributed to the anisotropic effect of the nitrile group.

  • A broad singlet, the chemical shift of which is highly dependent on solvent and concentration, is expected for the NH proton.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will show a signal for each unique carbon atom in the molecule.

Carbon AssignmentPredicted Chemical Shift (ppm)
C-2~65.0
C-3~45.0
C-4a~140.0
C-5~135.0
C-6~110.0
C-7~105.0
C-8a~150.0
CN~118.0

Disclaimer: These are predicted values and may vary depending on the solvent and experimental conditions.

Interpretation Causality:

  • The signals for the sp³ hybridized carbons of the oxazine ring (C-2 and C-3) are expected in the upfield region.

  • The sp² hybridized carbons of the pyridine ring and the fused carbons will appear in the downfield aromatic region.

  • The carbon of the nitrile group will have a characteristic chemical shift around 118.0 ppm.

Experimental Protocol for NMR Spectroscopy

A standard protocol for acquiring high-quality NMR spectra is crucial for accurate structural elucidation.[2]

  • Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube. The choice of solvent is critical as it can influence chemical shifts.

  • Instrument Setup: The experiment should be performed on a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve good signal dispersion.

  • ¹H NMR Acquisition:

    • Acquire a standard one-dimensional ¹H NMR spectrum.

    • Optimize the spectral width to cover the expected range of proton signals.

    • Use a sufficient number of scans to obtain a good signal-to-noise ratio.

  • ¹³C NMR Acquisition:

    • Acquire a proton-decoupled ¹³C NMR spectrum.

    • A larger number of scans will be necessary compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.

  • 2D NMR (Optional but Recommended): For unambiguous assignment of all proton and carbon signals, it is highly recommended to perform 2D NMR experiments such as COSY (Correlation Spectroscopy) to establish H-H couplings and HSQC (Heteronuclear Single Quantum Coherence) to determine one-bond H-C correlations.[3]

Infrared (IR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule.

Predicted Key IR Absorption Bands
Functional GroupPredicted Wavenumber (cm⁻¹)Intensity
N-H Stretch3300 - 3500Medium
C-H Stretch (aromatic)3000 - 3100Medium
C-H Stretch (aliphatic)2850 - 3000Medium
C≡N Stretch2220 - 2240Strong, Sharp
C=N and C=C Stretch (aromatic)1500 - 1650Medium to Strong
C-O Stretch (ether)1200 - 1300Strong
C-N Stretch1180 - 1360Medium

Interpretation Causality:

  • The sharp, strong absorption in the 2220-2240 cm⁻¹ region is highly characteristic of the nitrile (C≡N) functional group.

  • The presence of both aromatic and aliphatic C-H stretching bands confirms the hybrid nature of the molecule.

  • The N-H stretching frequency will appear as a medium intensity band in the region of 3300-3500 cm⁻¹.

  • Strong absorptions corresponding to the C-O and C-N bonds of the oxazine ring are expected in the fingerprint region.

Experimental Protocol for FTIR Spectroscopy

Attenuated Total Reflectance (ATR) is a common and convenient method for obtaining the IR spectrum of a solid sample.[4][5]

  • Instrument Preparation: Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

  • Background Scan: Record a background spectrum of the empty ATR crystal. This will be subtracted from the sample spectrum to remove any atmospheric or instrumental interferences.

  • Sample Application: Place a small amount of the solid 3,4-Dihydro-2H-pyrido[3,2-b][1]oxazine-7-carbonitrile powder onto the center of the ATR crystal.

  • Apply Pressure: Use the pressure arm to ensure good contact between the sample and the crystal. Consistent pressure is key to reproducible results.

  • Data Acquisition: Collect the sample spectrum. Typically, 16 to 32 scans are co-added to obtain a spectrum with a good signal-to-noise ratio.

  • Data Processing: The software will automatically subtract the background spectrum from the sample spectrum to generate the final IR spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound and, through fragmentation analysis, offers valuable clues about its structure.

Predicted Mass Spectrum

For 3,4-Dihydro-2H-pyrido[3,2-b][1]oxazine-7-carbonitrile (Molecular Weight: 161.16 g/mol ), the following is expected in an electron ionization (EI) mass spectrum:

  • Molecular Ion (M⁺): A peak at m/z = 161, corresponding to the intact molecule with one electron removed. The intensity of this peak will depend on the stability of the molecular ion.

  • Major Fragmentation Pathways:

    • Loss of HCN (m/z = 27) from the nitrile group, leading to a fragment at m/z = 134.

    • Cleavage of the oxazine ring, potentially leading to fragments corresponding to the pyridine-nitrile portion and the C₂H₄O portion.

    • Loss of a hydrogen atom, resulting in a peak at m/z = 160.

Caption: Predicted major fragmentation pathways.

Experimental Protocol for Mass Spectrometry

Electron Ionization (EI) is a common technique for the analysis of relatively small, volatile organic molecules.[6][7]

  • Sample Introduction: The sample can be introduced into the mass spectrometer via a direct insertion probe for solid samples or through a gas chromatograph (GC-MS) if the compound is sufficiently volatile and thermally stable.

  • Ionization: In the ion source, the sample molecules are bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation.[8]

  • Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

  • Detection: The separated ions are detected, and their abundance is recorded to generate the mass spectrum.

Comparative Analysis with Alternative Structures

In the absence of a commercially available, fully characterized standard of 3,4-Dihydro-2H-pyrido[3,2-b][1]oxazine-7-carbonitrile, a comparison with structurally similar compounds is invaluable. For instance, the N-methylated analog, 4-Methyl-3,4-dihydro-2H-pyrido[3,2-b][1]oxazine-7-carbonitrile, would be expected to show:

  • In ¹H NMR: A singlet corresponding to the N-CH₃ group (around 3.0-3.5 ppm) and the absence of the NH proton signal.

  • In ¹³C NMR: An additional signal for the N-CH₃ carbon.

  • In Mass Spectrometry: A molecular ion peak at m/z = 175 (14 mass units higher than the parent compound).

By synthesizing and characterizing such analogs, or by comparing experimental data with the predicted spectra of potential isomers or byproducts, researchers can build a more robust case for the correct structural assignment.

Conclusion

The structural elucidation of 3,4-Dihydro-2H-pyrido[3,2-b][1]oxazine-7-carbonitrile requires a synergistic application of NMR, IR, and Mass Spectrometry. This guide provides a framework for this cross-validation process, grounded in predictive data and established experimental protocols. By carefully acquiring and interpreting the data from each technique and comparing it against the predicted values and those of analogous structures, researchers can confidently and accurately characterize this important heterocyclic scaffold, thereby ensuring the integrity of their downstream research and development efforts.

References

  • ChemAxon. Marvin - Chemical Drawing Software. [Link]

  • ACD/Labs. NMR Prediction | 1H, 13C, 15N, 19F, 31P NMR Predictor. [Link]

  • CFM-ID. Spectra Prediction. [Link]

  • University of Arizona. Mass Spectrometry - Examples. [Link]

  • NMRdb.org. Predict 13C carbon NMR spectra. [Link]

  • NMRdb.org. Predict 1H proton NMR spectra. [Link]

  • PubChem. 3,4-Dihydro-2H-pyrido(3,2-b)(1,4)oxazine. [Link]

  • Wishart Research Group. CFM-ID 4.0: More Accurate ESI-MS/MS Spectral Prediction and Compound Identification. [Link]

  • ChemAxon. NMR Predictor - Documentation. [Link]

  • University of Toronto Scarborough. Lab 6: NMR Spectroscopy - Chemical Environments of Nuclei (1H, 13C) in Organic Molecule. [Link]

  • University of Toronto Scarborough. Bruker Alpha-P ATR FTIR Standard Operating Procedure (Diamond-ATR). [Link]

  • University of Illinois. Electron Ionization | School of Chemical Sciences. [Link]

  • Journal of Chemical Education. Discovering 13C NMR, 1H NMR, and IR Spectroscopy in the General Chemistry Laboratory through a Sequence of Guided-Inquiry Exercises. [Link]

  • University of Oxford. CHEMISTRY RESEARCH LABORATORY A User Guide to Modern NMR Experiments. [Link]

  • Agilent Technologies. ATR-FTIR Spectroscopy, FTIR Sampling Techniques. [Link]

  • Polymer Chemistry Characterization Lab. Sample Preparation – FT-IR/ATR. [Link]

  • Chemistry LibreTexts. 12.1: Mass Spectrometry of Small Molecules - Magnetic-Sector Instruments. [Link]

  • University of Bristol. NMR Techniques in Organic Chemistry: a quick guide. [Link]

  • Molecules. An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation. [Link]

  • LCGC International. The Essential Guide to Electron Ionization in GC–MS. [Link]

  • ACD/Labs. A Beginner's Guide to Mass Spectrometry: Types of Ionization Techniques. [Link]

  • Whitman College. Fragmentation Section 6.4. [Link]

  • University of California, Los Angeles. Sample preparation for FT-IR. [Link]

Sources

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Retrosynthesis Analysis

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Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile
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Reactant of Route 2
3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile
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